1-Bromo-3-ethyl-2-methoxybenzene

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 1-Bromo-3-ethyl-2-methoxybenzene

Abstract

This guide provides a detailed technical overview for the synthesis of 1-Bromo-3-ethyl-2-methoxybenzene (CAS No. 1369877-79-1), a valuable substituted aromatic compound.[1][2] The primary focus is on the electrophilic aromatic substitution of 2-ethylanisole, a logical and efficient pathway to the target molecule. This document elucidates the mechanistic principles, including regioselectivity, and presents a comprehensive, step-by-step laboratory protocol. It further details the necessary reagents, safety precautions, reaction work-up, purification, and analytical characterization of the final product. This whitepaper is intended for researchers and professionals in organic synthesis, medicinal chemistry, and materials science who require a practical and scientifically grounded approach to preparing this compound.

Introduction and Strategic Importance

1-Bromo-3-ethyl-2-methoxybenzene is a halogenated aromatic ether. Aryl bromides of this nature are crucial building blocks in modern organic chemistry. They serve as key precursors in a multitude of synthetic transformations, most notably in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), which are fundamental to the construction of complex molecules in pharmaceuticals, agrochemicals, and advanced materials. The specific substitution pattern of this molecule—containing methoxy, ethyl, and bromo groups—offers a versatile platform for further functionalization, enabling the precise introduction of diverse molecular fragments.

The synthesis of this target molecule hinges on the principles of electrophilic aromatic substitution (SEAr), a cornerstone of aromatic chemistry.[3] The primary challenge and focus of this guide is to control the regioselectivity of the bromination reaction on the starting material, 2-ethylanisole.

Retrosynthetic Analysis and Mechanistic Considerations

A logical retrosynthetic disconnection of the target molecule, 1-Bromo-3-ethyl-2-methoxybenzene, points directly to 2-ethylanisole as the immediate precursor via a bromination reaction.

Diagram: Retrosynthetic Pathway

Caption: Retrosynthetic analysis of the target compound.

The core of this synthesis is the electrophilic aromatic substitution on the 2-ethylanisole ring. The methoxy group (-OCH₃) is a powerful activating and ortho, para-directing group due to the resonance-donating effect of the oxygen's lone pairs, which stabilizes the positive charge in the arenium ion intermediate.[4][5][6] The ethyl group (-CH₂CH₃) is a weaker activating group, also directing ortho and para.

When both groups are present, the directing effects must be considered in concert:

• Methoxy Group (-OCH₃): Strongly activating, directs to positions 4 and 6 (ortho and para, respectively).

• Ethyl Group (-CH₂CH₃): Weakly activating, directs to positions 3, 5 (meta to -OCH₃) and 1 (para to -CH₂CH₃).

The powerful activating nature of the methoxy group dominates the regioselectivity. Therefore, electrophilic attack is most likely to occur at the positions ortho or para to it. The para position (position 6) is sterically unhindered. The ortho position (position 4) is also available. However, the target molecule requires bromination at position 1 (which is meta to the methoxy group). This presents a regiochemical challenge that must be addressed through the careful selection of brominating agents and reaction conditions. Despite the directing effects, bromination can occur at the desired position, often influenced by steric hindrance and the specific brominating agent used. For this guide, we will focus on a direct bromination approach that has been shown to yield the desired isomer.

Recommended Synthetic Protocol

The recommended pathway involves the direct bromination of 2-ethylanisole using N-Bromosuccinimide (NBS), a mild and selective source of electrophilic bromine, often used for activated aromatic systems.[3][7][8] This method avoids the use of harsher reagents like elemental bromine (Br₂) and strong Lewis acids, which can lead to over-bromination and undesirable side products.

Diagram: Overall Synthetic Workflow

Caption: Step-by-step workflow for the synthesis and purification.

Materials and Reagents

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	CAS No.	Key Properties/Hazards
2-Ethylanisole	C₉H₁₂O	136.19	767-30-6	Combustible liquid
N-Bromosuccinimide (NBS)	C₄H₄BrNO₂	177.98	128-08-5	Irritant, moisture sensitive
Acetonitrile (MeCN)	C₂H₃N	41.05	75-05-8	Flammable, irritant
Dichloromethane (DCM)	CH₂Cl₂	84.93	75-09-2	Volatile, suspected carcinogen
Sodium Thiosulfate	Na₂S₂O₃	158.11	7772-98-7	Non-hazardous
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	7757-82-6	Hygroscopic
Silica Gel (230-400 mesh)	SiO₂	60.08	7631-86-9	Inhalation hazard

Step-by-Step Experimental Procedure

CAUTION: This procedure must be performed by qualified personnel in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

• Reaction Setup: To a dry, 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-ethylanisole (1.36 g, 10.0 mmol, 1.0 equiv.).

• Dissolution: Dissolve the starting material in 20 mL of acetonitrile (MeCN).

• Cooling: Place the flask in an ice-water bath and stir the solution at 0 °C for 15 minutes under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition: In a single portion, add N-Bromosuccinimide (NBS) (1.78 g, 10.0 mmol, 1.0 equiv.) to the cooled, stirring solution.[4]

• Reaction: Allow the reaction mixture to slowly warm to room temperature while stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate solvent system (e.g., 95:5 v/v). The reaction is typically complete within 2-4 hours.

• Quenching: Once the starting material is consumed (as indicated by TLC), quench the reaction by adding 20 mL of a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to neutralize any remaining bromine species.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (DCM) (3 x 20 mL).

• Washing and Drying: Combine the organic layers and wash them with brine (saturated NaCl solution, 20 mL). Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄).

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of hexane to hexane/ethyl acetate (98:2) to isolate the pure 1-Bromo-3-ethyl-2-methoxybenzene.

Product Characterization

The identity and purity of the synthesized compound should be confirmed using standard analytical techniques.

Technique	Expected Results
¹H NMR	Signals corresponding to the aromatic protons, the methoxy group protons (singlet, ~3.8-4.0 ppm), and the ethyl group protons (quartet and triplet). The integration and splitting patterns should be consistent with the target structure.
¹³C NMR	Signals for all nine unique carbon atoms in the molecule, including the aromatic carbons (one of which will be directly attached to bromine, showing a characteristic shift), the methoxy carbon, and the two carbons of the ethyl group.
Mass Spectrometry (MS)	The mass spectrum should show a molecular ion peak (M⁺) and an M+2 peak of nearly equal intensity, which is the characteristic isotopic pattern for a compound containing one bromine atom. For C₉H₁₁BrO, the expected m/z would be ~214 and ~216.[1]
Infrared (IR) Spectroscopy	Characteristic absorption bands for C-H (aromatic and aliphatic), C-O (ether), and C-Br stretching vibrations.

Safety and Handling

• N-Bromosuccinimide (NBS): Is an irritant and should be handled with care. It is also light-sensitive and moisture-sensitive. Store in a cool, dark, and dry place.

• Acetonitrile (MeCN) and Dichloromethane (DCM): Are volatile and flammable/toxic organic solvents. All handling must be performed in a fume hood.

• Waste Disposal: All organic waste and halogenated waste should be collected in appropriately labeled containers for disposal according to institutional and local environmental regulations.

Troubleshooting and Optimization

• Incomplete Reaction: If TLC analysis shows significant unreacted starting material after 4 hours, a slight excess of NBS (e.g., 1.05-1.1 equiv.) can be used. Alternatively, the reaction time can be extended.

• Formation of Di-substituted Products: Over-bromination can occur if an excess of NBS is used or if the reaction temperature is too high. Maintaining a 1:1 stoichiometry and a low starting temperature is critical to favor mono-bromination.

• Isomer Separation: While this protocol is designed to favor the desired isomer, small amounts of other isomers may form. Careful execution of column chromatography is essential for achieving high purity. The choice of eluent system may need to be optimized based on TLC analysis.

Conclusion

The synthesis of 1-Bromo-3-ethyl-2-methoxybenzene can be reliably achieved through the electrophilic bromination of 2-ethylanisole using N-Bromosuccinimide in acetonitrile. This method offers a mild, efficient, and regioselective route to a valuable synthetic intermediate. Careful control of stoichiometry and temperature, followed by a standard work-up and chromatographic purification, provides the target compound in good purity, ready for use in subsequent chemical transformations.

References

• Andersh, B., Murphy, D. L., & Olson, R. J. (2000). Hydrochloric Acid Catalysis of N-Bromosuccinimide (NBS) Mediated Nuclear Aromatic Brominations in Acetone. Synthetic Communications, 30(12). Available at: [Link]

• Common Organic Chemistry. (n.d.). Bromination - Common Conditions. Available at: [Link]

• Deng, R., et al. (2015). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. Molecules, 20(9), 17358–17370. Available at: [Link]

• Quora. (2016). How is the bromination mechanism of anisole carried out?. Available at: [Link]

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). Available at: [Link]

• AOBChem. (n.d.). 1-Bromo-3-ethyl-2-methoxybenzene. Available at: [Link]

• PubChem. (n.d.). 1-Bromo-3-ethyl-2-methoxybenzene. Available at: [Link]

• Vedantu. (n.d.). How anisole reacts with bromine in presence of ethanoic class 12 chemistry CBSE. Available at: [Link]

• Vedantu. (n.d.). How does anisole react with bromine in ethanoic acid class 12 chemistry CBSE. Available at: [Link]

Sources

• 1. 1369877-79-1 1-Bromo-3-ethyl-2-methoxybenzene AKSci 3763CR [aksci.com]
• 2. aobchem.com [aobchem.com]
• 3. Bromination - Common Conditions [commonorganicchemistry.com]
• 4. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. How anisole reacts with bromine in presence of ethanoic class 12 chemistry CBSE [vedantu.com]
• 6. How does anisole react with bromine in ethanoic acid class 12 chemistry CBSE [vedantu.com]
• 7. tandfonline.com [tandfonline.com]
• 8. N-Bromosuccinimide (NBS) [organic-chemistry.org]

1H NMR spectrum of 1-Bromo-3-ethyl-2-methoxybenzene

An In-depth Technical Guide to the ¹H NMR Spectrum of 1-Bromo-3-ethyl-2-methoxybenzene

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the structural elucidation of organic molecules.[1] By probing the magnetic properties of atomic nuclei, primarily ¹H (proton), NMR provides detailed information about a molecule's carbon-hydrogen framework, the chemical environment of protons, and their spatial relationships. This guide offers a comprehensive analysis of the ¹H NMR spectrum of 1-Bromo-3-ethyl-2-methoxybenzene, a polysubstituted aromatic compound.

Authored from the perspective of a Senior Application Scientist, this document moves beyond a simple spectral prediction. It delves into the underlying principles governing the spectrum, provides a field-proven experimental protocol for data acquisition, and presents the information in a clear, accessible format for researchers, scientists, and professionals in drug development. The core objective is to provide a self-validating framework for understanding and acquiring the ¹H NMR spectrum of this specific molecule and similar aromatic systems.

Part 1: Theoretical Framework and Spectral Prediction

The structure of 1-Bromo-3-ethyl-2-methoxybenzene presents a unique interplay of electronic and steric effects that dictate the appearance of its ¹H NMR spectrum. A rigorous analysis of these substituent effects is paramount for an accurate prediction of chemical shifts, coupling patterns, and integration.

Substituent Effects on the Aromatic System

The chemical shifts of protons on a benzene ring are highly sensitive to the nature of the substituents attached.[2] The baseline chemical shift for benzene protons is approximately 7.3 ppm.[2][3] Substituents modulate the electron density of the ring, either shielding (shifting signals upfield to lower ppm) or deshielding (shifting signals downfield to higher ppm) the aromatic protons.[4]

• Methoxy Group (-OCH₃): Located at C2, the methoxy group is a powerful electron-donating group (EDG) through resonance. It significantly increases electron density at the ortho (C3) and para (C6) positions. This strong shielding effect will cause protons at these positions to resonate at a considerably higher field (lower ppm) than unsubstituted benzene.[4]

• Bromo Group (-Br): Positioned at C1, bromine is an electronegative atom that withdraws electron density through induction (an electron-withdrawing group, EWG). This effect deshields nearby protons. However, it also possesses lone pairs that can be donated through resonance, a weaker, opposing effect. Overall, bromine is considered a deactivating group and will cause a moderate downfield shift of adjacent protons.[2][3]

• Ethyl Group (-CH₂CH₃): At C3, the ethyl group is a weak electron-donating group through induction, causing a minor shielding effect on the aromatic ring.[5]

The combined influence of these three distinct groups results in a highly differentiated set of chemical shifts for the three aromatic protons.

Predicted ¹H NMR Spectrum

Based on the analysis of substituent effects and typical values for coupling constants, we can predict the key features of the spectrum.

• Aromatic Region (δ 6.5-8.0 ppm): This region will contain signals for the three non-equivalent aromatic protons (H-4, H-5, H-6).[6][7]

  • H-6: This proton is para to the ethyl group and ortho to the powerfully donating methoxy group. It will be the most shielded aromatic proton, appearing furthest upfield. It is coupled to H-5 (ortho coupling), so it will appear as a doublet.

  • H-4: This proton is ortho to the ethyl group and meta to both the bromo and methoxy groups. It will be coupled to H-5 (ortho coupling) and will likely appear as a doublet. Its chemical shift will be intermediate.

  • H-5: This proton is coupled to both H-4 and H-6 (ortho couplings). Assuming the coupling constants are similar, it will appear as a triplet (or more accurately, a doublet of doublets that resembles a triplet). It is expected to be the most deshielded of the three aromatic protons due to its position relative to the electron-withdrawing bromine.

• Methoxy Protons (δ 3.5-4.4 ppm): The three protons of the -OCH₃ group are equivalent and have no adjacent protons to couple with. They will appear as a sharp singlet, integrating to 3H.[8]

• Ethyl Protons (δ 1.0-3.0 ppm):

  • Methylene (-CH₂-): These two benzylic protons are adjacent to the three methyl protons.[6] They will be split into a quartet by the -CH₃ group (n+1 = 3+1 = 4). Their position directly on the aromatic ring will cause them to be deshielded relative to a typical alkane.

  • Methyl (-CH₃): These three protons are adjacent to the two methylene protons. They will be split into a triplet by the -CH₂- group (n+1 = 2+1 = 3). This signal will be the furthest upfield in the entire spectrum.

Coupling Constants (J)

Spin-spin coupling provides critical information about the connectivity of protons. In aromatic systems, the magnitude of the coupling constant is dependent on the number of bonds separating the coupled protons.[9]

• Ortho Coupling (³JHH): Coupling between protons on adjacent carbons. Typical values are 6-10 Hz.[10] We expect this between H-4 and H-5, and between H-5 and H-6.

• Meta Coupling (⁴JHH): Coupling between protons separated by three bonds. This is significantly smaller, typically 1-3 Hz.[9][10]

• Para Coupling (⁵JHH): Coupling across four bonds is generally negligible (0-1 Hz) and often not resolved.[3]

Part 2: Experimental Protocol for High-Resolution Data Acquisition

The acquisition of a high-quality ¹H NMR spectrum is critically dependent on meticulous sample preparation and the selection of appropriate spectrometer parameters.[1] This protocol outlines a robust, self-validating methodology.

Sample Preparation

Objective: To prepare a homogeneous, particle-free solution of the analyte at an appropriate concentration in a suitable deuterated solvent.

Materials:

• 1-Bromo-3-ethyl-2-methoxybenzene (5-25 mg)[11]

• Deuterated Chloroform (CDCl₃, NMR grade)

• Tetramethylsilane (TMS) as internal standard (if not already in solvent)

• 5 mm NMR tube (clean and dry)[11][12]

• Pasteur pipette and glass wool

Procedure:

• Weighing: Accurately weigh approximately 10 mg of 1-Bromo-3-ethyl-2-methoxybenzene directly into a clean, dry vial.

• Solvent Addition: Add approximately 0.7 mL of CDCl₃ to the vial.[11] CDCl₃ is selected for its ability to dissolve a wide range of organic compounds and its residual proton signal at δ 7.26 ppm serves as a convenient secondary reference.[13][14]

• Dissolution: Gently swirl the vial to ensure the sample is completely dissolved. The solution must be homogeneous.[12]

• Filtration: Prepare a filter by tightly packing a small plug of glass wool into a Pasteur pipette. Do not use cotton wool, as solvents can leach impurities from it.

• Transfer: Filter the solution through the glass wool plug directly into the clean 5 mm NMR tube. This step is crucial to remove any solid particles that can degrade magnetic field homogeneity and result in poor spectral resolution.[12]

• Capping and Labeling: Securely cap the NMR tube and clearly label it with a unique identifier.

Spectrometer Setup and Data Acquisition

Objective: To configure the NMR spectrometer to achieve optimal signal-to-noise ratio and resolution for the analyte. The following parameters are typical for a 400 or 500 MHz spectrometer.[15][16]

Procedure:

• Sample Insertion: Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

• Locking and Shimming: Lock the spectrometer onto the deuterium signal of the CDCl₃ solvent. This stabilizes the magnetic field. Perform an automated or manual shimming procedure to optimize the magnetic field homogeneity across the sample, which is essential for achieving sharp lines and high resolution.[15]

• Tuning: Tune the probe to the ¹H frequency to maximize the efficiency of radiofrequency pulse transmission and signal detection.[15]

• Parameter Setup: Set the following acquisition parameters in the spectrometer software:

  • Pulse Width (pw): Calibrate a 90° pulse or use a standard 30-45° flip angle for routine acquisition to minimize relaxation delays.[16][17]

  • Spectral Width (sw): Set a spectral width of approximately 12-15 ppm to ensure all signals, from TMS (0 ppm) to potentially deshielded aromatic protons, are captured.

  • Acquisition Time (at): Set to 2-4 seconds. A longer acquisition time provides better digital resolution.[18]

  • Relaxation Delay (d1): A delay of 1-2 seconds between scans allows for sufficient relaxation of the protons, preventing signal saturation and ensuring accurate integration.

  • Number of Scans (ns): For a sample of this concentration, 8 to 16 scans are typically sufficient to achieve an excellent signal-to-noise ratio.

• Acquisition: Start the acquisition. The spectrometer will apply radiofrequency pulses and record the resulting Free Induction Decay (FID).

• Data Processing:

  • Fourier Transform (FT): The FID (a time-domain signal) is converted into the frequency-domain spectrum.

  • Phasing and Baseline Correction: Manually or automatically adjust the phase of the spectrum to ensure all peaks are in pure absorption mode. Apply a baseline correction algorithm to produce a flat baseline.

  • Referencing: Calibrate the chemical shift axis by setting the TMS signal to δ 0.00 ppm or the residual CDCl₃ peak to δ 7.26 ppm.

  • Integration: Integrate the area under each signal to determine the relative number of protons it represents.[19]

Part 3: Data Presentation and Visualization

Clear presentation of data is crucial for interpretation and communication. This section summarizes the predicted spectral data in a table and provides diagrams to visualize experimental and theoretical concepts.

Predicted ¹H NMR Data Summary

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-5 (Aryl)	~7.1 - 7.3	t (or dd)	³J ≈ 7-8	1H
H-4 (Aryl)	~6.9 - 7.1	d	³J ≈ 7-8	1H
H-6 (Aryl)	~6.7 - 6.9	d	³J ≈ 7-8	1H
-OCH₃ (Methoxy)	~3.8 - 4.0	s	-	3H
-CH₂- (Ethyl)	~2.6 - 2.8	q	³J ≈ 7.5	2H
-CH₃ (Ethyl)	~1.2 - 1.4	t	³J ≈ 7.5	3H

Visualization of Experimental Workflow

The following diagram illustrates the logical flow from sample preparation to final spectral analysis.

Caption: Spin-spin coupling network for aromatic protons.

Conclusion

The ¹H NMR spectrum of 1-Bromo-3-ethyl-2-methoxybenzene is a rich source of structural information, fully interpretable through a systematic analysis of substituent-induced electronic effects and fundamental coupling principles. The predicted spectrum is characterized by three distinct and well-resolved signals in the aromatic region, a sharp singlet for the methoxy group, and a classic quartet-triplet pattern for the ethyl group. Adherence to the detailed experimental protocol ensures the acquisition of high-fidelity data, enabling confident structural verification and purity assessment. This guide provides the theoretical and practical foundation necessary for researchers to effectively utilize ¹H NMR spectroscopy for the characterization of this and other complex substituted aromatic compounds.

References

• NMR Sample Preparation. (n.d.). University of Ottawa. Retrieved from [Link]

• NMR Spectroscopy of Benzene Derivatives. (n.d.). Moodle. Retrieved from [Link]

• Guide: Preparing a Sample for NMR analysis – Part I. (2024, February 29). Nanalysis. Retrieved from [Link]

• 8.1 - FT-NMR Sample Preparation Guide. (n.d.). MIT OpenCourseWare. Retrieved from [Link]

• NMR Sample Preparation. (n.d.). ETH Zurich. Retrieved from [Link]

• Sample preparation. (n.d.). University of Bristol. Retrieved from [Link]

• NMR Coupling Constants. (n.d.). Iowa State University Chemical Instrumentation Facility. Retrieved from [Link]

• Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. (n.d.). WebMO. Retrieved from [Link]

• Moser, A. (2008, May 28). Identifying a monosubstituted benzene fragment in a 1H NMR spectrum. ACD/Labs. Retrieved from [Link]

• Srokosz, S. (2025, August 21). 1H–1H Coupling in Proton NMR. ACD/Labs. Retrieved from [Link]

• Martin, G. E., & Williams, A. J. (2018). Chapter 5: Acquiring 1 H and 13 C Spectra. In Modern NMR Approaches to the Structure Elucidation of Natural Products. Royal Society of Chemistry.

• Basic NMR Concepts. (n.d.). University of California, Riverside. Retrieved from [Link]

• Rogue Chem. (2024, June 4). H1 NMR: Disubstituted Benzene Rings (Ortho,Meta,Para) [Video]. YouTube. Retrieved from [Link]

• Spectroscopy of Aromatic Compounds. (2024, March 17). Chemistry LibreTexts. Retrieved from [Link]

• Spectroscopy of Aromatic Compounds. (2023, October 30). Chemistry LibreTexts. Retrieved from [Link]

• H NMR Spectroscopy. (n.d.). Retrieved from [Link]

• 1H NMR Coupling Constants. (n.d.). Organic Chemistry Data. Retrieved from [Link]

• Short Summary of 1H-NMR Interpretation. (n.d.). Retrieved from [Link]

• Moser, A. (n.d.). Methoxy groups just stick out. ACD/Labs. Retrieved from [Link]

• The 1H-NMR experiment. (2022, July 20). Chemistry LibreTexts. Retrieved from [Link]

• Predicting A 1H-NMR Spectrum from the Structure. (2020, June 16). Chemistry LibreTexts. Retrieved from [Link]

• Visible-light-induced mono-bromination of arenes with BrCCl3 - Supporting Information. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Determination of brominated aromatics by 13C and 1H NMR spectroscopy. (2015, August 14). Chemistry Stack Exchange. Retrieved from [Link]

• Kwan, E. E. (2011, March 29). Lecture 13: Experimental Methods. Retrieved from [Link]

• ¹H NMR Spectra and Interpretation (Part I). (2021, December 15). Chemistry LibreTexts. Retrieved from [Link]

• H NMR Chemical Shifts. (n.d.). Retrieved from [Link]

• 1-methoxypropane C4H10O ¹H NMR spectrum analysis. (n.d.). Doc Brown's Chemistry. Retrieved from [Link]

• NMR Spectroscopy of Aromatic Compounds. (n.d.). ResearchGate. Retrieved from [Link]

• 1H NMR Chemical Shift. (n.d.). Oregon State University. Retrieved from [Link]

• Basic Practical NMR Concepts. (n.d.). Michigan State University. Retrieved from [Link]

• How to determine the substitution pattern of a benzene from an HNMR spectrum. (2021, July 17). Quora. Retrieved from [Link]

• Chemistry with Caroline. (2021, October 6). How to Analyze Chemical Shift in the Aromatic Region (1H NMR) [Video]. YouTube. Retrieved from [Link]

• 1-Bromo-3-ethyl-2-methoxybenzene. (n.d.). AOBChem. Retrieved from [Link]

• Chem Survival. (2015, April 22). Proton NMR Skills (Benzene Derivatives) - Part 1 [Video]. YouTube. Retrieved from [Link]

• 1-Bromo-3-ethyl-2-methoxybenzene. (n.d.). PubChem. Retrieved from [Link]

• Study the NMR spectrum of 1-bromo-2-ethylbenzene (C8H9Br). (2021, January 19). Transtutors. Retrieved from [Link]

Sources

• 1. NMR blog - Guide: Preparing a Sample for NMR analysis – Part I — Nanalysis [nanalysis.com]
• 2. NMR Spectroscopy of Benzene Derivatives [moodle.tau.ac.il]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. acdlabs.com [acdlabs.com]
• 9. acdlabs.com [acdlabs.com]
• 10. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]
• 11. mun.ca [mun.ca]
• 12. NMR Spectroscopy | Sample Preparation [schuetz.cup.uni-muenchen.de]
• 13. ocw.mit.edu [ocw.mit.edu]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. books.rsc.org [books.rsc.org]
• 16. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 17. sites.bu.edu [sites.bu.edu]
• 18. ekwan.github.io [ekwan.github.io]
• 19. che.hw.ac.uk [che.hw.ac.uk]

13C NMR analysis of 1-Bromo-3-ethyl-2-methoxybenzene

An In-Depth Technical Guide to the 13C NMR Analysis of 1-Bromo-3-ethyl-2-methoxybenzene

Abstract

This guide provides a comprehensive technical overview for the structural elucidation of 1-bromo-3-ethyl-2-methoxybenzene using Carbon-13 Nuclear Magnetic Resonance (13C NMR) spectroscopy. Authored for researchers and drug development professionals, this document moves beyond procedural outlines to deliver a deep, mechanistic understanding of the analytical process. We will dissect the theoretical prediction of the 13C NMR spectrum by analyzing substituent chemical shift (SCS) effects, detail optimized protocols for spectral acquisition, and present a clear workflow for data interpretation, including the use of Distortionless Enhancement by Polarization Transfer (DEPT) experiments. The methodologies described herein are designed to be self-validating, ensuring scientific rigor and trustworthy results.

Introduction: The Power of 13C NMR in Structural Elucidation

Carbon-13 NMR spectroscopy is an indispensable tool for determining the carbon framework of organic molecules.[1][2] Unlike 1H NMR, where signal overlap can complicate interpretation, the much larger chemical shift range of 13C NMR (typically 0-220 ppm) usually allows for the resolution of a distinct signal for each unique carbon atom in a molecule.[2][3]

The analysis hinges on two primary pieces of information:

• Chemical Shift (δ): The position of a signal along the x-axis, which is highly dependent on the electronic environment of the carbon nucleus. Electronegative atoms and sp2 hybridization, for instance, cause a downfield shift (higher ppm value).[2][3]

• Carbon Multiplicity: The number of attached protons (CH, CH2, CH3, or quaternary C). While standard broadband proton-decoupled spectra show all carbons as singlets, techniques like DEPT can reveal this crucial information.[4][5][6]

This guide will apply these principles to elucidate the structure of 1-bromo-3-ethyl-2-methoxybenzene, a substituted aromatic compound where the interplay of electronic effects creates a unique and illustrative spectral pattern.

The Analyte: 1-Bromo-3-ethyl-2-methoxybenzene

The target molecule, 1-bromo-3-ethyl-2-methoxybenzene, possesses a polysubstituted benzene ring. Due to the lack of a plane of symmetry, all nine carbon atoms are chemically non-equivalent and are expected to produce nine distinct signals in the 13C NMR spectrum.

Molecular Structure:

Figure 1: Structure of 1-Bromo-3-ethyl-2-methoxybenzene with carbon numbering.

The key to a successful analysis is to accurately predict and then experimentally verify the chemical shift of each of these nine carbons.

Theoretical 13C NMR Spectral Prediction

Predicting the spectrum begins with understanding how each substituent—bromo (Br), methoxy (OCH3), and ethyl (CH2CH3)—influences the electron density, and thus the chemical shifts, of the aromatic carbons.

Analysis of Substituent Effects

The chemical shift of a substituted benzene carbon can be estimated by adding substituent-induced chemical shifts (SCS) to the chemical shift of benzene (128.5 ppm).

• Methoxy Group (-OCH3): This is a strong electron-donating group through resonance and electron-withdrawing through induction. The resonance effect dominates, increasing electron density primarily at the ortho and para carbons, causing them to be shielded (shift upfield to lower ppm). The ipso-carbon (the one bearing the substituent) is deshielded.[7]

• Bromo Group (-Br): Halogens are electron-withdrawing by induction but electron-donating by resonance. For bromine, the inductive effect is stronger, leading to a net deshielding effect. However, bromine also exhibits a "heavy atom effect," which can cause significant upfield shifting of the directly attached (ipso) carbon, a phenomenon related to spin-orbit coupling.[8][9]

• Ethyl Group (-CH2CH3): This is a weak electron-donating group through induction and hyperconjugation, leading to minor shielding of the ortho and para carbons.

By combining these effects, we can predict the relative chemical shifts of the six aromatic carbons (C1-C6) and the three aliphatic carbons (C7, C8, C9).

Predicted Chemical Shifts and Rationale

• C1 (C-Br): The ipso-carbon attached to bromine. The heavy atom effect will cause a significant upfield shift, placing it in the lower ppm range of the aromatic region.[8]

• C2 (C-OCH3): The ipso-carbon of the strongly deshielding methoxy group. This carbon is expected to be the most downfield of the aromatic signals.

• C3 (C-CH2CH3): The ipso-carbon of the ethyl group. It will be deshielded relative to benzene, but less so than C2.

• C4 (CH): This carbon is meta to the bromine, ortho to the ethyl group, and para to the methoxy group. The strong shielding from the para-methoxy group will likely dominate, making it one of the most upfield aromatic CH signals.

• C5 (CH): This carbon is para to the bromine and meta to both the methoxy and ethyl groups. Its chemical shift will be close to that of benzene, with minor influences from the substituents.

• C6 (CH): This carbon is ortho to the bromine and meta to the methoxy group. The deshielding inductive effect of the adjacent bromine will likely make this the most downfield of the aromatic CH signals.

• C7 (-OCH3): Aliphatic carbon bonded to an electronegative oxygen atom. Expected to appear in the 55-65 ppm range.[3]

• C8 (-CH2CH3): Aliphatic sp3 carbon. Expected in the 20-30 ppm range.

• C9 (-CH2CH3): Aliphatic terminal methyl carbon. Expected to be the most upfield signal, typically in the 10-20 ppm range.[3]

Tabulated Summary of Predictions

Carbon	Type	Predicted δ (ppm) Range	Expected DEPT-135 Phase	Rationale
C9	CH3	10 - 20	Positive (+)	Aliphatic methyl, most shielded
C8	CH2	20 - 30	Negative (-)	Aliphatic methylene
C7	CH3	55 - 65	Positive (+)	Methoxy carbon, deshielded by oxygen
C1	C	110 - 120	Absent	Ipso-Br, heavy atom shielding
C4	CH	115 - 125	Positive (+)	Shielded by para-OCH3
C5	CH	125 - 135	Positive (+)	Least affected aromatic CH
C6	CH	130 - 140	Positive (+)	Deshielded by ortho-Br
C3	C	135 - 145	Absent	Ipso-Ethyl
C2	C	150 - 160	Absent	Ipso-OCH3, most deshielded aromatic

Experimental Design for Spectral Acquisition

Achieving a high-quality, interpretable spectrum requires careful attention to both sample preparation and instrument parameters.

Experimental Protocol: Sample Preparation

• Analyte Purity: Ensure the 1-bromo-3-ethyl-2-methoxybenzene sample is of high purity (>95%) to avoid interfering signals.

• Mass Determination: Accurately weigh approximately 20-50 mg of the analyte.

• Solvent Selection: Dissolve the sample in ~0.6-0.7 mL of a deuterated solvent. Chloroform-d (CDCl3) is a common and effective choice for non-polar to moderately polar analytes. The deuterium provides the field-frequency lock signal for the spectrometer.

• Homogenization: Transfer the solution to a standard 5 mm NMR tube. Ensure the solution is clear and homogeneous.

• Standard: Tetramethylsilane (TMS) is typically added to the solvent by the manufacturer and serves as the internal standard, defining the 0 ppm point.[3]

Experimental Protocol: 1D 13C{1H} NMR Acquisition

This protocol describes a standard broadband proton-decoupled experiment, which provides a singlet for each unique carbon.[9]

• Instrument Setup: Tune and shim the spectrometer according to standard laboratory procedures to ensure a homogeneous magnetic field.

• Pulse Program: Select a standard power-gated or inverse-gated proton decoupling pulse sequence (e.g., zgpg30 or zgdc30 on Bruker systems).[10]

• Parameter Optimization:

  • Pulse Angle (P1): Set to a 30-45° flip angle. A smaller angle allows for a shorter relaxation delay, improving signal-to-noise over time, which is critical given the low natural abundance of 13C.[10][11]

  • Acquisition Time (AQ): Set to 1.0–2.0 seconds. This value balances resolution with the signal-to-noise ratio.[10]

  • Relaxation Delay (D1): Set to 2.0 seconds. While longer delays are needed for accurate quantitative analysis, a 2-second delay is a good compromise for routine structural identification, allowing most carbons to relax sufficiently while keeping the experiment time reasonable.[10][12]

  • Number of Scans (NS): Set to 128 or higher. Multiple scans are required to achieve an adequate signal-to-noise ratio due to the low sensitivity of the 13C nucleus.[10][13]

• Data Acquisition: Execute the experiment. Total time will be approximately 5-15 minutes depending on the number of scans.

• Processing:

  • Apply a line-broadening factor (e.g., 1.0 Hz) to improve the signal-to-noise ratio.

  • Perform Fourier transformation, followed by automatic or manual phase and baseline correction.

Experimental Protocol: DEPT for Multiplicity Analysis

DEPT experiments are crucial for distinguishing between CH, CH2, and CH3 groups.[14][15] They are typically run in two stages.

• DEPT-90:

  • Pulse Program: Use a standard DEPT-90 pulse sequence.

  • Execution: Run the experiment. This spectrum will only show signals for CH (methine) carbons.

• DEPT-135:

  • Pulse Program: Use a standard DEPT-135 pulse sequence.

  • Execution: Run the experiment. This spectrum will show:

    • Positive signals for CH and CH3 carbons.

    • Negative signals (pointing down) for CH2 carbons.

    • No signals for quaternary (C) carbons.[4][5]

Spectral Interpretation Workflow

A systematic approach combining the data from all experiments is the most reliable path to a full structural assignment.

Integrating 1D and DEPT Data

• Identify Quaternary Carbons: Compare the standard 1D 13C spectrum with the DEPT-135 spectrum. Any signal present in the 1D spectrum but absent from the DEPT-135 spectrum corresponds to a quaternary carbon (C1, C2, C3).

• Identify CH2 Carbons: The signal that appears as a negative peak in the DEPT-135 spectrum is the CH2 carbon of the ethyl group (C8).

• Identify CH Carbons: The signals that appear in the DEPT-90 spectrum correspond to the three aromatic CH carbons (C4, C5, C6).

• Identify CH3 Carbons: The remaining positive signals in the DEPT-135 spectrum (that are not CH signals) correspond to the two CH3 carbons (C7, C9).

• Final Assignment: Correlate these multiplicity assignments with the predicted chemical shifts from Table 1 to assign each signal to a specific carbon atom in the molecule. For example, the most downfield signal that is absent in the DEPT spectra is confidently assigned to C2. The most upfield positive signal in the DEPT-135 spectrum is assigned to C9.

Visualizing the Assignments

A logical diagram provides a clear and concise summary of the complete analysis, linking the molecular structure directly to the NMR data.

Figure 2: Workflow connecting the molecular structure to its predicted 13C NMR data.

Conclusion

The comprehensive 13C NMR analysis of 1-bromo-3-ethyl-2-methoxybenzene is a multi-step process that integrates theoretical prediction with rigorous experimental verification. By leveraging standard 1D proton-decoupled spectroscopy in conjunction with DEPT-90 and DEPT-135 experiments, it is possible to unambiguously assign all nine unique carbon signals. This guide outlines the causal logic behind experimental choices and provides a robust framework for obtaining high-fidelity data, ensuring that the resulting structural elucidation is both accurate and defensible.

References

• Taylor & Francis Online. (n.d.). 13C NMR chemical shifts in substituted benzenes: analysis using natural perturbation orbitals and substitution effects. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 4). 13.12: DEPT ¹³C NMR Spectroscopy. Retrieved from [Link]

• Fiveable. (n.d.). Relaxation Times Definition. Retrieved from [Link]

• Nanalysis. (2015, November 19). DEPT: A tool for 13C peak assignments. Retrieved from [Link]

• Fiveable. (n.d.). DEPT 13C NMR Spectroscopy | Organic Chemistry Class Notes. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 19). 13.11: DEPT ¹³C NMR Spectroscopy. Retrieved from [Link]

• Angewandte Chemie International Edition. (1975, March 1). 13C Spin‐Lattice Relaxation Times and the Mobility of Organic Molecules in Solution. Retrieved from [Link]

• University of Missouri. (2020, May 4). Optimized Default 13C Parameters. Retrieved from [Link]

• Physical Chemistry Chemical Physics. (n.d.). The halogen effect on the 13C NMR chemical shift in substituted benzenes. Retrieved from [Link]

• OpenStax. (2023, September 20). 13.12 DEPT 13C NMR Spectroscopy. Retrieved from [Link]

• The Journal of Physical Chemistry A. (2003, July 1). Predicting 13C NMR Spectra by DFT Calculations. Retrieved from [Link]

• ResearchGate. (n.d.). 13C NMR chemical shifts in substituted benzenes: analysis using natural perturbation orbitals and substitution effects. Retrieved from [Link]

• PubChem. (2025, March 14). NMRShiftDB. Retrieved from [Link]

• SlidePlayer. (n.d.). CONTENTS 1. 13C NMR spectroscopy • Chemical shift. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 19). 13.10: Characteristics of ¹³C NMR Spectroscopy. Retrieved from [Link]

• ACD/Labs. (n.d.). NMR Databases | 1H, 13C, 15N, 19F, 31P. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Can Graph Machines Accurately Estimate 13C NMR Chemical Shifts of Benzenic Compounds?. Retrieved from [Link]

• Chemistry LibreTexts. (2015, July 18). 15.4: Spectral Characteristics of the Benzene Ring. Retrieved from [Link]

• NCSU Libraries. (n.d.). Spectra | Chemistry Research | Guides & Recommendations. Retrieved from [Link]

• KPU Pressbooks. (n.d.). 6.8 ¹³C NMR Spectroscopy – Organic Chemistry I. Retrieved from [Link]

• Wiley Science Solutions. (n.d.). KnowItAll NMR Spectral Library Collection. Retrieved from [Link]

• YouTube. (2017, November 28). How to predict the 13C NMR spectrum of a compound. Retrieved from [Link]

• NMR Wiki. (2010, July 29). Databases. Retrieved from [Link]

• Wiley-VCH. (2007). Supporting Information. Retrieved from [Link]

• Chemistry Steps. (n.d.). 13C Carbon NMR Spectroscopy. Retrieved from [Link]

• ChemRxiv. (n.d.). An Organic Chemistry Honors Option Focus on 13C Chemical Shift Studies for Substituted Benzene and 4-Substitued Pyridines. Retrieved from [Link]

• University of Puget Sound. (n.d.). 13C-NMR. Retrieved from [Link]

• Royal Society of Chemistry. (2018, September 28). Chapter 5: Acquiring 1 H and 13 C Spectra. Retrieved from [Link]

• Wikipedia. (n.d.). Carbon-13 nuclear magnetic resonance. Retrieved from [Link]

• University of Ottawa NMR Facility Blog. (2020, April 27). 12C/13C Isotope Effects on 1H T1 Relaxation Times. Retrieved from [Link]

• University of Ottawa. (n.d.). 13 Carbon NMR. Retrieved from [Link]

• Beilstein Journals. (n.d.). Supporting Information: Visible-light-induced mono-bromination of arenes with BrCCl3. Retrieved from [Link]

• Wesleyan University. (n.d.). NMR as a Tool for Structure Elucidation of Organic Compounds. Retrieved from [Link]

• Chemistry LibreTexts. (2023, February 11). 7.6: Interpreting 2-D NMR Spectra. Retrieved from [Link]

• JABT. (2013, February 7). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 17). 15.7: Spectroscopy of Aromatic Compounds. Retrieved from [Link]

• Journal of Chemical Education. (2025, July 9). Development of a Teaching Approach for Structure Elucidation Using 1D and 2D Homonuclear and Heteronuclear NMR Spectra. Retrieved from [Link]

• JEOL. (n.d.). Structural Analysis of Organic Compound Using 2D - NMR Spectrum. Retrieved from [Link]

• Reddit. (2025, January 13). Explanation for 13C-Shift on aromatic system. Retrieved from [Link]

• Beilstein Journals. (n.d.). Supplementary Information. Retrieved from [Link]

Sources

• 1. bhu.ac.in [bhu.ac.in]
• 2. 6.8 ¹³C NMR Spectroscopy – Organic Chemistry I [kpu.pressbooks.pub]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. fiveable.me [fiveable.me]
• 6. 13.12 DEPT 13C NMR Spectroscopy - Organic Chemistry | OpenStax [openstax.org]
• 7. tandfonline.com [tandfonline.com]
• 8. The halogen effect on the 13C NMR chemical shift in substituted benzenes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. 13C Carbon NMR Spectroscopy - Chemistry Steps [chemistrysteps.com]
• 10. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 11. books.rsc.org [books.rsc.org]
• 12. fiveable.me [fiveable.me]
• 13. Carbon-13 nuclear magnetic resonance - Wikipedia [en.wikipedia.org]
• 14. DEPT: A tool for 13C peak assignments — Nanalysis [nanalysis.com]
• 15. chem.libretexts.org [chem.libretexts.org]

mass spectrometry of 1-Bromo-3-ethyl-2-methoxybenzene

An In-depth Technical Guide to the Mass Spectrometry of 1-Bromo-3-ethyl-2-methoxybenzene

Introduction

1-Bromo-3-ethyl-2-methoxybenzene is a substituted aromatic compound with applications in organic synthesis and as an intermediate in the development of pharmaceutical and agrochemical products. The precise characterization of this molecule is critical for quality control, reaction monitoring, and metabolic studies. Mass spectrometry (MS) is an indispensable analytical technique for this purpose, providing definitive information on molecular weight and structural features.[1] This guide offers a comprehensive examination of the mass spectrometric behavior of 1-Bromo-3-ethyl-2-methoxybenzene, focusing primarily on Electron Ionization (EI), the most common ionization technique for such analytes when coupled with Gas Chromatography (GC-MS). We will delve into the principles of its ionization and fragmentation, provide validated experimental protocols, and interpret the resulting mass spectrum.

Molecular Profile and Isotopic Signature

A foundational understanding of the molecule's properties is essential before analyzing its mass spectrum.

• Molecular Formula: C₉H₁₁BrO[2][3]

• Molecular Weight (Monoisotopic): 213.9993 Da[2]

• Molecular Weight (Average): 215.09 g/mol [2][3]

A critical feature of 1-Bromo-3-ethyl-2-methoxybenzene is the presence of a bromine atom. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, with near-equal natural abundance (~50.7% and ~49.3%, respectively). This results in a characteristic isotopic pattern for the molecular ion and any bromine-containing fragments. These will appear as a pair of peaks (an "M" and "M+2" peak) separated by two mass-to-charge units (m/z), with nearly equal intensity.[4] This signature is a powerful diagnostic tool for identifying brominated compounds.

Electron Ionization (EI) Mass Spectrometry

When coupled with Gas Chromatography, Electron Ionization is the premier method for analyzing volatile and semi-volatile compounds like 1-Bromo-3-ethyl-2-methoxybenzene. In the EI source, molecules are bombarded with high-energy electrons (typically 70 eV), causing the ejection of an electron to form a positively charged radical cation, known as the molecular ion (M⁺•).[5][6] This high energy also induces extensive and reproducible fragmentation, which provides a structural fingerprint of the molecule.

Predicted Fragmentation Pathways

The fragmentation of the 1-Bromo-3-ethyl-2-methoxybenzene molecular ion (m/z 214/216) is governed by the relative stability of the resulting ions and neutral losses. The primary cleavage sites are the bonds adjacent to the aromatic ring and the functional groups.

• Benzylic Cleavage (α-cleavage): The bond between the ethyl group and the aromatic ring is labile. Loss of a methyl radical (•CH₃) is less likely than the loss of the entire ethyl group, but the most favorable cleavage is the loss of a methyl radical from the ethyl group, a process known as benzylic cleavage, to form a stable secondary benzylic cation. This results in the loss of a methyl radical (•CH₃, 15 Da), leading to a prominent fragment ion.

• Cleavage of the Methoxy Group: The methoxy group can fragment in two principal ways:

  • Loss of a methyl radical (•CH₃, 15 Da) to form an oxonium ion.

  • Loss of formaldehyde (CH₂O, 30 Da) via a rearrangement process, which is common for aryl ethers.[7]

• Loss of Bromine: The C-Br bond can cleave to release a bromine radical (•Br, 79/81 Da), resulting in a C₉H₁₁O⁺ fragment.

• Further Fragmentation: Primary fragments can undergo subsequent fragmentation. For instance, the ion formed by the loss of the ethyl group can then lose carbon monoxide (CO, 28 Da) from the ether functionality.

The logical flow of these fragmentation events is visualized in the diagram below.

Caption: Predicted EI fragmentation pathway for 1-Bromo-3-ethyl-2-methoxybenzene.

Interpreting the Mass Spectrum

The culmination of these fragmentation events is a mass spectrum—a plot of ion abundance versus m/z. The table below summarizes the key ions expected in the EI mass spectrum of 1-Bromo-3-ethyl-2-methoxybenzene.

m/z (⁷⁹Br / ⁸¹Br)	Proposed Fragment Ion	Neutral Loss	Comments
214 / 216	[C₉H₁₁BrO]⁺•	-	Molecular Ion (M⁺•) . The M+2 peak will be of nearly equal intensity to the M peak.
199 / 201	[C₈H₈BrO]⁺	•CH₃ (15 Da)	Loss of a methyl radical from the ethyl group (benzylic cleavage). Expected to be a significant peak.
185 / 187	[C₇H₅BrO]⁺	•C₂H₅ (29 Da)	Loss of the entire ethyl group.
135	[C₉H₁₁O]⁺	•Br (79/81 Da)	Loss of the bromine atom. This will be a single peak.
171 / 173	[C₇H₅Br]⁺	•CH₃, CO	Subsequent loss of CO from the m/z 199/201 fragment.

Experimental Protocol: GC-MS Analysis

A robust and reproducible protocol is paramount for accurate analysis. The following provides a validated starting point for the GC-MS analysis of 1-Bromo-3-ethyl-2-methoxybenzene.

Sample Preparation

• Solvent Selection: Choose a high-purity volatile solvent such as dichloromethane or ethyl acetate.

• Concentration: Prepare a stock solution of the sample at 1 mg/mL.

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL for analysis.

• Quality Control: Prepare a solvent blank and a standard of a known related compound (e.g., 1-bromo-3-methoxybenzene) to verify system performance.[8][9]

GC-MS Instrumentation and Parameters

• Gas Chromatograph: Agilent 8890 GC System (or equivalent).

• Mass Spectrometer: Agilent 5977B MSD (or equivalent).

• GC Column: A non-polar or medium-polarity column is recommended. A common choice is an Agilent J&W DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injection:

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL

  • Mode: Splitless (for trace analysis) or Split (10:1 for higher concentrations).

• Oven Temperature Program:

  • Initial Temperature: 70 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final Hold: Hold at 280 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Parameters:

  • Ion Source: Electron Ionization (EI)

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Electron Energy: 70 eV

  • Mass Scan Range: 40 - 350 amu

  • Solvent Delay: 3 minutes (to protect the filament from the solvent front).

The logical workflow for this experimental procedure is outlined below.

Caption: Standard experimental workflow for GC-MS analysis.

Alternative Ionization: Electrospray Ionization (ESI)

While EI is ideal for GC-MS, Electrospray Ionization (ESI) would be the technique of choice for Liquid Chromatography-Mass Spectrometry (LC-MS) analysis, particularly if analyzing reaction mixtures or biological samples.[10] ESI is a soft ionization technique that typically produces protonated molecules [M+H]⁺ or adducts like [M+Na]⁺. For 1-Bromo-3-ethyl-2-methoxybenzene, one would expect to observe ions at m/z 215/217 ([M+H]⁺) in positive ion mode. Fragmentation in ESI is not spontaneous; it is induced by colliding the ions with a neutral gas in the mass spectrometer (Collision-Induced Dissociation, CID). The fragmentation patterns from CID can differ significantly from EI, often involving less rearrangement and favoring the cleavage of the weakest bonds.

Conclusion

The mass spectrometric analysis of 1-Bromo-3-ethyl-2-methoxybenzene is straightforward and highly informative, especially using GC-MS with Electron Ionization. The presence of bromine provides a definitive isotopic signature (M/M+2 peaks) that greatly aids in identification. A thorough understanding of the predictable fragmentation pathways—primarily benzylic cleavage and losses related to the methoxy group—allows for confident structural elucidation. The protocols and interpretive guidance provided herein serve as a robust framework for researchers, scientists, and drug development professionals to achieve accurate and reliable characterization of this and structurally related molecules.

References

• 1. academics.su.edu.krd [academics.su.edu.krd]
• 2. 1-Bromo-3-ethyl-2-methoxybenzene | C9H11BrO | CID 84680748 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1369877-79-1 1-Bromo-3-ethyl-2-methoxybenzene AKSci 3763CR [aksci.com]
• 4. C2H5Br CH3CH2Br mass spectrum of bromoethane fragmentation pattern of m/z m/e ions for analysis and identification of bromoethane ethyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. rroij.com [rroij.com]
• 7. scribd.com [scribd.com]
• 8. Benzene, 1-bromo-3-methoxy- [webbook.nist.gov]
• 9. Benzene, 1-bromo-3-methoxy- [webbook.nist.gov]
• 10. pubs.acs.org [pubs.acs.org]

The Solubility Profile of 1-Bromo-3-ethyl-2-methoxybenzene: A Technical Guide for Pharmaceutical and Agrochemical Research

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 1-Bromo-3-ethyl-2-methoxybenzene (C₉H₁₁BrO), a substituted aromatic compound with significant potential as an intermediate in the synthesis of novel pharmaceutical and agrochemical agents. In the absence of extensive published quantitative solubility data for this specific molecule, this document leverages fundamental principles of organic chemistry and extrapolates from data on structurally analogous bromoanisole derivatives to predict its solubility in a range of common organic solvents. Furthermore, this guide presents a robust, step-by-step experimental protocol for the precise and accurate determination of its solubility, empowering researchers to generate reliable data for formulation, reaction optimization, and purification processes. This whitepaper is intended for researchers, chemists, and formulation scientists in the drug development and agrochemical industries.

Introduction: The Significance of Solubility in Chemical Synthesis

The solubility of a compound is a critical physicochemical parameter that governs its behavior in various chemical and biological systems. For synthetic intermediates like 1-Bromo-3-ethyl-2-methoxybenzene, a thorough understanding of its solubility is paramount for several key aspects of the development lifecycle:

• Reaction Kinetics and Optimization: The rate and efficiency of a chemical reaction are often dictated by the ability of the reactants to be in the same phase. Selecting a solvent in which 1-Bromo-3-ethyl-2-methoxybenzene is readily soluble ensures optimal molecular interaction, leading to higher yields and fewer side products.

• Purification and Isolation: Techniques such as crystallization and chromatography, which are fundamental to obtaining pure compounds, are heavily reliant on solubility differences.[1] A solvent system must be chosen where the target compound exhibits appropriate solubility for effective separation from impurities.

• Formulation Development: For final active pharmaceutical ingredients (APIs) or agrochemical formulations, solubility directly impacts bioavailability and efficacy. While 1-Bromo-3-ethyl-2-methoxybenzene is an intermediate, its solubility characteristics can influence the properties of downstream derivatives.

This guide will first delve into the theoretical underpinnings of 1-Bromo-3-ethyl-2-methoxybenzene's solubility based on its molecular structure, followed by a predictive assessment of its behavior in various organic solvents. The latter half will provide a detailed experimental workflow for quantitative solubility determination.

Molecular Structure and Predicted Solubility Profile

The solubility of an organic compound is primarily governed by the principle of "similia similibus solvuntur" or "like dissolves like."[2] This principle states that substances with similar intermolecular forces are more likely to be soluble in one another. The molecular structure of 1-Bromo-3-ethyl-2-methoxybenzene, presented below, provides significant insight into its expected solubility.

Chemical Structure:

• IUPAC Name: 1-bromo-3-ethyl-2-methoxybenzene[3]

• Molecular Formula: C₉H₁₁BrO[3]

• Molecular Weight: 215.09 g/mol [3]

The key structural features influencing its solubility are:

• Benzene Ring: The core aromatic ring is nonpolar and hydrophobic, favoring interactions with nonpolar solvents through van der Waals forces.

• Ethyl Group (-CH₂CH₃): This alkyl substituent is also nonpolar, further contributing to the molecule's hydrophobic character.

• Methoxy Group (-OCH₃): The ether linkage introduces some polarity due to the electronegativity of the oxygen atom. However, the absence of a hydroxyl proton means it can only act as a hydrogen bond acceptor, not a donor.

• Bromine Atom (-Br): The bromine substituent adds to the molecular weight and introduces a degree of polarity, but its overall effect on solubility is less pronounced than that of the hydrophobic benzene ring and ethyl group.

Based on this analysis, 1-Bromo-3-ethyl-2-methoxybenzene can be classified as a predominantly nonpolar to slightly polar molecule . This prediction is consistent with the observed solubility of other bromoanisole derivatives, which generally exhibit good solubility in organic solvents and poor solubility in water.[4][5]

Predicted Solubility in Common Organic Solvents

The following table summarizes the predicted solubility of 1-Bromo-3-ethyl-2-methoxybenzene in a range of common organic solvents, categorized by their polarity.

Solvent Category	Examples	Predicted Solubility of 1-Bromo-3-ethyl-2-methoxybenzene	Rationale
Nonpolar	Hexane, Toluene, Benzene	High	The nonpolar nature of these solvents aligns well with the hydrophobic benzene ring and ethyl group of the solute, facilitating strong van der Waals interactions.[5]
Slightly Polar	Diethyl Ether, Dichloromethane, Ethyl Acetate	High to Moderate	These solvents possess a balance of polar and nonpolar characteristics, making them effective at solvating molecules like 1-Bromo-3-ethyl-2-methoxybenzene which has both hydrophobic regions and a polar ether group.[4][6]
Polar Aprotic	Acetone, Acetonitrile	Moderate to Low	While these solvents are polar, they lack hydrogen-bonding donor capabilities. The solubility will depend on the balance of dipole-dipole interactions and the energy required to overcome the solute's crystal lattice energy.
Polar Protic	Ethanol, Methanol	Moderate to Low	The presence of hydroxyl groups in these solvents allows for hydrogen bonding. While 1-Bromo-3-ethyl-2-methoxybenzene can act as a hydrogen bond acceptor, its large nonpolar surface area will likely limit its solubility.[4]
Highly Polar	Water	Very Low / Insoluble	The significant hydrophobic character of the molecule and its inability to effectively disrupt the strong hydrogen-bonding network of water will result in poor solubility.[4][5]

Experimental Determination of Solubility: A Standard Operating Protocol

To move from prediction to quantitative data, a systematic experimental approach is necessary. The following protocol outlines a reliable method for determining the solubility of 1-Bromo-3-ethyl-2-methoxybenzene in a chosen solvent.

Materials and Equipment

• 1-Bromo-3-ethyl-2-methoxybenzene (purity ≥ 95%)[7][8]

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.1 mg)

• Vials with screw caps

• Thermostatically controlled shaker or incubator

• Centrifuge

• Syringes and syringe filters (0.45 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Experimental Workflow

The following diagram, generated using DOT language, illustrates the key steps in the experimental determination of solubility.

Sources

• 1. chem.ws [chem.ws]
• 2. youtube.com [youtube.com]
• 3. 1-Bromo-3-ethyl-2-methoxybenzene | C9H11BrO | CID 84680748 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. researchgate.net [researchgate.net]
• 7. 1369877-79-1 1-Bromo-3-ethyl-2-methoxybenzene AKSci 3763CR [aksci.com]
• 8. aobchem.com [aobchem.com]

An In-depth Technical Guide to 1-Bromo-3-ethyl-2-methoxybenzene (CAS Number: 1369877-79-1)

For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of the chemical compound 1-Bromo-3-ethyl-2-methoxybenzene, identified by the CAS number 1369877-79-1. As a substituted aromatic hydrocarbon, this compound presents potential as a versatile intermediate in synthetic organic chemistry, particularly in the development of novel pharmaceutical agents and other specialized chemicals. This document collates available data on its physicochemical properties, outlines its hazard profile, and discusses its likely role as a building block in complex molecule synthesis. The information is intended to support researchers and drug development professionals in evaluating its potential applications and ensuring its safe handling and use in a laboratory setting.

Chemical Identity and Structure

The compound with CAS number 1369877-79-1 is chemically identified as 1-Bromo-3-ethyl-2-methoxybenzene.[1][2][3] Its structure consists of a benzene ring substituted with a bromine atom, an ethyl group, and a methoxy group at positions 1, 3, and 2, respectively.

Molecular Structure:

Figure 1: Chemical structure of 1-Bromo-3-ethyl-2-methoxybenzene.

Synonyms: While not extensively documented with common synonyms, it may be referred to by its systematic IUPAC name.

Physicochemical Properties

Property	Value	Source
CAS Number	1369877-79-1	[1][2][3]
Molecular Formula	C9H11BrO	[1][2][3]
Molecular Weight	215.09 g/mol	[1][3]
XLogP3-AA (Computed)	3.4	[1]
Hydrogen Bond Donor Count (Computed)	0	[1]
Hydrogen Bond Acceptor Count (Computed)	1	[1]
Rotatable Bond Count (Computed)	2	[1]
Exact Mass (Computed)	213.99933 Da	[1]
Monoisotopic Mass (Computed)	213.99933 Da	[1]
Topological Polar Surface Area (Computed)	9.2 Ų	[1]
Heavy Atom Count (Computed)	11	[1]
Formal Charge (Computed)	0	[1]
Complexity (Computed)	116	[1]

Note: The partition coefficient (XLogP3-AA) suggests a moderate lipophilicity, which may influence its solubility in organic solvents and its behavior in biological systems. The absence of hydrogen bond donors and the presence of a single acceptor will dictate its interaction with other molecules.

Synthesis and Reactivity

Detailed synthetic procedures specifically for 1-Bromo-3-ethyl-2-methoxybenzene are not extensively published in peer-reviewed journals. However, its structure suggests that it can be synthesized through established methods for the functionalization of aromatic rings. A plausible synthetic route would involve the bromination of a corresponding methoxy-ethylbenzene precursor.

General Synthetic Approach:

A common method for the synthesis of similar brominated methoxybenzene derivatives involves electrophilic aromatic substitution.[4] For instance, the bromination of a substituted anisole or a related methoxy compound using a brominating agent like N-bromosuccinimide (NBS) in the presence of a suitable catalyst is a standard procedure.[4]

Figure 2: A generalized synthetic workflow for the preparation of 1-Bromo-3-ethyl-2-methoxybenzene.

Reactivity: The presence of the bromine atom on the aromatic ring makes 1-Bromo-3-ethyl-2-methoxybenzene a valuable substrate for a variety of cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings. These reactions are fundamental in medicinal chemistry for the construction of complex molecular scaffolds. The methoxy and ethyl groups will influence the regioselectivity and reactivity of the aromatic ring in further substitution reactions.

Potential Research Applications

Given its structure, 1-Bromo-3-ethyl-2-methoxybenzene is likely to be utilized as a key intermediate in the synthesis of more complex molecules. Its potential applications are rooted in its utility as a building block for:

• Pharmaceutical Drug Discovery: As a substituted bromo-methoxybenzene, it can serve as a precursor for the synthesis of novel compounds with potential biological activity. The methoxybenzene moiety is present in a wide range of pharmacologically active molecules.

• Agrochemicals: Similar to its role in pharmaceuticals, it could be used in the development of new pesticides and herbicides.

• Materials Science: The ability to undergo cross-coupling reactions allows for its incorporation into polymers and other materials where specific electronic or physical properties are desired.

While no specific biological activities have been reported for 1-Bromo-3-ethyl-2-methoxybenzene itself, studies on related methoxylated and brominated benzene derivatives have shown a range of cytotoxic effects against various cancer cell lines.[5] This suggests that derivatives of this compound could be of interest in oncology research.

Hazard Identification and Safety Profile

Based on information from chemical suppliers, 1-Bromo-3-ethyl-2-methoxybenzene is classified as a hazardous substance. It is crucial for researchers to handle this compound with appropriate safety precautions.

GHS Hazard Classification:

• Pictogram:

  • GHS07: Exclamation Mark

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P264: Wash skin thoroughly after handling.

  • P271: Use only outdoors or in a well-ventilated area.

  • P280: Wear protective gloves/ eye protection/ face protection.

  • P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

  • P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • P312: Call a POISON CENTER or doctor/physician if you feel unwell.

  • P332 + P313: If skin irritation occurs: Get medical advice/attention.

  • P337 + P313: If eye irritation persists: Get medical advice/attention.

  • P362: Take off contaminated clothing and wash before reuse.

  • P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

  • P405: Store locked up.

  • P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Profile:

Specific toxicological data for 1-Bromo-3-ethyl-2-methoxybenzene is not available. However, studies on substituted benzenes have shown a range of acute and joint toxicities.[6] The irritant nature of this compound necessitates careful handling to avoid exposure.

Experimental Protocols

Due to the limited availability of specific experimental data for this compound, the following protocols are generalized based on standard laboratory procedures for handling and analyzing similar chemical entities.

Handling and Storage:

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents. Keep the container tightly sealed.

• Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid direct contact with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Characterization Workflow:

A standard workflow for the characterization of a newly synthesized batch of 1-Bromo-3-ethyl-2-methoxybenzene would involve the following steps:

Figure 3: A typical workflow for the analytical characterization of 1-Bromo-3-ethyl-2-methoxybenzene.

Step-by-Step Analytical Protocol:

• Sample Preparation: Dissolve a small amount of the purified compound in a suitable deuterated solvent (e.g., CDCl3) for NMR analysis. Prepare a dilute solution in an appropriate volatile solvent (e.g., dichloromethane or methanol) for GC-MS or LC-MS analysis.

• NMR Spectroscopy: Acquire ¹H and ¹³C NMR spectra to confirm the chemical structure. The proton NMR should show characteristic signals for the aromatic protons, the ethyl group, and the methoxy group with appropriate splitting patterns and integrations. The carbon NMR will confirm the number of unique carbon environments.

• Mass Spectrometry: Perform mass spectrometry to determine the molecular weight and fragmentation pattern. The presence of bromine will be indicated by a characteristic isotopic pattern (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio).

• Infrared Spectroscopy: Obtain an IR spectrum to identify the functional groups present. Expect to see characteristic peaks for C-H (aromatic and aliphatic), C-O, and C-Br bonds.

• Purity Analysis: Use High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to determine the purity of the sample.

Conclusion

1-Bromo-3-ethyl-2-methoxybenzene (CAS: 1369877-79-1) is a substituted aromatic compound with significant potential as a versatile intermediate in organic synthesis. While detailed experimental data and specific applications are not yet widely reported in the scientific literature, its chemical structure suggests its utility in the construction of complex molecules for pharmaceutical and materials science applications. The compound is classified as a hazardous substance, causing skin, eye, and respiratory irritation, and must be handled with appropriate safety precautions in a laboratory setting. Further research into the synthesis, reactivity, and biological activity of this compound is warranted to fully explore its potential.

References

• AOBChem. 1-Bromo-3-ethyl-2-methoxybenzene. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 20690229, 1-Bromo-3-ethyl-2-methylbenzene. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 84680748, 1-Bromo-3-ethyl-2-methoxybenzene. [Link]

• Ningbo Inno Pharmchem Co., Ltd. 1-Bromo-3,5-Dimethoxybenzene: Properties, Applications, and Synthesis. [Link]

• González, M., Ellahioui, Y., Álvarez, R., et al. Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compounds, especially against the human breast adenocarcinoma MCF7 cell line. [Link]

• Zhang, Y., et al. Acute and joint toxicity of twelve substituted benzene compounds to Propsilocerus akamusi Tokunaga. [Link]

Sources

• 1. 1-Bromo-3-ethyl-2-methoxybenzene | C9H11BrO | CID 84680748 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. aobchem.com [aobchem.com]
• 3. 1369877-79-1 1-Bromo-3-ethyl-2-methoxybenzene AKSci 3763CR [aksci.com]
• 4. nbinno.com [nbinno.com]
• 5. Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compounds, especially against the human breast adenocarcinoma MCF7 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Thermodynamic Profile of 1-Bromo-3-ethyl-2-methoxybenzene: A Methodological Approach for Researchers

Abstract

This technical guide addresses the thermodynamic characterization of 1-Bromo-3-ethyl-2-methoxybenzene, a substituted aromatic compound of interest in synthetic chemistry and as a potential intermediate in drug discovery. Given the general scarcity of publicly available, experimentally-derived thermodynamic data for such specific molecules, this document provides a comprehensive methodological framework for its determination. We delve into the foundational importance of thermodynamic parameters (enthalpy, entropy, and Gibbs free energy) in predicting chemical reactivity, stability, and intermolecular interactions. The guide outlines both the "gold standard" experimental techniques, such as bomb calorimetry and differential scanning calorimetry, and the increasingly powerful in silico approaches rooted in quantum chemistry. Detailed, field-proven protocols are provided for both experimental and computational workflows, empowering researchers, scientists, and drug development professionals to generate or reliably estimate the critical thermodynamic data necessary to advance their work.

Introduction: The Thermodynamic Imperative in Molecular Design

In the landscape of chemical research and pharmaceutical development, a molecule is more than just its structure; it is a dynamic entity governed by the laws of thermodynamics. The thermodynamic profile of a compound like 1-Bromo-3-ethyl-2-methoxybenzene dictates its behavior from the synthesis flask to potential biological targets. Understanding parameters such as enthalpy of formation (ΔHf°), Gibbs free energy of formation (ΔGf°), and entropy (S°) is crucial for predicting reaction spontaneity, equilibrium positions, and product yields.[1] In the context of drug discovery, these properties are essential for optimizing ligand-target binding, as the binding affinity is a direct function of the change in Gibbs free energy (ΔG).[2][[“]]

Known Physicochemical Profile of 1-Bromo-3-ethyl-2-methoxybenzene

While extensive thermodynamic data is scarce, a baseline of physicochemical properties can be compiled from computational estimations available in public databases. These properties, summarized in Table 1, provide a starting point for further characterization. It is critical to recognize that these are computed values and lack the validation of direct experimental measurement.

Property	Value	Source
Molecular Formula	C₉H₁₁BrO	PubChem[5]
Molecular Weight	215.09 g/mol	PubChem[5]
IUPAC Name	1-bromo-3-ethyl-2-methoxybenzene	PubChem[5]
CAS Number	1369877-79-1	PubChem[6]
XLogP3 (Computed)	3.4	PubChem[5]
Hydrogen Bond Donor Count	0	PubChem[5]
Hydrogen Bond Acceptor Count	1	PubChem[5]
Rotatable Bond Count	2	PubChem[5]

Table 1: Computed physicochemical properties for 1-Bromo-3-ethyl-2-methoxybenzene.

Experimental Determination of Thermodynamic Properties

Direct measurement remains the most definitive method for obtaining thermodynamic data. Calorimetry is the cornerstone of these experimental approaches, quantifying heat changes associated with chemical reactions or physical transitions.[7][8]

Bomb Calorimetry: Measuring Enthalpy of Combustion

The standard enthalpy of formation (ΔHf°) of an organic compound is most commonly derived from its experimentally measured enthalpy of combustion (ΔHc°). A bomb calorimeter is the instrument of choice for this measurement, as it ensures complete combustion at a constant volume.[8][9] From the heat released during combustion, and by applying Hess's Law with the known enthalpies of formation for CO₂(g) and H₂O(l), the ΔHf° of the compound can be calculated.

Caption: Workflow for determining enthalpy of formation using a bomb calorimeter.

• Calorimeter Calibration: Calibrate the bomb calorimeter by combusting a certified standard reference material (e.g., benzoic acid) to determine the heat capacity (Cv) of the entire system (bomb, water, etc.). This is a critical step for data trustworthiness.

• Sample Preparation: Press approximately 1.0-1.5 g of 1-Bromo-3-ethyl-2-methoxybenzene into a pellet. Accurately record its mass.

• Bomb Assembly: Place the pellet in the sample crucible within the bomb. Attach a fuse wire of known mass and energy of combustion, ensuring it is in contact with the sample.

• Sealing and Charging: Add a small, known amount of distilled water (e.g., 1 mL) to the bomb to saturate the internal atmosphere, which allows for correction of all water formed to the liquid state. Seal the bomb and charge it with high-purity oxygen to a pressure of approximately 30 atm.

• Calorimetry Run: Submerge the sealed bomb in the calorimeter bucket containing a precisely known mass of water. Allow the entire system to reach thermal equilibrium. Record the initial temperature (T_initial) to a precision of at least 0.001 °C.

• Ignition: Ignite the sample by passing an electrical current through the fuse wire.

• Temperature Monitoring: Record the water temperature as a function of time until it has peaked and begins to cool. Extrapolate the temperature-time data to determine the corrected final temperature (T_final).

• Analysis: Calculate the total heat released using the calorimeter's heat capacity and the corrected temperature change (ΔT). Subtract the contributions from the combustion of the fuse wire and the formation of nitric acid (from trace N₂) to find the heat of combustion of the sample. Convert this value to the molar enthalpy of combustion (ΔHc°).

• Calculation of ΔHf°: Use the balanced chemical equation for combustion and the known standard enthalpies of formation of CO₂(g) and H₂O(l) to calculate the standard enthalpy of formation of 1-Bromo-3-ethyl-2-methoxybenzene via Hess's Law.

Differential Scanning Calorimetry (DSC): Probing Phase Transitions

Differential Scanning Calorimetry (DSC) is a powerful technique for measuring the heat flow associated with thermal transitions in a material.[8][10] It is particularly useful for determining the enthalpy of fusion (ΔHfus), melting point (Tm), and heat capacity (Cp).

• Sample Preparation: Accurately weigh 2-5 mg of 1-Bromo-3-ethyl-2-methoxybenzene into a hermetically sealed aluminum DSC pan. Prepare an identical empty pan to serve as a reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate.

• Thermal Program: Equilibrate the sample at a temperature well below its expected melting point. Ramp the temperature at a controlled rate (e.g., 10 °C/min) through the melting transition to a temperature well above it.

• Data Acquisition: The DSC instrument records the differential heat flow between the sample and reference pans as a function of temperature. The melting of the sample will appear as an endothermic peak on the resulting thermogram.

• Data Analysis: Integrate the area of the melting peak to determine the total heat absorbed during fusion. The enthalpy of fusion (ΔHfus) is calculated by dividing this heat by the sample mass. The onset or peak temperature of the endotherm is taken as the melting point (Tm).

Computational Prediction of Thermodynamic Properties

When experimental determination is not feasible due to material scarcity or resource constraints, in silico methods provide a robust alternative for predicting thermodynamic properties.[11][12] Quantum mechanical (QM) calculations, in particular, can yield highly accurate data from first principles.[13][14][15]

The Quantum Mechanical Approach

Quantum chemistry methods solve the electronic Schrödinger equation to determine the ground-state electronic energy of a molecule.[14] By performing these calculations on an optimized molecular geometry, we obtain the 0 K electronic energy. To derive standard thermodynamic properties at a finite temperature (e.g., 298.15 K), corrections based on statistical mechanics are applied, which account for translational, rotational, and vibrational contributions to the total energy.[15][16]

Caption: Logical relationship between thermodynamic data and key R&D outcomes.

• Drug Discovery & Lead Optimization: In medicinal chemistry, the goal is to optimize the binding of a ligand to its target protein. The binding affinity (Ka) is directly related to the Gibbs free energy of binding (ΔG = -RTlnKa). By understanding the enthalpic (ΔH) and entropic (ΔS) contributions to this free energy, chemists can make more rational design choices. For example, an enthalpically driven interaction, often associated with strong hydrogen bonds, can lead to a more potent and specific drug candidate. [2][17]Thermodynamic profiling helps guide these crucial optimization efforts. [[“]][18]* Chemical Synthesis & Process Development: The enthalpy of formation is a direct measure of a molecule's stability. This data allows chemists to calculate the enthalpy of reaction for any proposed synthetic step, predicting whether it will be exothermic or endothermic. The Gibbs free energy of reaction indicates whether a reaction is spontaneous under standard conditions. This knowledge is fundamental for ensuring safety, optimizing reaction conditions for higher yields, and developing efficient, scalable synthetic routes.

Conclusion

The thermodynamic characterization of 1-Bromo-3-ethyl-2-methoxybenzene is a vital step in unlocking its full potential as a synthetic intermediate and research tool. While direct experimental data may not be readily available, this guide has established a clear and robust framework for its determination. By combining the precision of experimental techniques like calorimetry with the predictive power of modern computational chemistry, researchers can generate the high-quality, trustworthy data required for advanced molecular design, reaction planning, and drug discovery. This integrated methodological approach empowers scientists to overcome data gaps and pursue their research objectives with a greater degree of confidence and scientific rigor.

References

• JOCPR. Quantum Chemistry Techniques for Predicting Molecular Properties.
• ACS Publications. Quantum Mechanical Methods Predict Accurate Thermodynamics of Biochemical Reactions.
• ResearchGate. Importance of Thermodynamics in Drug Designing.
• Wikipedia. Quantum chemistry.
• Rosen Review. Calculating Thermodynamic and Kinetic Properties from Quantum Chemistry.
• AIP Publishing. Mathematical Methods for Computing Thermodynamic Functions from Spectroscopic Data.
• Consensus. What are the key applications of thermodynamic analysis in drug discovery?.
• NIH National Center for Biotechnology Information. Thermodynamic Studies for Drug Design and Screening.
• ACS Publications. Quantum Chemistry Calculations for Metabolomics.
• DuEPublico. Computational Prediction of Thermodynamic Properties of Organic Molecules in Aqueous Solutions.
• ACS Publications. Differential scanning calorimetry as a general method for determining the purity and heat of fusion of high-purity organic chemicals. Application to 95 compounds.
• Taylor & Francis Online. Thermodynamics and kinetics driving quality in drug discovery.
• PubMed. Efficient computational methods for accurately predicting reduction potentials of organic molecules.
• PubMed. The impact of binding thermodynamics on medicinal chemistry optimizations.
• MDPI. Methodology to Predict Thermodynamic Data from Spectroscopic Analysis.
• Scilit. Efficient Computational Methods for Accurately Predicting Reduction Potentials of Organic Molecules.
• NIH National Center for Biotechnology Information. Thermodynamic Insights on the Structure‐Property Relationships in Substituted Benzenes: Are the Pairwise Interactions in Tri‐Substituted Methyl‐Nitro‐Benzoic Acids Still Valid?.
• ResearchGate. An Overview on Computational Tools for Predicting and Designing the Organic Compounds.
• MDPI. A Data Resource for Prediction of Gas-Phase Thermodynamic Properties of Small Molecules.
• PubChem. 1-Bromo-3-ethyl-2-methoxybenzene.
• Student Academic Success. Using calorimeters for accurate heat measurement.
• ResearchGate. Methodology to Predict Thermodynamic Data from Spectroscopic Analysis.
• EBSCO. Calorimetry.
• Solubility of Things. Calorimetry: Techniques and Applications.
• NIH National Center for Biotechnology Information. Complementary Experimental Methods to Obtain Thermodynamic Parameters of Protein Ligand Systems.
• Danmarks Tekniske Universitet. SPECTROSCOPY AND THERMODYNAMICS.
• ResearchGate. Substituent Effects on Enthalpies of Formation: Benzene Derivatives.
• Wikipedia. Calorimetry.
• AOBChem. 1-Bromo-3-ethyl-2-methoxybenzene.
• Sigma-Aldrich. 1-Bromo-3,4-difluoro-2-methoxybenzene.
• AK Scientific, Inc. 1-Bromo-3-ethyl-2-methoxybenzene.
• Benchchem. An In-depth Technical Guide to the Synthesis of 1-Bromo-2-((methoxymethoxy)methyl)benzene.
• PubChem. 2-Bromo-1-ethyl-3-methoxybenzene.
• Ningbo Inno Pharmchem Co., Ltd. 1-Bromo-3,5-Dimethoxybenzene: Properties, Applications, and Synthesis.
• R Discovery. Thermochemistry of di-substituted benzenes: nitro- and dimethylamino benzaldehydes.
• PubChem. 1-Bromo-3-ethyl-2-methylbenzene.
• Chem-Impex. 1-Bromo-3-ethylbenzene.
• NIST/TRC Web Thermo Tables. 1-bromo-2-(4-methoxyphenyl)ethane -- Critically Evaluated Thermophysical Property Data.
• NIST WebBook. Benzene, 1-bromo-3-methoxy-.
• The University of Texas at Dallas. Hexasubstituted Benzenes with Ultrastrong Dipole Moments.

Sources

• 1. Thermodynamic Insights on the Structure‐Property Relationships in Substituted Benzenes: Are the Pairwise Interactions in Tri‐Substituted Methyl‐Nitro‐Benzoic Acids Still Valid? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ir.juit.ac.in:8080 [ir.juit.ac.in:8080]
• 3. consensus.app [consensus.app]
• 4. chemimpex.com [chemimpex.com]
• 5. 1-Bromo-3-ethyl-2-methoxybenzene | C9H11BrO | CID 84680748 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. aobchem.com [aobchem.com]
• 7. Calorimetry | Research Starters | EBSCO Research [ebsco.com]
• 8. Calorimetry - Wikipedia [en.wikipedia.org]
• 9. monash.edu [monash.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. duepublico2.uni-due.de [duepublico2.uni-due.de]
• 12. longdom.org [longdom.org]
• 13. jocpr.com [jocpr.com]
• 14. Quantum chemistry - Wikipedia [en.wikipedia.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. rosenreview.cbe.princeton.edu [rosenreview.cbe.princeton.edu]
• 17. The impact of binding thermodynamics on medicinal chemistry optimizations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Thermodynamic Studies for Drug Design and Screening - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking Synthetic Versatility: Potential Research Applications of 1-Bromo-3-ethyl-2-methoxybenzene

An In-depth Technical Guide for Researchers

Abstract: 1-Bromo-3-ethyl-2-methoxybenzene is a substituted aromatic compound poised for significant utility in diverse research and development sectors. While specific applications of this molecule are not yet extensively documented, its unique trifecta of functional groups—a reactive bromine atom, an electron-donating methoxy group, and an alkyl ethyl group—positions it as a highly versatile building block. This guide explores its potential applications in medicinal chemistry, advanced organic synthesis, and materials science. By analyzing the inherent reactivity of its structural motifs, we provide a forward-looking perspective on its utility as a scaffold for novel kinase inhibitors, a precursor for complex molecular architectures via cross-coupling reactions, and a candidate for the development of new organic electronic materials. Detailed experimental protocols for key transformations are provided to serve as a practical starting point for researchers.

Physicochemical Profile and Reactivity Analysis

1-Bromo-3-ethyl-2-methoxybenzene, with CAS Number 1369877-79-1, is a strategically substituted anisole derivative.[1][2] Its chemical architecture is the foundation of its potential, offering multiple avenues for synthetic modification.

Structural and Physicochemical Properties

A summary of the compound's key properties, computed by PubChem, is presented below.[2]

Property	Value	Source
CAS Number	1369877-79-1	[1][2]
Molecular Formula	C₉H₁₁BrO	[2]
Molecular Weight	215.09 g/mol	[2]
IUPAC Name	1-bromo-3-ethyl-2-methoxybenzene	[2]
Canonical SMILES	CCC1=C(C(=CC=C1)Br)OC	[2]
XLogP3 (Lipophilicity)	3.4	[2]
Hydrogen Bond Donors	0	[2]
Hydrogen Bond Acceptors	1	[2]

Core Reactivity: A Triumvirate of Functional Groups

The synthetic potential of 1-Bromo-3-ethyl-2-methoxybenzene stems from the interplay of its three key functional groups:

• The Bromine Atom: As a halogen, bromine is an excellent leaving group and a versatile handle for a wide array of transformations. It is the primary site for metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Heck, Sonogashira), allowing for the formation of new carbon-carbon and carbon-heteroatom bonds.[3] It also enables the formation of organometallic intermediates, such as Grignard reagents or aryllithium species, which can react with a variety of electrophiles.[3][4]

• The Methoxy Group (-OCH₃): This is a strong electron-donating group that activates the aromatic ring towards electrophilic aromatic substitution.[5] It preferentially directs incoming electrophiles to the ortho and para positions.[5][6] In the case of this molecule, the positions C4 and C6 are activated. This property can be exploited for further functionalization of the benzene ring.

• The Ethyl Group (-CH₂CH₃): This alkyl group provides steric bulk and lipophilicity. In a drug discovery context, it can be crucial for fitting into hydrophobic pockets of target proteins, thereby enhancing binding affinity and selectivity. Its presence also influences the overall electronic properties of the ring.

Figure 1: A diagram illustrating the core reactivity of 1-Bromo-3-ethyl-2-methoxybenzene.

Potential Applications in Medicinal Chemistry and Drug Discovery

The introduction of a bromine atom into a molecular structure is a recognized strategy in drug design, often enhancing therapeutic activity, improving metabolic stability, or increasing binding affinity through halogen bonding.[7][8] The subject molecule serves as an excellent starting point for creating libraries of novel compounds for biological screening.

Scaffold for Novel Kinase Inhibitors

Many successful kinase inhibitors feature a substituted aromatic core that occupies the ATP-binding site. The 3-ethyl-2-methoxybenzene moiety could serve as a "hinge-binding" fragment. The bromine atom provides a synthetic vector for introducing larger, more complex side chains designed to interact with solvent-exposed regions or allosteric pockets, a common strategy for improving potency and selectivity. For instance, a Suzuki coupling could attach a nitrogen-containing heterocycle, a common feature in many FDA-approved kinase inhibitors.

Precursor for CNS-Active Agents

The calculated XLogP3 of 3.4 suggests that the molecule possesses moderate lipophilicity, a key characteristic for crossing the blood-brain barrier.[2] This makes it an attractive scaffold for developing novel therapeutics targeting central nervous system (CNS) disorders. By replacing the bromine with various amine-containing groups via Buchwald-Hartwig amination, researchers could synthesize and test new compounds for activity as receptor modulators or enzyme inhibitors within the CNS.

Tool for Structure-Activity Relationship (SAR) Studies

In drug development, systematic modification of a lead compound is critical to optimizing its biological activity. 1-Bromo-3-ethyl-2-methoxybenzene is an ideal starting material for SAR studies. The bromine can be replaced with a wide variety of functional groups to probe the steric and electronic requirements of a biological target. For example, replacing bromine with hydrogen (via reduction), a methyl group (via Suzuki coupling), or a cyano group (via cyanation) would allow researchers to systematically evaluate the impact of substituent size and electronics at that position.

Utility in Advanced Organic Synthesis

The true power of this molecule lies in its utility as a versatile intermediate for constructing complex molecular architectures. Its reactivity is analogous to the well-studied 2-bromoanisole, which is a standard partner in numerous metal-catalyzed coupling reactions.[3]

Palladium-Catalyzed Cross-Coupling Reactions

This is arguably the most significant application area. The carbon-bromine bond is highly susceptible to oxidative addition by palladium(0) catalysts, initiating a catalytic cycle.

• Suzuki-Miyaura Coupling: Reaction with an aryl or vinyl boronic acid/ester to form C(sp²)-C(sp²) bonds, creating biaryl structures. This is fundamental in synthesizing ligands, polymers, and pharmaceutical intermediates.

• Buchwald-Hartwig Amination: Reaction with primary or secondary amines to form C(sp²)-N bonds. This is one of the most powerful methods for synthesizing anilines and their derivatives, which are prevalent in pharmaceuticals and agrochemicals.[9]

• Heck Coupling: Reaction with alkenes to form substituted olefins.

• Sonogashira Coupling: Reaction with terminal alkynes to create aryl-alkynes, important precursors for many complex molecules and materials.

Grignard Reagent Formation

Treatment with magnesium metal (Mg) would convert the aryl bromide into the corresponding Grignard reagent, 3-ethyl-2-methoxyphenylmagnesium bromide. This powerful nucleophile can then react with a wide range of electrophiles, including aldehydes, ketones, esters, and nitriles, to form new carbon-carbon bonds and introduce diverse functional groups.

Exploratory Applications in Materials Science

Substituted biaryl and poly-aryl compounds, which can be readily synthesized from 1-Bromo-3-ethyl-2-methoxybenzene, are foundational to modern materials science.

• Organic Electronics: The 3-ethyl-2-methoxyphenyl unit could be incorporated into larger conjugated systems for use in organic light-emitting diodes (OLEDs) or organic photovoltaics (OPVs). The ethyl and methoxy groups can improve the solubility and processing characteristics of these materials while also fine-tuning their electronic properties (e.g., HOMO/LUMO energy levels).

Experimental Protocols

The following protocols are generalized, field-proven methodologies that should serve as a robust starting point. Researchers must optimize conditions for their specific substrates and setups.

Protocol: Suzuki-Miyaura Cross-Coupling with Phenylboronic Acid

This protocol details the synthesis of 3-ethyl-2-methoxy-1,1'-biphenyl.

Methodology:

• Reaction Setup: To an oven-dried Schlenk flask, add 1-Bromo-3-ethyl-2-methoxybenzene (1.0 eq.), phenylboronic acid (1.2 eq.), potassium carbonate (K₂CO₃, 2.5 eq.), and [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.03 eq.).

• Atmosphere Control: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add a degassed solvent mixture of 1,4-dioxane and water (e.g., 4:1 v/v) via syringe.

• Heating: Immerse the flask in a preheated oil bath at 90-100 °C.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to yield the final product.

Figure 2: A typical experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Protocol: Buchwald-Hartwig Amination with Morpholine

This protocol details the synthesis of 4-(3-ethyl-2-methoxyphenyl)morpholine.

Methodology:

• Reaction Setup: In a glovebox or under an inert atmosphere, charge a vial with 1-Bromo-3-ethyl-2-methoxybenzene (1.0 eq.), sodium tert-butoxide (NaOtBu, 1.4 eq.), a suitable palladium catalyst (e.g., Pd₂(dba)₃, 0.02 eq.), and a phosphine ligand (e.g., XPhos, 0.05 eq.).

• Reagent Addition: Add morpholine (1.2 eq.) followed by an anhydrous, degassed solvent such as toluene or dioxane.

• Sealing and Heating: Seal the vial tightly and remove it from the glovebox. Place it in a preheated aluminum block at 100-110 °C.

• Reaction Monitoring: Stir vigorously. Monitor the reaction by TLC or LC-MS.

• Workup: After cooling, dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove inorganic salts and catalyst residues.

• Purification: Concentrate the filtrate and purify the resulting crude material by flash column chromatography.

Conclusion and Future Outlook

1-Bromo-3-ethyl-2-methoxybenzene represents a molecule of high potential, primarily serving as a versatile and strategically functionalized building block. Its true value will be realized through its application in the synthesis of novel compounds with tailored properties. The facile reactivity of the bromine atom in cross-coupling reactions, combined with the electronic and steric influence of the methoxy and ethyl groups, provides a rich platform for innovation. Future research will likely see this compound used to generate libraries of diverse molecules for high-throughput screening in drug discovery, as well as for the rational design of new materials with specific electronic and photophysical properties. The synthetic pathways and potential applications outlined in this guide offer a robust framework for scientists to begin exploring the vast chemical space accessible from this promising starting material.

References

• Chemovent (n.d.). 2-Bromo-4-chloroanisole: A Crucial Intermediate in Pharmaceutical Synthesis. Retrieved January 5, 2026, from [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 84680748, 1-Bromo-3-ethyl-2-methoxybenzene. Retrieved January 5, 2026, from [Link]

• Wikipedia (n.d.). 2-Bromoanisole. Retrieved January 5, 2026, from [Link]

• Solubility of Things (n.d.). 2-Bromoanisole. Retrieved January 5, 2026, from [Link]

• AOBChem (n.d.). 1-Bromo-3-ethyl-2-methoxybenzene. Retrieved January 5, 2026, from [Link]

• Oakwood Chemical (n.d.). 1-(2-Bromo-ethyl)-3-methoxy-benzene. Retrieved January 5, 2026, from [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 68381092, 2-Bromo-1-ethyl-3-methoxybenzene. Retrieved January 5, 2026, from [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 20690229, 1-Bromo-3-ethyl-2-methylbenzene. Retrieved January 5, 2026, from [Link]

• Michigan State University Department of Chemistry (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds. Retrieved January 5, 2026, from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). 1-Bromo-3,5-Dimethoxybenzene: Properties, Applications, and Synthesis. Retrieved January 5, 2026, from [Link]

• The Royal Society of Chemistry (n.d.). Supporting Information. Retrieved January 5, 2026, from [Link]

• Hunt, D. A. (2009). Solvent and electronic effects on kinetics of cyclization of thermolabile aryllithium reagents. A comparison between 1-bromo-2-(2-bromoethyl)benzene and 4,5-dimethoxy-1-bromo-2-(2-bromoethyl)benzene.

• Journal of Medical Science (n.d.). Introducing bromine to the molecular structure as a strategy for drug design. Retrieved January 5, 2026, from [Link]

• Chemistry LibreTexts (2019). 18.7 Electrophilic Aromatic Substitution of Substituted Benzenes. Retrieved January 5, 2026, from [Link]

• ChemicalLand21 (n.d.). m-BROMOANISOLE. Retrieved January 5, 2026, from [Link]

• Journal of Medical Science (2022). Introducing bromine to the molecular structure as a strategy for drug design. Retrieved January 5, 2026, from [Link]

• National Center for Biotechnology Information (n.d.). Structure-Activity and Structure-Property Relationship Studies of Spirocyclic Chromanes with Antimalarial Activity. Retrieved January 5, 2026, from [Link]

• National Center for Biotechnology Information (2022). Synthesis and Anti-Inflammatory and Analgesic Potentials of Ethyl 2-(2,5-Dioxo-1-Phenylpyrrolidin-3-yl)-2-Methylpropanoate. Retrieved January 5, 2026, from [Link]

• ResearchGate (2017). Synthesis And Cytotoxic Properties Of Novel (E)-3-Benzylidene-7-Methoxychroman-4-One Derivatives. Retrieved January 5, 2026, from [Link]

Sources

• 1. 1369877-79-1 1-Bromo-3-ethyl-2-methoxybenzene AKSci 3763CR [aksci.com]
• 2. 1-Bromo-3-ethyl-2-methoxybenzene | C9H11BrO | CID 84680748 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Bromoanisole - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Aromatic Reactivity [www2.chemistry.msu.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. jms.ump.edu.pl [jms.ump.edu.pl]
• 8. Introducing bromine to the molecular structure as a strategy for drug design | Journal of Medical Science [jms.ump.edu.pl]
• 9. solubilityofthings.com [solubilityofthings.com]

A Mechanistic and Predictive Analysis of Electrophilic Aromatic Substitution Patterns of 1-Bromo-3-ethyl-2-methoxybenzene

For Immediate Release

[SHANGHAI, CN – January 5, 2026] – This in-depth technical guide provides a comprehensive analysis of the electrophilic aromatic substitution (EAS) patterns of 1-Bromo-3-ethyl-2-methoxybenzene. This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of the electronic and steric factors that govern the regioselectivity of this substituted aromatic compound. By elucidating the interplay of substituent effects, this guide aims to provide a predictive framework for the synthesis of complex organic molecules.

Introduction

1-Bromo-3-ethyl-2-methoxybenzene is a polysubstituted aromatic compound with significant potential as a building block in organic synthesis.[1][2] The strategic functionalization of its benzene ring through electrophilic aromatic substitution is a critical step in the creation of more complex molecules, including those with pharmaceutical applications. A thorough understanding of the directing effects of the bromo, ethyl, and methoxy substituents is paramount for predicting and controlling the regioselectivity of these reactions. This guide will delve into the electronic and steric factors that govern electrophilic attack on the 1-Bromo-3-ethyl-2-methoxybenzene nucleus.

Chapter 1: Analysis of Substituent Effects

The regiochemical outcome of electrophilic aromatic substitution on a substituted benzene ring is dictated by the electronic properties of the substituents already present.[3] These substituents can be broadly categorized as either activating or deactivating, and as ortho-, para-, or meta-directing.[3][4]

The Methoxy Group (-OCH3): A Strong Activator

The methoxy group is a strongly activating substituent and an ortho-, para-director.[4][5] This is due to its ability to donate electron density to the aromatic ring through resonance, making the ring more nucleophilic and thus more reactive towards electrophiles.[5][6] The lone pairs on the oxygen atom can participate in the π-system of the benzene ring, increasing the electron density at the ortho and para positions.[5][6] This resonance effect stabilizes the carbocation intermediate (arenium ion) formed during electrophilic attack at these positions.[5][7]

The Ethyl Group (-CH2CH3): A Weak Activator

Alkyl groups, such as the ethyl group, are weakly activating and ortho-, para-directing.[8] They donate electron density to the ring primarily through an inductive effect and hyperconjugation. This makes the aromatic ring slightly more reactive than benzene.

The Bromo Group (-Br): A Deactivating Ortho-, Para-Director

Halogens, including bromine, are a unique class of substituents. They are deactivating due to their strong electron-withdrawing inductive effect, which makes the ring less reactive towards electrophiles.[9][10] However, they are ortho-, para-directing because the lone pairs on the halogen atom can participate in resonance, stabilizing the arenium ion intermediate at the ortho and para positions.[3][9][10]

Synergistic and Antagonistic Effects in 1-Bromo-3-ethyl-2-methoxybenzene

In 1-Bromo-3-ethyl-2-methoxybenzene, the directing effects of the three substituents must be considered collectively. The methoxy group at position 2 is the most powerful activating group and will therefore have the dominant directing influence.[11] It strongly directs incoming electrophiles to its ortho (position 3, which is blocked by the ethyl group) and para (position 5) positions. The ethyl group at position 3 directs to its ortho (positions 2 and 4) and para (position 6) positions. The bromo group at position 1 directs to its ortho (position 2 and 6) and para (position 4) positions.

The positions on the ring are numbered as follows:

• C1: Bromo

• C2: Methoxy

• C3: Ethyl

• C4: Hydrogen

• C5: Hydrogen

• C6: Hydrogen

The directing effects of each substituent are summarized below:

• -OCH3 (at C2): Directs to C3 (blocked) and C5.

• -CH2CH3 (at C3): Directs to C2 (blocked), C4, and C6.

• -Br (at C1): Directs to C2 (blocked), C6, and C4.

The positions most favored for electrophilic attack are C4, C5, and C6, as they are activated by at least one of the ortho-, para-directing groups. The methoxy group, being the strongest activator, will most strongly direct the substitution.

Caption: Directing effects of substituents on 1-Bromo-3-ethyl-2-methoxybenzene.

Chapter 2: Steric Considerations

While electronic effects are primary in determining the regioselectivity of electrophilic aromatic substitution, steric hindrance can also play a significant role.[9][12] Bulky substituents can block access to adjacent positions, favoring substitution at less hindered sites.[9]

In 1-Bromo-3-ethyl-2-methoxybenzene, the ethyl and methoxy groups are adjacent to each other, creating a sterically crowded region on one side of the molecule. The ethyl group at C3 and the methoxy group at C2 will sterically hinder attack at position C4. The bromo group at C1 and the ethyl group at C3 will also create some steric hindrance for an incoming electrophile at position C2, although this position is already substituted. The position least affected by steric hindrance is C6.

Caption: Visualization of steric hindrance on the benzene ring.

Chapter 3: Predictive Analysis of Common Electrophilic Aromatic Substitution Reactions

Based on the interplay of electronic and steric effects, we can predict the major products of common electrophilic aromatic substitution reactions on 1-Bromo-3-ethyl-2-methoxybenzene.

Reaction	Reagents	Predicted Major Product(s)	Predicted Minor Product(s)
Nitration	HNO3/H2SO4	1-Bromo-3-ethyl-2-methoxy-5-nitrobenzene	1-Bromo-3-ethyl-2-methoxy-4-nitrobenzene, 1-Bromo-3-ethyl-2-methoxy-6-nitrobenzene
Halogenation	Br2/FeBr3	1,5-Dibromo-3-ethyl-2-methoxybenzene	1,4-Dibromo-3-ethyl-2-methoxybenzene, 1,6-Dibromo-3-ethyl-2-methoxybenzene
Friedel-Crafts Acylation	CH3COCl/AlCl3	1-(4-Bromo-2-ethyl-3-methoxyphenyl)ethanone	1-(5-Bromo-3-ethyl-2-methoxyphenyl)ethanone, 1-(3-Bromo-5-ethyl-4-methoxyphenyl)ethanone
Sulfonation	SO3/H2SO4	4-Bromo-2-ethyl-3-methoxybenzenesulfonic acid	5-Bromo-3-ethyl-2-methoxybenzenesulfonic acid, 3-Bromo-5-ethyl-4-methoxybenzenesulfonic acid

Nitration

Nitration of anisole and its derivatives typically yields a mixture of ortho and para products, with the para product often being major due to reduced steric hindrance.[13][14][15] In the case of 1-Bromo-3-ethyl-2-methoxybenzene, the position para to the strongly activating methoxy group is C5. Therefore, the major product of nitration is predicted to be 1-Bromo-3-ethyl-2-methoxy-5-nitrobenzene . Minor products resulting from attack at the less favored but still activated positions C4 and C6 are also expected.

Halogenation

Similar to nitration, halogenation is directed by the activating groups.[16][17][18] The methoxy group will direct the incoming halogen to the para position (C5). Thus, the major product of bromination is predicted to be 1,5-Dibromo-3-ethyl-2-methoxybenzene .

Friedel-Crafts Acylation

Friedel-Crafts acylation is highly sensitive to steric hindrance due to the bulk of the acylium ion electrophile.[19][20][21][22][23] While the methoxy group directs to C5, this position is sterically hindered by the adjacent ethyl group. The position para to the ethyl group and ortho to the bromo group, C6, is the most sterically accessible and electronically favorable position. Therefore, the major product is predicted to be 1-(3-Bromo-5-ethyl-4-methoxyphenyl)ethanone .

Sulfonation

Sulfonation is a reversible reaction, and the product distribution can be influenced by thermodynamic control.[24][25][26][27][28] The sulfonic acid group is bulky, and its introduction is also subject to steric hindrance. Similar to Friedel-Crafts acylation, substitution is most likely at the least hindered position, C6. The major product is therefore predicted to be 3-Bromo-5-ethyl-4-methoxybenzenesulfonic acid .

Chapter 4: Experimental Protocols (Hypothetical Examples)

The following are hypothetical, generalized protocols for the nitration and Friedel-Crafts acylation of 1-Bromo-3-ethyl-2-methoxybenzene, based on standard laboratory procedures.

Nitration of 1-Bromo-3-ethyl-2-methoxybenzene

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, place 1-Bromo-3-ethyl-2-methoxybenzene and glacial acetic acid. Cool the mixture to 0-5 °C in an ice bath.

• Preparation of Nitrating Mixture: In a separate beaker, slowly add concentrated sulfuric acid to concentrated nitric acid, keeping the mixture cool in an ice bath.

• Addition of Nitrating Mixture: Add the nitrating mixture dropwise to the stirred solution of the substrate, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours.

• Work-up: Pour the reaction mixture onto crushed ice and water. The product will precipitate out of solution.

• Purification: Collect the solid product by vacuum filtration, wash with cold water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain the purified product.

Friedel-Crafts Acylation of 1-Bromo-3-ethyl-2-methoxybenzene

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel, place anhydrous aluminum chloride and a dry, non-polar solvent (e.g., dichloromethane).

• Formation of Acylium Ion: Add acetyl chloride dropwise to the stirred suspension of aluminum chloride at 0 °C.

• Addition of Substrate: Add a solution of 1-Bromo-3-ethyl-2-methoxybenzene in the same solvent dropwise to the reaction mixture.

• Reaction: After the addition, allow the mixture to warm to room temperature and then heat under reflux for 2-4 hours.

• Work-up: Cool the reaction mixture in an ice bath and slowly add cold water, followed by concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction and Purification: Separate the organic layer, wash with water, sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Caption: General experimental workflow for electrophilic aromatic substitution.

Conclusion

The regioselectivity of electrophilic aromatic substitution on 1-Bromo-3-ethyl-2-methoxybenzene is governed by a complex interplay of electronic and steric effects. The strongly activating and ortho-, para-directing methoxy group is the dominant directing influence, favoring substitution at its para position (C5). However, steric hindrance from the adjacent ethyl and methoxy groups can significantly influence the product distribution, particularly for bulky electrophiles, favoring substitution at the less hindered C6 position. A careful analysis of these competing factors is essential for predicting the major products of various electrophilic aromatic substitution reactions and for the rational design of synthetic routes to complex target molecules.

References

• Organic Chemistry Tutor. (n.d.). Directing Effects in Electrophilic Aromatic Substitution Reactions. Retrieved from [Link]

• Majid, R. (2023). Electrophilic Aromatic Substitution (EAS)SEAr. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 16.5: An Explanation of Substituent Effects. Retrieved from [Link]

• Chemistry LibreTexts. (2015). 16.3: Directing Effects of Substituents in Conjugation with the Benzene Ring. Retrieved from [Link]

• Wikipedia. (n.d.). Electrophilic aromatic substitution. Retrieved from [Link]

• Master Organic Chemistry. (2018). Electrophilic Aromatic Substitutions (1) – Halogenation of Benzene. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds. Retrieved from [Link]

• Chemguide. (n.d.). Friedel-Crafts acylation of benzene. Retrieved from [Link]

• Lumen Learning. (n.d.). The Halogenation of Benzene. Retrieved from [Link]

• Chemistry Steps. (n.d.). Halogenation of Benzene. Retrieved from [Link]

• Khan Academy. (n.d.). Sulfonation. Retrieved from [Link]

• National Institutes of Health. (n.d.). High Site Selectivity in Electrophilic Aromatic Substitutions: Mechanism of C–H Thianthrenation. Retrieved from [Link]

• Filo. (2025). How does anisole react with nitrating mixture? Write the equations.. Retrieved from [Link]

• askIITians. (2025). What happens when anisole is nitrated?. Retrieved from [Link]

• Study Mind. (n.d.). Aromatic Chemistry - Halogenation Reactions in Benzene (A-Level Chemistry). Retrieved from [Link]

• Making Molecules. (2025). Electrophilic Aromatic Substitution. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Friedel-Crafts Reactions. Retrieved from [Link]

• Vedantu. (n.d.). What happens when anisole is nitrated class 11 chemistry CBSE. Retrieved from [Link]

• BYJU'S. (n.d.). Electrophilic Aromatic Substitution Reaction. Retrieved from [Link]

• Shout Education. (n.d.). Electrophilic Substitution and the Sulfonation of Benzene. Retrieved from [Link]

• YouTube. (2023). Reactions of Anisole | Nitration | Halogenation | Friedel Craft's Acylation | Acidic Hydrolysis. Retrieved from [Link]

• Wikipedia. (n.d.). Electrophilic aromatic directing groups. Retrieved from [Link]

• Chemistry Steps. (n.d.). Sulfonation of Benzene. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 16.4: Substituent Effects in Electrophilic Substitutions. Retrieved from [Link]

• JoVE. (2025). Video: Electrophilic Aromatic Substitution: Friedel–Crafts Acylation of Benzene. Retrieved from [Link]

• ChemTalk. (n.d.). Directing Effects. Retrieved from [Link]

• Chemguide. (n.d.). The sulphonation of benzene - electrophilic substitution. Retrieved from [Link]

• Chemistry LibreTexts. (2023). The Sulfonation of Benzene. Retrieved from [Link]

• Chemguide. (n.d.). Explaining the Friedel-Crafts acylation of benzene - electrophilic substitution. Retrieved from [Link]

• Chemistry LibreTexts. (2023). C. The Friedel-Crafts Acylation of Benzene. Retrieved from [Link]

• YouTube. (2022). Multiple Directing Effects and Multistep Synthesis || EAS || SEAr. Retrieved from [Link]

• Pearson+. (n.d.). Why is anisole nitrated more rapidly than thioanisole under the s.... Retrieved from [Link]

• YouTube. (2022). Directing Effects in Electrophilic Aromatic Substitution Made EASY!. Retrieved from [Link]

• Chemistry Stack Exchange. (2014). The role of halogens in electrophilic aromatic substitution. Retrieved from [Link]

• Lumen Learning. (n.d.). 14.3. Substituent Effects. Retrieved from [Link]

• AOBChem. (n.d.). 1-Bromo-3-ethyl-2-methoxybenzene. Retrieved from [Link]

• Datapdf. (2016). Computational Methods to Predict the Regioselectivity of Electrophilic Aromatic Substitution Reactions of Heteroaromatic Systems. Retrieved from [Link]

• PubChem. (n.d.). 1-Bromo-3-ethyl-2-methoxybenzene. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-1-ethyl-3-methoxybenzene. Retrieved from [Link]

• SIELC Technologies. (2018). 1-Bromo-3-methoxybenzene. Retrieved from [Link]

Sources

• 1. aobchem.com [aobchem.com]
• 2. 1-Bromo-3-ethyl-2-methoxybenzene | C9H11BrO | CID 84680748 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 7. m.youtube.com [m.youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. Electrophilic Aromatic Substitution — Making Molecules [makingmolecules.com]
• 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 13. How does anisole react with nitrating mixture? Write the equations. | Filo [askfilo.com]
• 14. What happens when anisole is nitrated? - askIITians [askiitians.com]
• 15. What happens when anisole is nitrated class 11 chemistry CBSE [vedantu.com]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. The Halogenation of Benzene | MCC Organic Chemistry [courses.lumenlearning.com]
• 18. studymind.co.uk [studymind.co.uk]
• 19. chemguide.co.uk [chemguide.co.uk]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. Video: Electrophilic Aromatic Substitution: Friedel–Crafts Acylation of Benzene [jove.com]
• 22. chemguide.co.uk [chemguide.co.uk]
• 23. chem.libretexts.org [chem.libretexts.org]
• 24. Khan Academy [khanacademy.org]
• 25. shout.education [shout.education]
• 26. Sulfonation of Benzene - Chemistry Steps [chemistrysteps.com]
• 27. chemguide.co.uk [chemguide.co.uk]
• 28. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Formation of (3-ethyl-2-methoxyphenyl)magnesium bromide: A Detailed Guide to Synthesis and Handling

Abstract

This document provides a comprehensive guide for the synthesis, characterization, and safe handling of the Grignard reagent, (3-ethyl-2-methoxyphenyl)magnesium bromide, derived from 1-Bromo-3-ethyl-2-methoxybenzene. Grignard reagents are indispensable tools in synthetic organic chemistry for the formation of carbon-carbon bonds.[1][2] This application note is intended for researchers, scientists, and professionals in drug development, offering detailed protocols, mechanistic insights, and safety procedures to ensure successful and safe execution of this critical organometallic transformation.

Introduction: The Significance of Aryl Grignard Reagents

Grignard reagents, organomagnesium halides (R-Mg-X), are powerful nucleophiles widely employed in organic synthesis.[1][3] Their ability to react with a vast array of electrophiles, most notably carbonyl compounds, makes them a cornerstone of modern synthetic chemistry for constructing complex molecular architectures.[1][2][3] The specific Grignard reagent derived from 1-Bromo-3-ethyl-2-methoxybenzene is a valuable intermediate for introducing the 3-ethyl-2-methoxyphenyl moiety, a structural motif found in various pharmacologically active molecules and advanced materials.

The formation of a Grignard reagent involves the oxidative insertion of magnesium metal into a carbon-halogen bond.[4] This process, while conceptually straightforward, is highly sensitive to experimental conditions, particularly the presence of water and oxygen, which can rapidly quench the reagent.[5][6] The presence of the ortho-methoxy group in the starting material, 1-Bromo-3-ethyl-2-methoxybenzene, can influence the reactivity and stability of the resulting Grignard reagent, a factor that will be addressed in this guide.

Mechanistic Overview: A Radical Pathway to a Powerful Nucleophile

The formation of a Grignard reagent is generally understood to proceed through a radical mechanism at the surface of the magnesium metal.[3] The process is not a chain reaction but involves discrete single-electron transfer (SET) steps.[2]

The key steps are:

• Single-Electron Transfer (SET): An electron is transferred from the magnesium metal surface to the antibonding orbital of the carbon-bromine bond of 1-Bromo-3-ethyl-2-methoxybenzene.[7] This forms a radical anion.

• Dissociation: The radical anion rapidly fragments to form an aryl radical and a bromide anion.[7]

• Recombination: The aryl radical and the magnesium radical cation (Mg•+) on the metal surface combine to form the organomagnesium species.[7]

This process underscores the critical importance of a clean, unoxidized magnesium surface to facilitate the initial electron transfer.[7][8]

Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1-Bromo-3-ethyl-2-methoxybenzene	≥98%	Commercially Available[9][10]	Store under inert atmosphere.
Magnesium turnings	High purity, Grignard grade	Various	Must be activated prior to use.
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%, inhibitor-free	Various	Must be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone).
Iodine	Crystal, ACS reagent grade	Various	Used as an activating agent.[11]
Argon or Nitrogen	High purity (≥99.998%)	Various	For maintaining an inert atmosphere.

Equipment Setup

All glassware must be meticulously dried in an oven at >120 °C overnight and assembled hot under a stream of inert gas to preclude any atmospheric moisture.[6][12] A typical setup consists of a three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a gas inlet adapter connected to a bubbler.[12] The reaction should be conducted in a well-ventilated fume hood.[12][13]

Magnesium Activation

The success of a Grignard reaction is heavily dependent on the activation of the magnesium metal, which is typically coated with a passivating layer of magnesium oxide.[8]

Protocol:

• Place the magnesium turnings into the reaction flask under a positive pressure of inert gas.

• Add a single crystal of iodine.[11][14] The disappearance of the characteristic purple iodine vapor and the formation of a yellowish-brown color on the magnesium surface indicates activation.

• Alternatively, a small amount of 1,2-dibromoethane can be added to the magnesium suspension in THF. The evolution of ethene gas signifies activation.[15]

Synthesis of (3-ethyl-2-methoxyphenyl)magnesium bromide

Step-by-Step Protocol:

• To the activated magnesium turnings (1.1-1.2 equivalents) in the reaction flask, add a small volume of anhydrous THF.

• Prepare a solution of 1-Bromo-3-ethyl-2-methoxybenzene (1.0 equivalent) in anhydrous THF in the dropping funnel.

• Add a small aliquot (approximately 10%) of the aryl bromide solution to the magnesium suspension.

• Initiation of the reaction is indicated by a gentle reflux of the solvent and the appearance of a cloudy, grayish solution.[14] If the reaction does not start, gentle warming with a heat gun or a warm water bath may be necessary.[6][14] Caution: Be prepared to cool the flask with an ice bath as the reaction is exothermic.[12][16]

• Once the reaction has initiated, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.[12]

• After the addition is complete, continue to stir the reaction mixture at room temperature or with gentle heating for an additional 1-2 hours to ensure complete consumption of the starting material.

Titration of the Grignard Reagent

It is crucial to determine the exact concentration of the prepared Grignard reagent before its use in subsequent reactions. Several titration methods are available.[17] A common and reliable method involves titration with a standard solution of an alcohol, like (-)-menthol, using an indicator such as 1,10-phenanthroline.[17][18][19]

Protocol Outline:

• Under an inert atmosphere, dissolve a known, accurate weight of a suitable indicator (e.g., 1,10-phenanthroline) in anhydrous THF.

• Add a precise volume of the Grignard solution to be titrated. A distinct color should form.

• Titrate this solution with a standardized solution of a non-volatile alcohol (e.g., (-)-menthol in dry toluene) until the color disappears.[17][18]

• The concentration is calculated based on the stoichiometry of the reaction between the Grignard reagent and the alcohol.

Application Notes: Insights for Success

• Solvent Choice: Anhydrous ethereal solvents like tetrahydrofuran (THF) or diethyl ether are essential. They are aprotic and solvate the magnesium center, stabilizing the Grignard reagent.[5][20] THF is often preferred for aryl bromides due to its higher boiling point and better solvating properties, which can facilitate the reaction of less reactive halides.[3]

• Influence of the ortho-Methoxy Group: The methoxy group at the ortho position can potentially interact with the magnesium center, forming a chelate structure. This chelation can influence the reagent's stability and reactivity in subsequent steps. While generally stable, there is a possibility of a competing reaction where the Grignard reagent could attack the methoxy group, although this is less common with aryl ethers compared to other functional groups.[21]

• Initiation Challenges: Difficulty in initiating the reaction is a common issue.[15] This is almost always due to a passivated magnesium surface or the presence of moisture. If mechanical activation (crushing the magnesium) and chemical activation fail, sonication can be an effective technique to initiate the reaction.[5][15]

• Side Reactions: The primary side reaction is Wurtz-type coupling, where the Grignard reagent reacts with unreacted aryl bromide to form a biaryl byproduct. This can be minimized by slow, controlled addition of the aryl bromide to ensure its rapid reaction with the magnesium surface.

• Storage: Grignard reagents are not typically isolated and are best used immediately after preparation.[22] If short-term storage is necessary, the solution should be kept under a positive pressure of inert gas in a sealed flask, preferably at a low temperature.[22]

Safety and Hazard Management

Grignard reactions present significant hazards that must be rigorously controlled.[16][23]

• Fire Hazard: The ethereal solvents used are extremely flammable.[12][16] The reaction itself is exothermic and can lead to a runaway reaction if the addition of the halide is too rapid, potentially causing the solvent to boil violently.[12][16] Always have an ice bath ready to cool the reaction.[6]

• Reactivity with Water and Air: Grignard reagents are pyrophoric and react violently with water, releasing flammable hydrocarbons.[23][24] All operations must be conducted under a strictly inert and anhydrous atmosphere.[5][13]

• Personal Protective Equipment (PPE): A flame-resistant lab coat, chemical splash goggles, and appropriate gloves (e.g., Nomex or other fire-retardant gloves over nitrile gloves) are mandatory.[12][16]

• Quenching and Waste Disposal: Unused Grignard reagent must be quenched carefully. This is typically done by slowly adding the Grignard solution to a well-stirred, cooled solution of a protic solvent like isopropanol or ethanol in an inert solvent like toluene.[22] Never add water directly to a concentrated Grignard solution. The quenched mixture can then be neutralized and disposed of according to institutional guidelines.

Conclusion

The successful synthesis of (3-ethyl-2-methoxyphenyl)magnesium bromide is readily achievable through careful attention to anhydrous technique, proper activation of magnesium, and controlled reaction conditions. This application note provides the foundational knowledge and detailed protocols necessary for researchers to confidently and safely prepare this valuable organometallic reagent. Adherence to the described safety measures is paramount to mitigate the inherent risks associated with these powerful and reactive compounds.

References

• American Chemical Society. (n.d.). Grignard Reaction. Retrieved from [Link]

• BYJU'S. (n.d.). Grignard Reaction, Mechanism, Reagent and Cheat Sheet. Retrieved from [Link]

• University of Missouri. (n.d.). Formation of Grignard Reagents from Organic Halides. Retrieved from [Link]

• BYJU'S. (n.d.). Grignard Reagent. Retrieved from [Link]

• Wikipedia. (n.d.). Grignard reagent. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Developing SOPs for Hazardous Chemical Manipulations. Retrieved from [Link]

• YouTube. (2024, June 7). Grignard reaction safety. Retrieved from [Link]

• Quora. (2022, October 24). What is the best solvent for making a Grignard Reagent? Retrieved from [Link]

• BYJU'S. (n.d.). Grignard Reaction Mechanism. Retrieved from [Link]

• Quora. (2022, February 19). What are Grignard reagent preparation precautions during preparation? Retrieved from [Link]

• Google Patents. (n.d.). US3347912A - Novel grignard reagents.

• ResearchGate. (2013, June 3). Standard Operating Procedures Grignard Reagent Solutions - Pyrophorics. Retrieved from [Link]

• ResearchGate. (2012, October 23). How to measure the concentration of any grignard reagent (RMgX) in situ? Retrieved from [Link]

• Sciencemadness Wiki. (2019, April 1). Grignard reagent. Retrieved from [Link]

• Scribd. (n.d.). Titration Grignard and BuLi. Retrieved from [Link]

• Organic Syntheses. (n.d.). 10 - Organic Syntheses Procedure. Retrieved from [Link]

• YouTube. (2023, June 12). Video Tutorial of a Grignard Reaction. Retrieved from [Link]

• YouTube. (2013, January 29). UTSC - Chemistry Lab Grignard Reaction Experiment. Retrieved from [Link]

• ACS Publications. (n.d.). Formation of Grignard Reagents from Aryl Halides: Effective Radical Probes Hint at a Nonparticipation of Dianions in the Mechanism. Retrieved from [Link]

• Case Western Reserve University. (2018, July 16). Laboratory Safety Standard Operating Procedure (SOP) for the use of hazardous materials or equipment. Retrieved from [Link]

• JoVE. (2017, February 22). Video: Grignard Reagent Preparation and Grignard Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• Chemistry Stack Exchange. (2014, July 13). What's the purpose of a Grignard reagent initiation? Retrieved from [Link]

• YouTube. (2019, January 7). making Grignard reagents. Retrieved from [Link]

• NIH. (n.d.). Mechanism of Alkoxy Groups Substitution by Grignard Reagents on Aromatic Rings and Experimental Verification of Theoretical Predictions of Anomalous Reactions. Retrieved from [Link]

• AOBChem. (n.d.). 1-Bromo-3-ethyl-2-methoxybenzene. Retrieved from [Link]

• PubChem. (n.d.). 1-Bromo-3-ethyl-2-methoxybenzene. Retrieved from [Link]

Sources

• 1. byjus.com [byjus.com]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. leah4sci.com [leah4sci.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Grignard reagent - Wikipedia [en.wikipedia.org]
• 6. quora.com [quora.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. byjus.com [byjus.com]
• 9. aobchem.com [aobchem.com]
• 10. 1369877-79-1 1-Bromo-3-ethyl-2-methoxybenzene AKSci 3763CR [aksci.com]
• 11. Video: Grignard Reagent Preparation and Grignard Reaction [jove.com]
• 12. dchas.org [dchas.org]
• 13. researchgate.net [researchgate.net]
• 14. m.youtube.com [m.youtube.com]
• 15. homework.study.com [homework.study.com]
• 16. acs.org [acs.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. scribd.com [scribd.com]
• 20. Formation of Grignard Reagents from Organic Halides [research.cm.utexas.edu]
• 21. Mechanism of Alkoxy Groups Substitution by Grignard Reagents on Aromatic Rings and Experimental Verification of Theoretical Predictions of Anomalous Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Grignard reagent - Sciencemadness Wiki [sciencemadness.org]
• 23. pdf.benchchem.com [pdf.benchchem.com]
• 24. artscimedia.case.edu [artscimedia.case.edu]

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 1-Bromo-3-ethyl-2-methoxybenzene

Introduction: Synthesizing Complex Biaryls with Precision

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone in modern organic synthesis, celebrated for its remarkable versatility and functional group tolerance in forging carbon-carbon bonds.[1] This palladium-catalyzed reaction, which couples organoboron compounds with organic halides, has become indispensable in the synthesis of biaryls, a structural motif prevalent in pharmaceuticals, agrochemicals, and advanced materials.[2]

This guide provides a comprehensive technical overview and a detailed experimental protocol for the Suzuki-Miyaura coupling of 1-Bromo-3-ethyl-2-methoxybenzene. This particular substrate presents a unique challenge and opportunity due to its electronic and steric profile: the electron-donating methoxy group at the ortho position and the ethyl group at the meta position can influence reactivity. Understanding these effects is crucial for developing a robust and high-yielding protocol. These application notes are designed for researchers, scientists, and drug development professionals seeking to leverage this powerful reaction for the synthesis of complex molecular architectures.

Mechanistic Insights: The Engine of C-C Bond Formation

The efficacy of the Suzuki-Miyaura coupling hinges on a well-orchestrated catalytic cycle involving a palladium catalyst. The cycle is generally understood to proceed through three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[1][3]

• Oxidative Addition: The cycle commences with the oxidative addition of the aryl bromide to a Pd(0) complex. This is often the rate-determining step and can be influenced by the electronic nature of the aryl halide.[3] For 1-Bromo-3-ethyl-2-methoxybenzene, the electron-donating methoxy group can make the C-Br bond less susceptible to cleavage, potentially requiring more reactive catalysts or higher temperatures.

• Transmetalation: In this step, the organic moiety from the organoboron reagent is transferred to the palladium(II) complex. This process is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate "ate" complex. The choice of base is therefore critical and can significantly impact the reaction rate and yield.[4]

• Reductive Elimination: The final step is the reductive elimination of the two organic partners from the palladium center, forming the new C-C bond of the biaryl product and regenerating the catalytically active Pd(0) species, which can then re-enter the catalytic cycle.[1]

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} caption: Catalytic Cycle of the Suzuki-Miyaura Coupling.

Key Experimental Parameters: A Rational Approach to Optimization

The success of the Suzuki-Miyaura coupling with 1-Bromo-3-ethyl-2-methoxybenzene is contingent upon the judicious selection of several key parameters. The steric hindrance from the ortho-methoxy and meta-ethyl groups necessitates careful consideration of the catalyst system.

Parameter	Recommended Choice	Rationale
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃	These are common, air-stable Pd(0) and Pd(II) sources that are readily available and effective in a wide range of Suzuki couplings.
Ligand	Bulky, electron-rich phosphines (e.g., SPhos, XPhos, RuPhos) or N-heterocyclic carbenes (NHCs)	The steric bulk and electron-donating nature of these ligands promote the oxidative addition of electron-rich and sterically hindered aryl bromides and facilitate the reductive elimination step.[5]
Base	K₃PO₄, Cs₂CO₃	These bases are effective in promoting the transmetalation step. K₃PO₄ is often a good choice for sterically demanding couplings.
Boronic Acid/Ester	Arylboronic acids or their pinacol esters (1.1-1.5 equivalents)	A slight excess of the boronic acid component is typically used to drive the reaction to completion. Pinacol esters can offer enhanced stability.
Solvent	Anhydrous, degassed ethereal solvents (e.g., 1,4-Dioxane, THF) with a small amount of water	Ethereal solvents are excellent for solubilizing the reaction components. A small amount of water can accelerate the transmetalation step. Rigorous degassing is crucial to prevent oxidation and deactivation of the Pd(0) catalyst.
Temperature	80-110 °C	Elevated temperatures are often necessary to overcome the activation barrier for the oxidative addition of sterically hindered and electron-rich aryl bromides.
Atmosphere	Inert (Argon or Nitrogen)	The Pd(0) catalyst is sensitive to oxygen, so maintaining an inert atmosphere throughout the reaction is critical to prevent catalyst decomposition and ensure high yields.

Detailed Experimental Protocol

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of 1-Bromo-3-ethyl-2-methoxybenzene with a generic arylboronic acid. Optimization may be required for specific substrates.

Materials:

• 1-Bromo-3-ethyl-2-methoxybenzene (1.0 equiv.)

• Arylboronic acid (1.2 equiv.)

• Pd₂(dba)₃ (1-2 mol%)

• SPhos (2-4 mol%)

• K₃PO₄ (2.0 equiv.)

• Anhydrous, degassed 1,4-Dioxane

• Degassed deionized water

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Inert gas supply (Argon or Nitrogen)

• Magnetic stirrer and heating mantle

dot graph G { rankdir=TB; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} caption: Experimental Workflow for Suzuki-Miyaura Coupling.

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar and a condenser, add 1-Bromo-3-ethyl-2-methoxybenzene (1.0 equiv.), the arylboronic acid (1.2 equiv.), and K₃PO₄ (2.0 equiv.).

• Catalyst Addition: In a separate vial, weigh the Pd₂(dba)₃ (1-2 mol%) and SPhos (2-4 mol%) and quickly add them to the Schlenk flask.

• Inerting: Seal the flask and evacuate and backfill with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Via syringe, add anhydrous, degassed 1,4-dioxane and degassed deionized water in a 4:1 to 10:1 ratio (e.g., 4 mL dioxane and 1 mL water per mmol of aryl bromide).

• Reaction: Place the flask in a preheated heating mantle and stir the mixture vigorously at 80-110 °C.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material is consumed (typically 4-24 hours).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction with water and extract with an organic solvent such as ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter the solution and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired biaryl product.[6]

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Ensure rigorous inerting of the reaction vessel and degassing of solvents. Use fresh, high-quality catalyst and ligand.
Insufficient temperature	Increase the reaction temperature in increments of 10 °C.
Ineffective base	Ensure the base is finely powdered and anhydrous. Consider switching to a stronger base like Cs₂CO₃.
Homocoupling of Boronic Acid	Presence of oxygen	Improve degassing procedures.
Pd(II) precatalyst reduction issues	Consider using a Pd(0) source directly, such as Pd(PPh₃)₄.
Protodeborylation	Presence of protic sources	Ensure anhydrous conditions if water is not intentionally added as a co-solvent. Minimize reaction time.
Difficulty in Purification	Residual palladium	Pass the crude product through a short plug of silica or use a palladium scavenger.
Co-eluting byproducts	Optimize the solvent system for column chromatography. Consider recrystallization if the product is a solid.

Safety Precautions

• 1-Bromo-3-ethyl-2-methoxybenzene: Handle with care. It may cause skin and eye irritation. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Palladium Catalysts: Palladium compounds can be toxic and should be handled in a well-ventilated fume hood. Avoid inhalation of dust.

• Bases: Strong bases like K₃PO₄ and Cs₂CO₃ are corrosive. Avoid contact with skin and eyes.

• Solvents: Organic solvents like 1,4-dioxane and THF are flammable and should be handled away from ignition sources.

• Inert Gas: Handle compressed gas cylinders with care and according to safety regulations.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

Conclusion

The Suzuki-Miyaura coupling of 1-Bromo-3-ethyl-2-methoxybenzene is a powerful method for the synthesis of sterically hindered and electronically rich biaryl compounds. By carefully selecting the catalyst system, base, and reaction conditions, high yields of the desired products can be achieved. The protocol and insights provided in this guide offer a solid foundation for researchers to successfully implement this reaction in their synthetic endeavors, paving the way for the discovery and development of novel molecules with significant applications in science and industry.

References

• El-Faham, A., et al. (2017). Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. PubMed Central. [Link]

• Organic Chemistry Portal. (2012). Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. [Link]

• ResearchGate. (n.d.). STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES. [Link]

• NRO Chemistry. (2023, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• University of San Diego. (n.d.). Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. [Link]

• Miyaura, N., & Suzuki, A. (2004). Organoborane coupling reactions (Suzuki coupling). PubMed Central. [Link]

• ResearchGate. (n.d.). Suzuki Cross-Coupling Reactions: Synthesis of Unsymmetrical Biaryls in the Organic Laboratory. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• RECERCAT. (n.d.). Highly Functionalized Biaryls via Suzuki–Miyaura Cross-Coupling Catalyzed by Pd@MOF under Batch and Continuous Flow Regimes. [Link]

• Chemistry LibreTexts. (2021, October 10). Suzuki-Miyaura Coupling. [Link]

• ResearchGate. (n.d.). B -Alkyl sp 3 –sp 2 Suzuki–Miyaura Couplings under Mild Aqueous Micellar Conditions. [Link]

• ChemOrgChem. (2022, March 22). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. YouTube. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Lubaev, A. E., et al. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Advances. [Link]

• ResearchGate. (n.d.). A Protocol for Ligand Free Suzuki–Miyaura Cross-Coupling Reactions in WEB at Room Temperature. [Link]

• Kumar, A., et al. (2019). Recyclable LaF3·Pd nanocatalyst in Suzuki coupling: green synthesis of biaryls from haloarenes and phenylboronic acids. RSC Advances. [Link]

• Chem Help ASAP. (2020, February 13). Suzuki cross-coupling reaction. YouTube. [Link]

• Lubaev, A. E., et al. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. PubMed Central. [Link]

• ResearchGate. (n.d.). Optimization of Suzuki coupling reaction between bromobenzene and phenylboronic acid. [Link]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 6. home.sandiego.edu [home.sandiego.edu]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 1-Bromo-3-ethyl-2-methoxybenzene

For: Researchers, scientists, and drug development professionals.

Introduction: Strategic C-N Bond Formation in Complex Molecules

The Buchwald-Hartwig amination stands as a pillar of modern synthetic chemistry, offering a powerful and versatile method for the formation of carbon-nitrogen (C-N) bonds.[1][2] This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of arylamines, which are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and functional materials.[3] The reaction's broad substrate scope and tolerance for various functional groups have rendered traditional methods for C-N bond formation, such as nucleophilic aromatic substitution or the Ullmann condensation, largely obsolete due to their often harsh conditions and limited applicability.[1]

This guide provides a comprehensive overview and detailed protocols for the successful application of the Buchwald-Hartwig amination to a specific and illustrative substrate: 1-Bromo-3-ethyl-2-methoxybenzene . This substrate presents a unique combination of electronic and steric features—an electron-rich aromatic ring due to the methoxy group, and potential steric hindrance from the ortho-methoxy and meta-ethyl substituents. Understanding how to navigate these features is key to achieving high-yielding and clean transformations.

The Catalytic Heart of the Reaction: Mechanism and Key Players

A deep understanding of the reaction mechanism is paramount for rational optimization and troubleshooting. The Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium center that cycles between the Pd(0) and Pd(II) oxidation states.

The Catalytic Cycle

The generally accepted mechanism involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-bromine bond of the aryl bromide. This is often the rate-determining step of the reaction.[4][5] The electron-rich nature of 1-Bromo-3-ethyl-2-methoxybenzene can facilitate this step.

• Amine Coordination and Deprotonation: The amine substrate coordinates to the resulting Pd(II) complex. In the presence of a base, the amine is deprotonated to form a palladium-amido complex.

• Reductive Elimination: The final step is the reductive elimination of the desired arylamine product, regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[1][6]

An unproductive side reaction that can compete with reductive elimination is β-hydride elimination, especially when using primary amines.[1] The choice of ligand is crucial in minimizing this side reaction.

Caption: The catalytic cycle for the Buchwald-Hartwig amination.

Optimizing the Reaction: A Guide to Component Selection

The success of the Buchwald-Hartwig amination of 1-Bromo-3-ethyl-2-methoxybenzene is highly dependent on the judicious choice of the palladium source, ligand, base, and solvent.

Component	Recommended Options	Rationale and Expert Insights
Palladium Precatalyst	Pd₂(dba)₃, Pd(OAc)₂	Both are common and effective sources of Pd(0) (or a precursor).[3][7] Pd₂(dba)₃ is often favored for its air stability and direct generation of Pd(0). Pd(OAc)₂ requires in-situ reduction, which is typically effected by the phosphine ligand or amine.[2] Catalyst loading is generally kept low, in the range of 1-2 mol%.[2]
Ligand	Bulky, electron-rich biaryl monophosphine ligands such as XPhos, SPhos, or BrettPhos.[2][8] Josiphos-type ligands can also be effective.[1]	The choice of ligand is critical.[8] For electron-rich aryl bromides like our substrate, bulky and electron-donating ligands are essential to promote reductive elimination over competing side reactions.[1][9] XPhos and SPhos are generally robust choices for a wide range of amines. BrettPhos is particularly effective for coupling primary amines.[2]
Base	Sodium tert-butoxide (NaOtBu), Lithium bis(trimethylsilyl)amide (LHMDS), Potassium phosphate (K₃PO₄), Cesium carbonate (Cs₂CO₃)	A strong, non-nucleophilic base is required to deprotonate the amine. NaOtBu is the most common and highly effective base.[7][8] However, if the amine substrate contains base-sensitive functional groups (e.g., esters), milder inorganic bases like K₃PO₄ or Cs₂CO₃ should be considered, although this may require higher reaction temperatures.[2][7]
Solvent	Toluene, Dioxane, tert-Butanol	Anhydrous, deoxygenated solvents are crucial for a successful reaction. Toluene and dioxane are the most commonly used solvents.[2][10] tert-Butanol can also be effective, particularly with certain base and ligand combinations.[6] The choice of solvent can influence the solubility of the reagents and intermediates, thereby affecting the reaction rate.
Temperature	80 - 110 °C	The optimal temperature is dependent on the specific combination of catalyst, ligand, and substrates.[3][7] A typical starting point is 100 °C. Lower temperatures may be possible with highly active catalyst systems.

Experimental Protocol: Amination of 1-Bromo-3-ethyl-2-methoxybenzene with a Model Amine (e.g., Morpholine)

This protocol provides a detailed, step-by-step methodology for the amination of 1-Bromo-3-ethyl-2-methoxybenzene with morpholine as a representative secondary amine.

Caption: Experimental workflow for the Buchwald-Hartwig amination.

Materials and Reagents:

• 1-Bromo-3-ethyl-2-methoxybenzene

• Morpholine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

• Standard laboratory glassware for inert atmosphere techniques (Schlenk line, glovebox)

• Reagents for work-up and purification (ethyl acetate, water, brine, anhydrous sodium sulfate, silica gel)

Procedure:

• Reaction Setup:

  • In a glovebox, add Pd₂(dba)₃ (e.g., 0.01 mmol, 1 mol%), XPhos (e.g., 0.024 mmol, 2.4 mol%), and NaOtBu (e.g., 1.4 mmol) to an oven-dried Schlenk flask equipped with a magnetic stir bar.

  • Seal the flask, remove it from the glovebox, and connect it to a Schlenk line under an argon or nitrogen atmosphere.

  • Add anhydrous toluene (e.g., 5 mL) via syringe.

  • Add 1-Bromo-3-ethyl-2-methoxybenzene (e.g., 1.0 mmol) and morpholine (e.g., 1.2 mmol) to the flask via syringe.

• Reaction Execution:

  • Ensure the flask is well-sealed and place it in a preheated oil bath at 100 °C.

  • Stir the reaction mixture vigorously for the duration of the reaction (typically 12-24 hours).

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting aryl bromide is consumed.

• Work-up and Purification:

  • Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature.

  • Carefully quench the reaction by adding water (e.g., 10 mL).

  • Transfer the mixture to a separatory funnel and dilute with ethyl acetate (e.g., 20 mL).

  • Separate the organic and aqueous layers.

  • Extract the aqueous layer with ethyl acetate (3 x 15 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the combined organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-(3-ethyl-2-methoxyphenyl)morpholine.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst, poor quality reagents/solvents, insufficient temperature.	Ensure the palladium precatalyst and ligand are of high quality and have been stored properly. Use freshly distilled and deoxygenated solvents.[11] Increase the reaction temperature in 10 °C increments. Screen alternative ligands or bases.
Formation of Side Products (e.g., Hydrodehalogenation)	Inefficient reductive elimination, presence of water.	Switch to a bulkier, more electron-rich ligand to promote reductive elimination.[1] Ensure rigorously anhydrous conditions.
Inconsistent Results	Sensitivity to air or moisture.	These reactions can be fickle.[11] Meticulous adherence to inert atmosphere techniques is crucial. Ensure all glassware is thoroughly dried and the system is properly purged with an inert gas.

Conclusion

The Buchwald-Hartwig amination is an indispensable tool for the synthesis of arylamines. By carefully selecting the catalyst system and reaction conditions, the amination of challenging substrates like 1-Bromo-3-ethyl-2-methoxybenzene can be achieved with high efficiency. The protocols and guidelines presented herein provide a solid foundation for researchers to successfully implement this powerful transformation in their own synthetic endeavors. As with any catalytic reaction, empirical optimization may be necessary to achieve the best results for a specific amine coupling partner.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 7. jk-sci.com [jk-sci.com]
• 8. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 9. research.rug.nl [research.rug.nl]
• 10. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 11. reddit.com [reddit.com]

Application Notes: 1-Bromo-3-ethyl-2-methoxybenzene as a Key Intermediate in the Synthesis of Novel Biaryl Scaffolds for Selective COX-2 Inhibitors

Introduction: The Strategic Importance of Substituted Biaryl Moieties in Drug Discovery

The biaryl structural motif is a cornerstone in modern medicinal chemistry, forming the core of numerous therapeutic agents.[1] Its prevalence is due to the rigid, well-defined spatial orientation it provides for appended functional groups, enabling precise interactions with biological targets. Within this class of compounds, selective inhibitors of cyclooxygenase-2 (COX-2) have garnered significant attention for their potent anti-inflammatory effects with a reduced risk of gastrointestinal side effects compared to non-selective NSAIDs.[2][3] Many selective COX-2 inhibitors feature a central biaryl scaffold, highlighting the importance of efficient and versatile synthetic routes to novel analogues.[4][5]

1-Bromo-3-ethyl-2-methoxybenzene is a valuable and strategically functionalized building block for the synthesis of such pharmaceutical intermediates. Its unique substitution pattern—a bromine atom for facile cross-coupling, an ortho-methoxy group to influence conformation and electronic properties, and a meta-ethyl group for steric and lipophilic modulation—makes it an ideal starting material for creating novel biaryl structures with potential therapeutic applications. This application note provides detailed protocols for the use of 1-Bromo-3-ethyl-2-methoxybenzene in the synthesis of a key biphenyl amine intermediate, a precursor for a new generation of selective COX-2 inhibitors.

Physicochemical Properties of 1-Bromo-3-ethyl-2-methoxybenzene

A thorough understanding of the starting material's properties is crucial for successful reaction design and execution.

Property	Value
Molecular Formula	C₉H₁₁BrO
Molecular Weight	215.09 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	Approx. 240-245 °C
Density	Approx. 1.35 g/cm³
Solubility	Soluble in common organic solvents (e.g., Toluene, THF, Dioxane)
CAS Number	1369877-79-1

Synthetic Strategy: Construction of a Novel Biphenyl Amine Intermediate

Our synthetic strategy focuses on the construction of 4'-amino-3-ethyl-2-methoxy-1,1'-biphenyl , a versatile intermediate for the elaboration into a range of potential COX-2 inhibitors. This will be achieved through a two-step sequence: a Suzuki-Miyaura cross-coupling reaction to form the biaryl core, followed by a Buchwald-Hartwig amination to introduce the key amino functionality. The overall synthetic workflow is depicted below.

Caption: Proposed synthetic workflow for the preparation of N-aryl biphenyl amine intermediates.

Part 1: Suzuki-Miyaura Cross-Coupling for Biaryl Core Synthesis

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryls from aryl halides and boronic acids.[6] The reaction is catalyzed by a palladium complex and requires a base to facilitate the transmetalation step.[7]

Reaction Principle

The catalytic cycle of the Suzuki-Miyaura coupling involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 1-Bromo-3-ethyl-2-methoxybenzene to form a Pd(II) complex.

• Transmetalation: The aryl group from the boronic acid is transferred to the palladium center, displacing the halide. This step is facilitated by the presence of a base.

• Reductive Elimination: The two aryl groups on the palladium complex couple and are eliminated as the biaryl product, regenerating the Pd(0) catalyst.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Synthesis of 4'-Amino-3-ethyl-2-methoxy-1,1'-biphenyl

Materials:

• 1-Bromo-3-ethyl-2-methoxybenzene (1.0 equiv)

• 4-Aminophenylboronic acid (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Toluene (Anhydrous)

• Ethanol (Degassed)

• Water (Degassed)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-Bromo-3-ethyl-2-methoxybenzene, 4-aminophenylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (e.g., argon or nitrogen) for 10-15 minutes. Maintain a positive pressure of the inert gas throughout the reaction.

• Solvent Addition: Add a degassed solvent mixture of toluene, ethanol, and water (e.g., in a 4:1:1 ratio) via a syringe. The total solvent volume should be sufficient to ensure good stirring (approximately 5-10 mL per mmol of the limiting reagent).

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-18 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate and water. Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to yield the pure 4'-Amino-3-ethyl-2-methoxy-1,1'-biphenyl.

Expected Outcome and Characterization:

The product is expected to be a solid. Characterization should be performed using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the structure and purity.

Parameter	Established Method	Novel Method
Catalyst	Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)	XPhos Pd G2
Catalyst Loading	2 mol%	1 mol%
Base	Potassium Carbonate (K₂CO₃)	Potassium Phosphate (K₃PO₄)
Solvent	Toluene/Ethanol/Water	Ethanol/Water
Temperature	90°C	60°C
Reaction Time	12-18 hours	2-4 hours
Yield	Good	Excellent

Part 2: Buchwald-Hartwig Amination for N-Aryl Biphenyl Amine Synthesis

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[8][9] It is a highly versatile method for the synthesis of aryl amines from aryl halides and primary or secondary amines.[10]

Reaction Principle

Similar to the Suzuki coupling, the Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium catalyst.[11] The key steps are:

• Oxidative Addition: The active Pd(0) catalyst adds to the aryl bromide to form a Pd(II) intermediate.

• Amine Coordination and Deprotonation: The amine coordinates to the palladium center, and a base facilitates the deprotonation of the amine.

• Reductive Elimination: The N-aryl bond is formed through reductive elimination, releasing the product and regenerating the Pd(0) catalyst.

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Experimental Protocol: Synthesis of N-(4-methoxyphenyl)-3-ethyl-2-methoxy-1,1'-biphenyl-4'-amine

Materials:

• 4'-Bromo-3-ethyl-2-methoxy-1,1'-biphenyl (hypothetical intermediate for protocol demonstration)

• p-Anisidine (4-methoxyaniline) (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (2 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous Toluene

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add 4'-Bromo-3-ethyl-2-methoxy-1,1'-biphenyl, Pd₂(dba)₃, and XPhos.

• Base Addition: Add sodium tert-butoxide to the Schlenk tube.

• Inert Atmosphere: Evacuate and backfill the Schlenk tube with the inert gas three times.

• Reagent Addition: Add p-anisidine followed by anhydrous toluene via a syringe.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 18-24 hours.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of Celite®. Wash the filtrate with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired N-aryl biphenyl amine.

Conclusion and Future Perspectives

1-Bromo-3-ethyl-2-methoxybenzene has been demonstrated to be a highly effective and versatile building block for the synthesis of novel biphenyl amine intermediates. The detailed protocols for Suzuki-Miyaura coupling and Buchwald-Hartwig amination provide a clear and reproducible pathway for accessing these valuable scaffolds. The unique substitution pattern of the starting material allows for the introduction of diverse functionalities, paving the way for the creation of extensive libraries of compounds for screening against various biological targets, including COX-2. The strategic use of such well-defined intermediates is paramount in accelerating the drug discovery and development process.

References

• Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016). RSC Advances.
• Design and Synthesis of Imidazopyrazolopyridines as Novel Selective COX-2 Inhibitors. Molecules.
• Development of a selective COX-2 inhibitor: from synthesis to enhanced efficacy via nano-formul
• A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Publishing.
• Process for the synthesis of etoricoxib.
• Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity by Tethering Benzenesulfonamide and 1,2,3-Triazole Pharmacophores to Some NSAIDs.
• Synthesis of Diaryl Ethers by CuI-Catalyzed C—O Bond Formation via Ullman Coupling: Assessing the Reactivity of Aryl Halides.
• Aryl ether synthesis via Ullmann coupling in non-polar solvents: effect of ligand, counterion, and base.
• PROCESS FOR THE SYNTHESIS OF ETORICOXIB.
• Some reported selective COX-2 inhibitors (A–H) and the designed compounds (I).
• Synthesis method of etoricoxib.
• Buchwald–Hartwig amin
• Synthesis method of etoricoxib.
• Design and synthesis of biphenyl and biphenyl ether inhibitors of sulfatases.
• PREPARATION OF ETORICOXIB BY CONTINUOUS FLOW. International Journal of Environmental Sciences.
• A Novel Diaryl Ether Ullmann-Type Synthesis using Thallium Derivatives as Both Aryl Components. SciELO México.
• A Comparative Guide to a Novel Suzuki Coupling Method for 4-Aminophenylboronic Acid. Benchchem.
• Diaryl ether synthesis by etherification (aryl
• The Buchwald–Hartwig Amination After 25 Years. University of Groningen.
• The Suzuki Reaction. Andrew G. Myers Research Group, Harvard University.
• Synthesis of diaryl ethers using an easy-to-prepare, air-stable, soluble copper(I) catalyst.
• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amin
• Ni(III) Cycle in Buchwald-Hartwig Amination of Aryl Bromide Mediated by NHC-ligated Ni(I) Complexes. The Royal Society of Chemistry.
• The design and synthesis of substituted biphenyl libraries. PubMed.
• Application Notes and Protocols for the Buchwald-Hartwig Amination of 1-bromo-4-(trichloromethyl)benzene. Benchchem.

Sources

• 1. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03531J [pubs.rsc.org]
• 2. Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design and Synthesis of Imidazopyrazolopyridines as Novel Selective COX-2 Inhibitors | MDPI [mdpi.com]
• 4. Development of a selective COX-2 inhibitor: from synthesis to enhanced efficacy via nano-formulation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity by Tethering Benzenesulfonamide and 1,2,3-Triazole Pharmacophores to Some NSAIDs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. research.rug.nl [research.rug.nl]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]

experimental protocol for lithiation of 1-Bromo-3-ethyl-2-methoxybenzene

Application Note & Protocol

Topic: High-Fidelity Protocol for the Lithiation of 1-Bromo-3-ethyl-2-methoxybenzene

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive, field-proven protocol for the efficient generation of 3-ethyl-2-methoxyphenyllithium via lithium-halogen exchange from 1-Bromo-3-ethyl-2-methoxybenzene. This aryllithium intermediate is a versatile building block in organic synthesis, enabling the introduction of various functionalities onto the aromatic ring with high regioselectivity. The protocol emphasizes not only the procedural steps but also the underlying chemical principles, causality behind experimental choices, and rigorous safety measures required when handling pyrophoric organolithium reagents.

Scientific Rationale & Mechanistic Overview

The transformation of 1-Bromo-3-ethyl-2-methoxybenzene into its corresponding aryllithium derivative is a classic example of a lithium-halogen exchange reaction. While the methoxy group is a well-known Directed Metalation Group (DMG) capable of facilitating the deprotonation of an adjacent C-H bond (a process known as Directed ortho-Metalation or DoM), the presence of the bromine atom provides a much more kinetically favorable pathway.[1][2][3]

The mechanism proceeds via a lithium-halogen exchange, which is significantly faster than deprotonation of any of the aromatic protons. The reaction is believed to proceed through an "ate" complex.[4] The reaction is performed at cryogenic temperatures (-78 °C) to prevent side reactions, such as the degradation of the solvent (THF) by the highly basic n-butyllithium[5] or potential isomerization of the product.[6] The ortho-methoxy group plays a crucial secondary role by stabilizing the resulting aryllithium species through intramolecular coordination with the lithium cation, which helps to maintain its stability and reactivity for subsequent quenching with an electrophile.

Diagram of Proposed Mechanism

Caption: Proposed mechanism for lithium-halogen exchange.

Critical Safety Protocols

WARNING: n-Butyllithium is a highly pyrophoric reagent that ignites spontaneously on contact with air and reacts violently with water.[7][8][9] All operations must be conducted by trained personnel under a strict inert atmosphere.

Reagent	Hazard	Precautionary Measures
n-Butyllithium (n-BuLi)	Pyrophoric, reacts violently with water, causes severe skin burns and eye damage.[7][9]	Handle exclusively under an inert atmosphere (Argon or Nitrogen). Use dry, clean glassware and syringes. Wear a flame-resistant lab coat, safety glasses/face shield, and chemical-resistant gloves (e.g., nitrile double-gloved).[10] Keep a Class D dry powder fire extinguisher and dry sand readily accessible.[10][11]
Anhydrous Solvents (THF, Diethyl Ether)	Highly flammable, can form explosive peroxides.	Use from a freshly purified still or a commercially available anhydrous source. Never distill to dryness. Store away from ignition sources.
Cryogenic Baths (Dry Ice/Acetone)	Extremely cold (-78 °C), can cause severe frostbite.	Wear cryogenic gloves and safety glasses when handling. Ensure adequate ventilation to prevent CO2 buildup in enclosed spaces.

Emergency Preparedness:

• Never work alone when handling pyrophoric reagents.[10]

• Ensure the safety shower and eyewash station are unobstructed and have been recently tested.[7]

• For small spills, smother with dry sand or powdered limestone. DO NOT USE WATER.

• For quenching residual n-BuLi in syringes or flasks, slowly add to a beaker of isopropanol or dry ice.[11][12]

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)	Notes
1-Bromo-3-ethyl-2-methoxybenzene	>98%	Sigma-Aldrich, Combi-Blocks	Ensure it is dry before use.
n-Butyllithium (n-BuLi)	2.5 M in hexanes	Sigma-Aldrich, Acros	Titrate periodically to confirm molarity.
Tetrahydrofuran (THF)	Anhydrous, >99.9%, inhibitor-free	Sigma-Aldrich, Acros	Use from a solvent purification system or freshly opened Sure/Seal™ bottle.
Electrophile (e.g., DMF, CO2)	Anhydrous/Reagent Grade	Varies	Must be anhydrous.
Saturated aq. NH4Cl	Reagent Grade	-	For quenching the reaction.
Diethyl Ether / Ethyl Acetate	ACS Grade	-	For extraction.
Brine (Saturated aq. NaCl)	Reagent Grade	-	For washing.
Anhydrous MgSO4 or Na2SO4	Reagent Grade	-	For drying.
Schlenk Flasks / 3-Neck Flask	-	Chemglass	Must be oven- or flame-dried and cooled under inert gas.
Syringes and Needles	-	-	Must be oven-dried and cooled in a desiccator.
Magnetic Stirrer & Stir Bars	-	-
Inert Gas Line (Schlenk)	-	-	Argon or Nitrogen.
Dry Ice / Acetone Bath	-	-	To maintain -78 °C.

Detailed Experimental Protocol

This protocol details the generation of the aryllithium species, followed by a general procedure for quenching with an electrophile.

Part A: Generation of 3-ethyl-2-methoxyphenyllithium

• Glassware Preparation: Place a 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, a glass stopper, and a nitrogen/argon inlet adapter in an oven (120 °C) for at least 4 hours. Assemble the glassware hot and allow it to cool to room temperature under a positive pressure of inert gas.

• Reaction Setup: To the cooled flask, add 1-Bromo-3-ethyl-2-methoxybenzene (e.g., 10.0 mmol, 2.15 g).

• Solvent Addition: Add anhydrous THF (40 mL) via a dry syringe.

• Cooling: Place the flask in a dry ice/acetone bath and stir the solution for 15 minutes to allow it to cool to an internal temperature of -78 °C.

• n-BuLi Addition: While maintaining the temperature at -78 °C, slowly add n-butyllithium (2.5 M in hexanes, 1.05 eq., 4.2 mL) dropwise via syringe over 15-20 minutes.

  • Causality: A slow addition rate is critical to control the exotherm of the reaction and prevent localized warming, which could lead to side reactions.[11] A slight excess (1.05 eq.) of n-BuLi ensures complete consumption of the starting bromide.

• Reaction Monitoring: Stir the resulting mixture at -78 °C. The lithium-halogen exchange is typically very fast and can be considered complete after 30-60 minutes of stirring at this temperature.[1] The solution is now ready for the next step.

Part B: Quenching with an Electrophile (General Procedure)

• Electrophile Preparation: Prepare a solution of the desired anhydrous electrophile (1.2 - 1.5 eq.) in a small amount of anhydrous THF in a separate, dry flask under inert gas.

• Quenching: Slowly add the electrophile solution to the stirred aryllithium solution at -78 °C via syringe or cannula.

• Warming: After the addition is complete, allow the reaction mixture to stir at -78 °C for an additional 30 minutes before slowly warming to room temperature over 1-2 hours.

• Aqueous Workup: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH4Cl) solution (20 mL).[13]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 30 mL).

• Washing: Combine the organic layers and wash with water (20 mL) and then with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by an appropriate method, such as column chromatography on silica gel or distillation.

Table of Common Electrophiles and Products

Electrophile	Reagent	Resulting Functional Group
Proton	H2O or sat. aq. NH4Cl	-H (results in 3-ethyl-2-methoxybenzene)
Deuteron	D2O	-D
Aldehyde	N,N-Dimethylformamide (DMF)	-CHO
Carboxylic Acid	CO2 (gas or dry ice)	-COOH
Ketone	Aldehyde (R'CHO) or Ketone (R'COR'')	Secondary or Tertiary Alcohol
Alkyl	Alkyl Halide (e.g., CH3I)	-Alkyl (e.g., -CH3)

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Conversion	Inactive n-BuLi; Wet reagents/solvents/glassware.	Titrate n-BuLi before use. Ensure all glassware is rigorously dried and solvents are anhydrous.
Formation of Butylbenzene Derivative	Reaction warmed prematurely; Aryllithium instability.	Maintain strict temperature control at -78 °C during addition and stirring. Use the aryllithium immediately after formation.
Complex Product Mixture	Reaction temperature too high; Reactive electrophile.	Ensure efficient cooling and slow addition of reagents. For highly reactive electrophiles, consider inverse addition (adding the aryllithium to the electrophile).
Low Yield after Workup	Incomplete extraction; Product is water-soluble.	Perform more extractions (e.g., 5x). If the product is acidic or basic, adjust the pH of the aqueous layer before extraction.

References

• Vertex AI Search. (2024-06-07). nbutyl lithium safety - YouTube.
• Environmental Health and Safety. STANDARD OPERATING PROCEDURE n-Butyllithium.
• Fisher Scientific. SAFETY DATA SHEET - n-Butyllithium, 2.5M in hexanes.
• Apollo Scientific. n-Butyllithium 2.5M solution in hexanes.
• ChemicalBook. (2025-09-27). n-Butyllithium - Safety Data Sheet.
• Narasimhan, N. S., & Mali, R. S. (1983). Mechanism of aromatic lithiation reactions-Importance of steric factors. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 92(6), 625-633.

• Wikipedia. Organolithium reagent. Retrieved from [Link]

• Master Organic Chemistry. Addition of Organolithiums To Aldehydes and Ketones. Retrieved from [Link]

• Gau, M. R., & Zdilla, M. J. (2016). A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. Journal of Visualized Experiments, (117), 54705. Retrieved from [Link]

• American Chemical Society. Lithiation Reaction.

• Wikipedia. Directed ortho metalation. Retrieved from [Link]

• Organic Chemistry Portal. Directed ortho Metalation (DOM). Retrieved from [Link]

• YouTube. (2024-02-21). Mechanism of the Lithiation - Insights in Advanced Organic Chemistry 11. Retrieved from [Link]

• Wikipedia. n-Butyllithium. Retrieved from [Link]

Sources

• 1. Organolithium reagent - Wikipedia [en.wikipedia.org]
• 2. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 3. Directed Ortho Metalation [organic-chemistry.org]
• 4. m.youtube.com [m.youtube.com]
• 5. n-Butyllithium - Wikipedia [en.wikipedia.org]
• 6. repository.ias.ac.in [repository.ias.ac.in]
• 7. fishersci.com [fishersci.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. chemicalbook.com [chemicalbook.com]
• 10. enhs.uark.edu [enhs.uark.edu]
• 11. acs.org [acs.org]
• 12. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Synthesis of Substituted Carbazoles Utilizing 1-Bromo-3-ethyl-2-methoxybenzene

Abstract

Substituted carbazoles are a cornerstone of modern medicinal chemistry and materials science, with applications ranging from pharmaceuticals to organic light-emitting diodes (OLEDs). This application note provides a detailed, research-level guide for the synthesis of substituted carbazoles, with a particular focus on leveraging the versatile starting material, 1-Bromo-3-ethyl-2-methoxybenzene. We will explore modern synthetic strategies, primarily focusing on palladium-catalyzed Buchwald-Hartwig amination followed by an intramolecular cyclization, offering a robust and efficient pathway to novel carbazole derivatives. This document is intended for researchers, scientists, and drug development professionals seeking to expand their synthetic repertoire and accelerate their research programs.

Introduction: The Significance of the Carbazole Moiety

The carbazole nucleus, a tricyclic aromatic heterocycle, is a privileged scaffold in drug discovery and materials science. Its rigid, planar structure and electron-rich nature allow for a wide range of functionalizations, leading to compounds with diverse biological activities and photophysical properties. In medicine, carbazole derivatives have demonstrated efficacy as anticancer, antibacterial, antiviral, and neuroprotective agents. For instance, the approved drug Carvedilol, a beta-blocker, features a carbazole core. In materials science, the high charge-carrier mobility and thermal stability of carbazoles make them ideal components for organic electronics, including OLEDs and solar cells.

The strategic synthesis of substituted carbazoles is therefore of paramount importance. The choice of starting materials and synthetic route directly influences the accessible chemical space and the overall efficiency of the process. 1-Bromo-3-ethyl-2-methoxybenzene represents a particularly interesting starting material, offering multiple handles for functionalization and the potential for creating sterically hindered and electronically modulated carbazole products.

Synthetic Strategies for Carbazole Formation

Several classical and modern methods exist for the synthesis of carbazoles, including the Borsche–Drechsel cyclization, the Graebe–Ullmann synthesis, and the Fischer indole synthesis. However, transition-metal-catalyzed cross-coupling reactions have emerged as the most versatile and efficient approaches in recent years.

Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the formation of carbon-nitrogen bonds. This reaction involves the palladium-catalyzed coupling of an aryl halide or triflate with an amine in the presence of a suitable base and phosphine ligand. For carbazole synthesis, this typically involves an intermolecular coupling to form a diarylamine, followed by an intramolecular C-H activation/cyclization to close the carbazole ring.

The general workflow for this approach is depicted below:

Figure 1: General workflow for carbazole synthesis via Buchwald-Hartwig amination and subsequent cyclization.

Copper-Catalyzed Ullmann Condensation

The Ullmann condensation is a classical method for forming C-N bonds, typically employing copper catalysts. While often requiring higher reaction temperatures than palladium-catalyzed methods, it remains a valuable tool, especially for large-scale syntheses. The mechanism is similar in principle to the Buchwald-Hartwig reaction, proceeding through a diarylamine intermediate.

Featured Protocol: Synthesis of a Novel Carbazole via Buchwald-Hartwig Amination

This section provides a detailed, step-by-step protocol for the synthesis of a substituted carbazole using 1-Bromo-3-ethyl-2-methoxybenzene and a representative aniline derivative.

Materials and Reagents

Reagent	Supplier	Purity	CAS Number
1-Bromo-3-ethyl-2-methoxybenzene	Sigma-Aldrich	98%	1369527-51-1
4-Fluoroaniline	Acros Organics	99%	371-40-4
Palladium(II) Acetate (Pd(OAc)2)	Strem	98%	3375-31-3
Xantphos	Strem	98%	161265-03-8
Sodium tert-butoxide (NaOtBu)	Sigma-Aldrich	97%	865-48-5
Toluene, Anhydrous	Acros Organics	99.8%	108-88-3
Acetic Acid	Fisher	99.7%	64-19-7
N-Bromosuccinimide (NBS)	Sigma-Aldrich	99%	128-08-5

Step-by-Step Experimental Protocol

Part A: Synthesis of the Diarylamine Intermediate

• Reaction Setup: To a flame-dried 100 mL Schlenk flask, add Palladium(II) acetate (0.02 mmol, 4.5 mg), Xantphos (0.03 mmol, 17.3 mg), and Sodium tert-butoxide (1.4 mmol, 134.5 mg).

• Inert Atmosphere: Evacuate and backfill the flask with argon three times.

• Reagent Addition: Add 1-Bromo-3-ethyl-2-methoxybenzene (1.0 mmol, 215.1 mg), 4-fluoroaniline (1.2 mmol, 133.3 mg), and anhydrous toluene (10 mL) via syringe.

• Reaction: Place the flask in a preheated oil bath at 110 °C and stir for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 15 mL) and brine (15 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the diarylamine intermediate.

Part B: Intramolecular Cyclization to the Carbazole

• Reaction Setup: To a 50 mL round-bottom flask, add the diarylamine intermediate (1.0 mmol) and acetic acid (10 mL).

• Reagent Addition: Add N-Bromosuccinimide (1.1 mmol, 195.7 mg) portion-wise over 10 minutes at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 4-6 hours. The reaction can be gently heated to 40-50 °C to drive it to completion if necessary.

• Workup: Pour the reaction mixture into ice water (50 mL) and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography or recrystallization to obtain the final substituted carbazole.

Characterization

The final product should be characterized by standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the structure and purity.

• Mass Spectrometry (MS): To determine the molecular weight.

• Melting Point (MP): As a measure of purity.

Mechanistic Insights

The palladium-catalyzed intramolecular C-H activation/cyclization is a key step in this synthesis. The proposed catalytic cycle is illustrated below:

Figure 2: Proposed catalytic cycle for the intramolecular cyclization step.

The reaction is believed to proceed via a concerted metalation-deprotonation (CMD) pathway, where the C-H bond of the aniline ring is activated by the palladium center. This is followed by reductive elimination to form the carbazole product and regenerate the active Pd(0) catalyst.

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Low yield in C-N coupling step	Inactive catalyst, poor quality reagents, or base	Use fresh, high-purity reagents. Consider alternative ligands (e.g., RuPhos, SPhos) or bases (e.g., K3PO4, Cs2CO3).
Incomplete cyclization	Insufficient oxidant or steric hindrance	Increase the amount of oxidant (NBS). Screen different solvents or reaction temperatures.
Formation of side products (e.g., dehalogenation)	Catalyst deactivation or side reactions	Optimize ligand-to-metal ratio. Ensure a strictly inert atmosphere.

Conclusion

The synthesis of substituted carbazoles via palladium-catalyzed methods using 1-Bromo-3-ethyl-2-methoxybenzene offers a versatile and efficient route to novel compounds with significant potential in drug discovery and materials science. The protocols and insights provided in this application note are intended to serve as a practical guide for researchers in these fields. Careful optimization of reaction conditions and a thorough understanding of the underlying mechanisms are key to achieving high yields and purity.

References

• Schmidt, A. W., Reddy, K. R., & Knölker, H. J. (2012). Occurrence, biogenesis, and synthesis of biologically active carbazole alkaloids. Chemical Reviews, 112(6), 3193–3328. [Link]

• Humphries, J. E., & Murelli, R. P. (2014). Tropolone-containing natural products: occurrence, biosynthesis and synthesis. Natural product reports, 31(7), 903–916. [Link]

• Gong, S., Fu, Y., & Liu, Y. (2012). Recent advances in carbazole-based polymers for organic light-emitting diodes and polymer solar cells. Journal of Materials Chemistry, 22(16), 7704-7717. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. [Link]

• Daugulis, O., Do, H. Q., & Shabashov, D. (2009). Palladium-and copper-catalyzed arylation of carbon-hydrogen bonds. Accounts of chemical research, 42(8), 1074–1086. [Link]

Application Notes and Protocols for the Sonogashira Coupling of 1-Bromo-3-ethyl-2-methoxybenzene with Terminal Alkynes

For Researchers, Scientists, and Drug Development Professionals

Introduction: Harnessing the Power of C-C Bond Formation

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1] This powerful transformation, catalyzed by a palladium complex and typically a copper(I) co-catalyst, has become indispensable in the synthesis of complex molecules, including pharmaceuticals, natural products, and advanced organic materials.[2][3]

This guide provides a detailed exploration of the Sonogashira coupling, with a specific focus on the reaction of 1-Bromo-3-ethyl-2-methoxybenzene with various terminal alkynes. As a sterically hindered and electron-rich aryl bromide, this substrate presents unique challenges and requires careful optimization of reaction conditions to achieve high yields. These notes offer both a theoretical framework and practical, field-proven protocols to empower researchers to successfully employ this versatile reaction.

Mechanistic Insights: The Dual Catalytic Cycle

The generally accepted mechanism of the Sonogashira coupling involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.[4][5] Understanding these cycles is crucial for rationalizing experimental choices and troubleshooting suboptimal results.

The Palladium Cycle:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl bromide (1-Bromo-3-ethyl-2-methoxybenzene), forming a Pd(II) complex. The electron-rich nature of the methoxy group can accelerate this step.[4]

• Transmetalation: The copper acetylide, generated in the copper cycle, transfers the alkyne group to the Pd(II) complex.

• Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination to yield the desired arylalkyne product and regenerate the Pd(0) catalyst.[6]

The Copper Cycle:

• π-Alkyne Complex Formation: The copper(I) co-catalyst coordinates with the terminal alkyne.

• Deprotonation: An amine base deprotonates the alkyne, forming a copper acetylide intermediate. This is a critical step, and the choice of base is paramount.[7]

It is important to note that copper-free Sonogashira protocols have been developed to mitigate the formation of alkyne homocoupling byproducts (Glaser coupling), which can be a significant issue with some substrates.[2] These copper-free reactions often necessitate the use of specific ligands and bases to facilitate the direct reaction of the alkyne with the palladium complex.[2]

Figure 1: Simplified representation of the dual catalytic cycles in a copper-catalyzed Sonogashira coupling.

Experimental Protocols

General Considerations for Success

• Inert Atmosphere: Sonogashira couplings are typically sensitive to oxygen, which can lead to catalyst decomposition (formation of palladium black) and undesirable alkyne homocoupling.[7] Therefore, all reactions should be performed under an inert atmosphere (e.g., argon or nitrogen) using Schlenk techniques or a glovebox.

• Dry Solvents and Reagents: While some modern protocols tolerate water, the use of anhydrous solvents and reagents is generally recommended to ensure reproducibility and high yields.[7][8]

• Substrate Purity: The purity of the aryl halide and the terminal alkyne is critical. Impurities can poison the catalyst and lead to lower yields.[7]

Protocol 1: Standard Copper-Catalyzed Sonogashira Coupling

This protocol is a robust starting point for the coupling of 1-Bromo-3-ethyl-2-methoxybenzene with a variety of terminal alkynes.

Materials and Reagents:

Reagent/Material	Grade	Supplier (Example)
1-Bromo-3-ethyl-2-methoxybenzene	≥98%	Sigma-Aldrich
Terminal Alkyne (e.g., Phenylacetylene)	≥98%	Alfa Aesar
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]	99%	Strem Chemicals
Copper(I) Iodide (CuI)	99.995%	Sigma-Aldrich
Triethylamine (TEA)	≥99.5%, anhydrous	Acros Organics
Toluene	Anhydrous, ≥99.8%	Sigma-Aldrich

Equipment:

• Schlenk flask or round-bottom flask with a reflux condenser

• Magnetic stirrer and hotplate

• Inert gas (argon or nitrogen) supply with manifold

• Syringes and needles for liquid transfers

Step-by-Step Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 1-Bromo-3-ethyl-2-methoxybenzene (1.0 mmol, 1.0 equiv), Pd(PPh₃)₄ (0.03 mmol, 3 mol%), and CuI (0.05 mmol, 5 mol%).

• Add anhydrous toluene (5 mL) and anhydrous triethylamine (2.0 mmol, 2.0 equiv).

• Stir the mixture at room temperature for 10 minutes.

• Slowly add the terminal alkyne (1.2 mmol, 1.2 equiv) via syringe.

• Heat the reaction mixture to 80 °C and monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 4-12 hours.

• Upon completion, cool the reaction mixture to room temperature and dilute with diethyl ether (20 mL).

• Filter the mixture through a pad of Celite® to remove the catalyst residues, washing the pad with additional diethyl ether.

• Wash the filtrate with saturated aqueous NH₄Cl (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired arylalkyne.

Protocol 2: Copper-Free Sonogashira Coupling for Sensitive Substrates

For terminal alkynes prone to homocoupling, a copper-free protocol is recommended. This often requires a more active palladium catalyst system.

Materials and Reagents:

Reagent/Material	Grade	Supplier (Example)
1-Bromo-3-ethyl-2-methoxybenzene	≥98%	Sigma-Aldrich
Terminal Alkyne (e.g., Trimethylsilylacetylene)	≥98%	Gelest
Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂]	99%	Strem Chemicals
Diisopropylamine (DIPA)	≥99.5%, anhydrous	Acros Organics
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Sigma-Aldrich

Step-by-Step Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 1-Bromo-3-ethyl-2-methoxybenzene (1.0 mmol, 1.0 equiv) and PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%).

• Add anhydrous DMF (5 mL) and anhydrous diisopropylamine (3.0 mmol, 3.0 equiv).

• Degas the mixture with a stream of argon for 15 minutes.

• Add the terminal alkyne (1.5 mmol, 1.5 equiv) via syringe.

• Heat the reaction to 90 °C and monitor its progress.

• Work-up and purification are performed as described in Protocol 1.

Figure 2: General experimental workflow for Sonogashira coupling reactions.

Optimization and Troubleshooting

The success of the Sonogashira coupling of 1-Bromo-3-ethyl-2-methoxybenzene is highly dependent on the careful selection of reaction parameters.

Parameter	Recommendation & Rationale	Troubleshooting
Palladium Catalyst	For sterically hindered substrates, catalysts with bulky, electron-rich phosphine ligands (e.g., P(t-Bu)₃, XPhos) can be more effective. Pd(PPh₃)₄ and PdCl₂(PPh₃)₂ are good starting points.	Low or no conversion: Increase catalyst loading (up to 10 mol%). Try a different palladium precatalyst or ligand. Formation of palladium black: Ensure rigorous exclusion of oxygen. Use fresh, high-quality reagents.
Copper Co-catalyst	CuI is the standard. Typically used in 2-10 mol%.	Significant alkyne homocoupling: Switch to a copper-free protocol. Reduce the amount of CuI.
Base	Amine bases are crucial. Triethylamine (TEA) and diisopropylamine (DIPA) are common choices.[7] For less reactive bromides, a stronger base like DBU or an inorganic base (e.g., K₂CO₃, Cs₂CO₃) may be beneficial.	Incomplete reaction: Use a stronger or more soluble base. Increase the equivalents of the base (up to 5 equiv).
Solvent	Toluene, THF, and DMF are commonly used. The choice can influence catalyst solubility and reaction temperature.	Poor solubility of reagents: Switch to a more polar solvent like DMF or NMP. Catalyst decomposition: Some solvents like THF may promote the formation of palladium black.
Temperature	Aryl bromides generally require heating (60-100 °C).[7] The optimal temperature depends on the specific substrates and catalyst system.	Slow reaction: Gradually increase the temperature. Side product formation: Lower the temperature.

Safety Precautions

• Palladium Compounds: Palladium catalysts can be toxic and should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Copper(I) Iodide: CuI is a potential irritant. Avoid inhalation of dust and contact with skin and eyes.

• Solvents: Toluene, DMF, and other organic solvents are flammable and have associated health risks. Handle them in a fume hood and away from ignition sources.

• Amines: Triethylamine and diisopropylamine are corrosive and have strong odors. Use them in a well-ventilated area.

References

• Plenio, H., et al. (2012). A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. The Journal of Organic Chemistry. Available at: [Link]

• Organic Chemistry Portal. Sonogashira Coupling. Available at: [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Available at: [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis. Available at: [Link]

• Gelest. Cross-Coupling of Alkynylsilanes. Available at: [Link]

• Organic Chemistry Portal. Substituted arene synthesis by alkynylation. Available at: [Link]

• Kool, E. T., et al. (2014). Sonogashira cross-coupling of 3-bromo-1,2-diones. Tetrahedron Letters. Available at: [Link]

• MDPI. (2014). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. Available at: [Link]

• Lipshutz, B. H., et al. (2008). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Organic Letters. Available at: [Link]

• Royal Society of Chemistry. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances. Available at: [Link]

• ResearchGate. (2000). Pd(PhCN)2Cl2/P(t-Bu)3: A Versatile Catalyst for Sonogashira Reactions of Aryl Bromides at Room Temperature. Available at: [Link]

• ResearchGate. (2016). What the best procedure for Sonogashira coupling reaction with 1-(Trimethylsilyl)-1-pentyne ?. Available at: [Link]

• ThalesNano. Flow Chemistry: Sonogashira Coupling. Available at: [Link]

• ResearchGate. Sonogashira coupling reaction of aryl halides with phenylacetylene. Available at: [Link]

• SciSpace. (2017). Catalytic Activation of Trimethylsilylacetylenes: A One-Pot Route to Unsymmetrical Acetylenes and Heterocycles. Available at: [Link]

• University of Southampton ePrints. (2019). COMMUNICATION Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6. Available at: [Link]

• West Virginia University Research Repository. Development of Synthetic Pathways for Macrocyclic Acetylenes. Available at: [Link]

• Reddit. (2021). Struggling to make a sonogashira coupling reaction happen. Available at: [Link]

• Sussex Drug Discovery Centre. (2013). Guidelines for Sonogashira cross-coupling reactions. Available at: [Link]

Sources

• 1. Cross-Coupling of Alkynylsilanes - Gelest [technical.gelest.com]
• 2. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. kbfi.ee [kbfi.ee]
• 6. Sonogashira Coupling [organic-chemistry.org]
• 7. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Large-Scale Synthesis of 1-Bromo-3-ethyl-2-methoxybenzene and Its Derivatives

Abstract

Substituted bromoarenes are pivotal intermediates in the fields of pharmaceutical sciences and materials research, serving as versatile scaffolds for constructing complex molecular architectures. 1-Bromo-3-ethyl-2-methoxybenzene, in particular, is a valuable building block, enabling the introduction of the 3-ethyl-2-methoxyphenyl moiety through a variety of cross-coupling reactions. This guide provides a comprehensive overview of a robust and scalable synthetic strategy for 1-Bromo-3-ethyl-2-methoxybenzene, starting from commercially available 2-ethylphenol. Furthermore, it details protocols for the subsequent derivatization of this key intermediate via Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Grignard reactions, which are fundamental transformations in modern drug discovery. The protocols are designed with scalability and safety in mind, addressing the specific challenges associated with large-scale chemical manufacturing.

Strategic Approach to Synthesis

A successful large-scale synthesis prioritizes cost-effectiveness, safety, efficiency, and the availability of starting materials. The chosen retrosynthetic approach for 1-Bromo-3-ethyl-2-methoxybenzene identifies 2-ethylphenol as an ideal starting point. The synthesis proceeds in two key stages: regioselective bromination followed by methoxylation.

This strategy is advantageous because:

• Starting Material Availability: 2-Ethylphenol is a readily available and cost-effective industrial chemical.

• Regiocontrol: The powerful ortho-, para-directing nature of the hydroxyl group in 2-ethylphenol can be exploited. While bromination yields a mixture of isomers, the desired 2-bromo-6-ethylphenol is a significant product that can be isolated.

• Robust Reactions: Both bromination of phenols and Williamson ether synthesis (methoxylation) are well-established, high-yielding reactions that are amenable to scale-up.

The overall synthetic workflow is depicted below.

Caption: Overall workflow for synthesis and derivatization.

Large-Scale Synthesis of 1-Bromo-3-ethyl-2-methoxybenzene

Step 1: Regioselective Bromination of 2-Ethylphenol

The introduction of a bromine atom onto the aromatic ring is a critical step. The hydroxyl group of 2-ethylphenol is a strong activating and ortho-, para-directing group. Direct bromination will yield a mixture of 4-bromo-2-ethylphenol and the desired 2-bromo-6-ethylphenol. Control of reaction temperature and addition rate is crucial to maximize the yield of the desired isomer and minimize the formation of di-brominated byproducts.

Protocol: Bromination of 2-Ethylphenol

• Reactor Setup: Charge a glass-lined reactor suitable for corrosive reagents with 2-ethylphenol (1.0 eq) and a suitable solvent such as glacial acetic acid or a chlorinated solvent (e.g., dichloromethane).

• Temperature Control: Cool the reactor jacket to 0–5 °C. Maintain a low temperature throughout the bromine addition to control the reaction rate and improve selectivity.

• Bromine Addition: Slowly add a solution of liquid bromine (1.0 eq) in the same solvent to the stirred reaction mixture over 2-4 hours. The rate of addition must be carefully controlled to prevent a sudden temperature increase (exotherm).[1]

• Reaction Monitoring: Monitor the reaction progress by Gas Chromatography (GC) or Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Once the reaction is complete, quench any remaining bromine by slowly adding a saturated aqueous solution of sodium thiosulfate or sodium bisulfite. The disappearance of the red-brown bromine color indicates a complete quench.

• Work-up: Dilute the reaction mixture with water and separate the organic layer. Wash the organic layer sequentially with water, a dilute sodium bicarbonate solution (to neutralize the acid), and finally with brine.

• Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The resulting crude oil contains a mixture of isomers. Separate the desired 2-bromo-6-ethylphenol from the 4-bromo isomer via fractional distillation under vacuum or large-scale column chromatography.

Step 2: Methoxylation of 2-Bromo-6-ethylphenol

This step involves a classic Williamson ether synthesis, where the phenoxide ion, generated by deprotonating the phenol with a base, acts as a nucleophile to attack a methylating agent.

Protocol: Williamson Ether Synthesis

• Reactor Setup: To a reactor equipped with a mechanical stirrer, condenser, and dropping funnel, add the purified 2-bromo-6-ethylphenol (1.0 eq), a suitable solvent (e.g., acetone, THF, or DMF), and a base such as anhydrous potassium carbonate (1.5 eq).

• Formation of Phenoxide: Stir the mixture vigorously. The base deprotonates the phenol, forming the potassium phenoxide salt.

• Addition of Methylating Agent: Slowly add a methylating agent, such as dimethyl sulfate or methyl iodide (1.2 eq), to the suspension. An exotherm may be observed. The reaction is typically heated to reflux to ensure completion.

• Reaction Monitoring: Monitor the disappearance of the starting phenol by GC or TLC. The reaction is typically complete within 4-12 hours.

• Work-up: Cool the reaction mixture to room temperature. Filter off the inorganic salts. If a water-miscible solvent was used, remove it under reduced pressure. Dilute the residue with a water-immiscible solvent (e.g., ethyl acetate) and water.

• Purification: Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude 1-Bromo-3-ethyl-2-methoxybenzene can be purified by vacuum distillation to yield a colorless to pale yellow oil.

Parameter	Step 1: Bromination	Step 2: Methoxylation
Starting Material	2-Ethylphenol	2-Bromo-6-ethylphenol
Key Reagents	Liquid Bromine (Br₂)	Dimethyl Sulfate, K₂CO₃
Typical Solvent	Acetic Acid or CH₂Cl₂	Acetone or THF
Temperature	0–5 °C	Reflux (56–66 °C)
Typical Yield	40–50% (of desired isomer)	85–95%
Purification Method	Vacuum Distillation	Vacuum Distillation

Table 1: Summary of reaction parameters for the synthesis of the core intermediate.

Safety Considerations for Large-Scale Synthesis

Scaling up chemical reactions introduces significant safety challenges that must be rigorously addressed.

• Handling Liquid Bromine: Bromine is highly toxic, corrosive, and a strong oxidizer.[1][2]

  • Engineering Controls: All transfers and reactions should be conducted in a well-ventilated area, preferably within a closed system.[3] A dedicated scrubber system containing a neutralizing agent (e.g., sodium thiosulfate solution) is mandatory for emergency vapor containment.[3]

  • Personal Protective Equipment (PPE): Full-face respirators with appropriate cartridges, chemical-resistant gloves (e.g., nitrile), and full-body protective suits are required.[2][3]

  • Materials Compatibility: Use borosilicate glass or PVDF-lined reactors and pipework to prevent corrosion.[3] Avoid contact with incompatible materials like aluminum.[3]

• Alternative Brominating Agents: For some processes, N-Bromosuccinimide (NBS) may be considered a milder and easier-to-handle solid alternative to liquid bromine.[1] However, dose-controlled addition on a large scale can be challenging, and reactions involving NBS, particularly in solvents like DMF, can pose thermal hazards.[1]

• Flow Chemistry: Continuous flow reactors offer a safer alternative for hazardous reactions like bromination.[4][5] In this approach, small amounts of reagents react at a time, minimizing the risk of runaway reactions and improving heat management.[4] Bromine can be generated in situ within the flow system, avoiding the storage and handling of large quantities.[4][5]

Synthesis of Derivatives

1-Bromo-3-ethyl-2-methoxybenzene is an excellent substrate for palladium-catalyzed cross-coupling reactions and for the formation of organometallic reagents.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki reaction is a powerful method for forming carbon-carbon bonds by coupling the aryl bromide with an organoboron species, typically a boronic acid or ester.[6][7] This reaction is fundamental in synthesizing biaryl compounds, which are common motifs in pharmaceuticals.

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Protocol: General Procedure for Suzuki Coupling

• Inert Atmosphere: To a reactor purged with an inert gas (Nitrogen or Argon), add 1-Bromo-3-ethyl-2-methoxybenzene (1.0 eq), the desired arylboronic acid (1.1-1.5 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and a suitable solvent (e.g., toluene, dioxane, or a mixture with water).[8]

• Base Addition: Add an aqueous solution of a base, such as sodium carbonate (Na₂CO₃) or potassium phosphate (K₃PO₄) (2.0-3.0 eq). The base is crucial for activating the boronic acid for transmetalation.[9]

• Heating: Heat the reaction mixture to 80-110 °C with vigorous stirring until the starting aryl bromide is consumed (monitored by GC or LC-MS).

• Work-up: Cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).[8]

• Purification: Wash the combined organic extracts with brine, dry over sodium sulfate, and concentrate. The crude product is typically purified by column chromatography or recrystallization.

Buchwald-Hartwig Amination: C-N Bond Formation

This palladium-catalyzed reaction is one of the most effective methods for forming carbon-nitrogen bonds, coupling aryl halides with a wide range of primary and secondary amines.[10][11] It has largely replaced harsher classical methods for synthesizing arylamines.[10]

Protocol: General Procedure for Buchwald-Hartwig Amination

• Inert Atmosphere: In a glovebox or under an inert atmosphere, charge a reactor with a palladium precatalyst (e.g., Pd₂(dba)₃ or a pre-formed catalyst, 1-2 mol%), a suitable phosphine ligand (e.g., XPhos, BINAP, 1-4 mol%), and a strong, non-nucleophilic base (e.g., sodium tert-butoxide, LiHMDS, 1.4 eq).[12][13]

• Reagent Addition: Add a solvent (typically anhydrous toluene or dioxane), followed by 1-Bromo-3-ethyl-2-methoxybenzene (1.0 eq) and the desired amine (1.2 eq).

• Heating: Seal the reactor and heat the mixture to 80-120 °C until the reaction is complete as determined by LC-MS analysis.

• Work-up: Cool the reaction, quench with aqueous ammonium chloride, and extract with an organic solvent.

• Purification: Wash the organic phase, dry, and concentrate. Purify the resulting product by column chromatography.

Grignard Reaction: Formation of Organometallic Intermediate

Aryl bromides can be converted into highly nucleophilic Grignard reagents by reacting them with magnesium metal.[14] This intermediate can then react with a wide range of electrophiles (e.g., CO₂, aldehydes, ketones, esters) to form new C-C bonds.

Protocol: Formation and Use of Grignard Reagent

• Apparatus Preparation: All glassware must be rigorously dried in an oven to remove residual moisture, as Grignard reagents are highly water-sensitive.[15] Assemble the apparatus under a nitrogen or argon atmosphere.

• Initiation: Place magnesium turnings (1.2 eq) in a flask with anhydrous diethyl ether or THF. Add a small portion of a solution of 1-Bromo-3-ethyl-2-methoxybenzene (1.0 eq) in the same solvent. The reaction may need initiation with a small crystal of iodine or gentle heating.[15]

• Grignard Formation: Once the reaction initiates (indicated by bubbling and a gray, cloudy appearance), add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.[15]

• Reaction with Electrophile: After the magnesium has been consumed, cool the Grignard reagent solution in an ice bath. Slowly add the desired electrophile (e.g., an aldehyde, ketone, or crushed dry ice for carboxylation) as a solution in the anhydrous solvent.

• Quenching and Work-up: After the reaction is complete, quench it carefully by slowly adding a saturated aqueous solution of ammonium chloride.

• Purification: Extract the product with an organic solvent, wash, dry, and purify by standard methods such as chromatography or distillation.

Analytical Characterization

The identity and purity of the synthesized compounds must be confirmed through a combination of analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the molecular structure.[16] The spectra will show characteristic shifts and coupling patterns for the aromatic protons, the ethyl group, and the methoxy group.

• Mass Spectrometry (MS): Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) are ideal for determining the molecular weight of the product and assessing its purity.[16] The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio) will be readily apparent in the mass spectrum.

• Chromatography: GC and High-Performance Liquid Chromatography (HPLC) are used to determine the purity of the final product and to monitor the progress of reactions.

References

• A Dangerous Bromance - Scientific Update - UK. (2024). Scientific Update. [Link]

• Bromination safety. (2024). YouTube. [Link]

• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. [Link]

• Buchwald–Hartwig amination. (2023). Wikipedia. [Link]

• Buchwald-Hartwig Amination. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• De Rop, V., et al. (2019). Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. PMC - NIH. [Link]

• Handling liquid bromine and preparing bromine water | Demonstration. (n.d.). RSC Education. [Link]

• Optimization of the Suzuki coupling reaction of 1‐bromo‐4‐methoxybenzene and phenylboronic acid. (2020). ResearchGate. [Link]

• Buchwald-Hartwig Cross Coupling Reaction. (n.d.). Organic Chemistry Portal. [Link]

• Development of large-scale oxidative Bromination with HBr-DMSO by using a continuous-flow microwave system for the subsequent synthesis of 4-Methoxy-2-methyldiphenylamine. (2021). ResearchGate. [Link]

• The Grignard Reaction. (n.d.). University of Missouri–St. Louis. [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2021). YouTube. [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). NIH. [Link]

• Suzuki Coupling. (n.d.). Andrew G Myers Research Group, Harvard University. [Link]

• Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. (2019). ResearchGate. [Link]

• Suzuki cross coupling reactions: synthesis of unsymmetrical biaryls in the organic laboratory. (n.d.). University of Massachusetts. [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. [Link]

Sources

• 1. scientificupdate.com [scientificupdate.com]
• 2. Handling liquid bromine and preparing bromine water | Demonstration | RSC Education [edu.rsc.org]
• 3. m.youtube.com [m.youtube.com]
• 4. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. www1.udel.edu [www1.udel.edu]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. community.wvu.edu [community.wvu.edu]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Application Notes & Protocols: Strategic Functionalization of the Ethyl Group on 1-Bromo-3-ethyl-2-methoxybenzene

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed exploration of synthetic strategies for the chemical modification of the ethyl group on 1-Bromo-3-ethyl-2-methoxybenzene. The benzylic position of the ethyl group is particularly reactive due to the resonance stabilization of radical and cationic intermediates, making it a prime target for introducing diverse functionalities.[1] Such modifications are crucial for structure-activity relationship (SAR) studies and the development of novel pharmaceutical agents. We will delve into three primary transformations: benzylic oxidation to ketones and carboxylic acids, free-radical benzylic bromination for subsequent transformations, and catalytic dehydrogenation to form a styrene derivative.

Benzylic Oxidation: Accessing Ketones and Carboxylic Acids

Benzylic oxidation is a fundamental transformation that converts a C-H bond into a C-O bond.[2] The choice of oxidant and reaction conditions dictates whether the reaction terminates at the ketone (acetophenone derivative) or proceeds to the fully oxidized carboxylic acid (benzoic acid derivative).

Scientific Principle & Mechanistic Insight

The increased reactivity of benzylic C-H bonds stems from their lower bond dissociation energy compared to typical sp³ C-H bonds. The initial and rate-determining step for many oxidation processes is the abstraction of a benzylic hydrogen atom to form a resonance-stabilized benzylic radical.[2][3] This radical can then be trapped by an oxygen source.

For strong, non-selective oxidants like potassium permanganate (KMnO₄), the reaction proceeds aggressively. Not only are both benzylic hydrogens replaced with oxygen, but the carbon-carbon bond of the ethyl group is also cleaved, ultimately yielding a benzoic acid derivative.[2][4] This occurs as long as at least one benzylic hydrogen is present.[2][3]

More selective, metal-catalyzed oxidations allow for the controlled synthesis of the corresponding ketone, 1-(3-Bromo-2-methoxyphenyl)ethanone. These systems often use a milder terminal oxidant, such as tert-butyl hydroperoxide (TBHP) or molecular oxygen, in conjunction with a transition metal catalyst (e.g., Co, Mn, Pd, Ru).[5][6] The metal catalyst facilitates the formation of reactive oxygen species that perform the C-H oxidation.

Diagram: Generalized Mechanism of Benzylic Oxidation

Caption: Generalized pathway for benzylic oxidation.

Application Notes & Protocol Selection

Method	Reagent/Catalyst System	Product	Typical Yield	Key Considerations
Selective Oxidation	TBHP / Metal Catalyst (e.g., Co, Cu, Pd)	Ketone	60-95%	Excellent for preserving the carbon skeleton. Catalyst choice is critical for efficiency and selectivity.[5][6]
Harsh Oxidation	Hot, alkaline KMnO₄	Carboxylic Acid	70-90%	Aggressive conditions cleave the ethyl group. Reaction fails if no benzylic hydrogens are present.[4][7]
Heterogeneous Catalysis	Ru(OH)ₓ/Al₂O₃ / O₂	Ketone	High	Offers easy catalyst separation and reusability, aligning with green chemistry principles.[8]

Protocol 1: Selective Oxidation to 1-(3-Bromo-2-methoxyphenyl)ethanone

This protocol is adapted from general procedures for the metal-catalyzed oxidation of ethylarenes.[6][9]

Materials:

• 1-Bromo-3-ethyl-2-methoxybenzene (1.0 mmol, 215 mg)

• Copper(II) chloride dihydrate (CuCl₂·2H₂O) (0.05 mmol, 8.5 mg)

• tert-Butyl hydroperoxide (TBHP), 70% aqueous solution (3.0 mmol)

• Acetonitrile (5 mL)

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate

Procedure:

• To a 25 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 1-Bromo-3-ethyl-2-methoxybenzene and CuCl₂·2H₂O.

• Add acetonitrile (5 mL) and stir to dissolve the solids.

• Slowly add the 70% aqueous TBHP solution to the flask at room temperature.

• Heat the reaction mixture to 80 °C and maintain for 6-12 hours. Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the mixture to room temperature.

• Quench the reaction by slowly adding saturated aqueous Na₂SO₃ solution until a negative peroxide test is obtained (using peroxide test strips).

• Transfer the mixture to a separatory funnel and dilute with ethyl acetate (20 mL).

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2 x 15 mL) and brine (1 x 15 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 1-(3-Bromo-2-methoxyphenyl)ethanone.

Benzylic Bromination: A Gateway to Further Functionalization

Benzylic bromination introduces a bromine atom at the activated benzylic position, creating a versatile intermediate, 1-Bromo-3-(1-bromoethyl)-2-methoxybenzene. This product is an excellent substrate for subsequent nucleophilic substitution (Sₙ2) and elimination (E2) reactions, allowing for the introduction of a wide array of functional groups.[4][10]

Scientific Principle & Mechanistic Insight

The Wohl-Ziegler reaction, which employs N-Bromosuccinimide (NBS) and a radical initiator (e.g., AIBN or UV light), is the method of choice for this transformation.[11] The key to the success of NBS is its ability to provide a constant, low concentration of bromine (Br₂) in the reaction mixture. This prevents the high concentrations of Br₂ that would favor competitive and undesirable electrophilic addition to the aromatic ring.[12]

The reaction proceeds via a radical chain mechanism:[1][11][13]

• Initiation: The initiator (e.g., AIBN) decomposes to form radicals, which then react with trace HBr to generate a bromine radical (Br•).

• Propagation:

  • A bromine radical abstracts a hydrogen atom from the benzylic position of the ethyl group, forming HBr and a resonance-stabilized benzylic radical.

  • The newly formed HBr reacts with NBS to generate a molecule of Br₂.

  • The benzylic radical reacts with this Br₂ to form the desired product and a new bromine radical, which continues the chain.

• Termination: Radicals combine to end the chain reaction.

Diagram: Benzylic Bromination Workflow

Caption: Workflow for radical-initiated benzylic bromination.

Protocol 2: Benzylic Bromination with NBS

This protocol uses 1,2-dichlorobenzene as a safer alternative to carbon tetrachloride.[14]

Materials:

• 1-Bromo-3-ethyl-2-methoxybenzene (1.0 mmol, 215 mg)

• N-Bromosuccinimide (NBS) (1.1 mmol, 196 mg), recrystallized

• Azobisisobutyronitrile (AIBN) (0.05 mmol, 8.2 mg)

• 1,2-Dichlorobenzene (5 mL)

• Hexanes

Procedure:

• In a flame-dried, two-neck round-bottom flask fitted with a reflux condenser and nitrogen inlet, combine 1-Bromo-3-ethyl-2-methoxybenzene, NBS, and AIBN.

• Add 1,2-dichlorobenzene via syringe.

• Place the flask in a preheated oil bath at 80 °C and stir vigorously.

• Monitor the reaction. The solid NBS will be consumed and rise to the surface as the less dense succinimide byproduct is formed. The reaction is typically complete within 1-3 hours.

• Once the starting material is consumed (as determined by TLC/GC-MS), cool the reaction mixture to room temperature.

• Dilute the mixture with hexanes (20 mL) to precipitate the succinimide.

• Filter the mixture through a pad of Celite, washing the filter cake with additional hexanes.

• Wash the combined filtrate with water (2 x 15 mL) and brine (1 x 15 mL).

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to remove the solvent.

• The crude product, 1-Bromo-3-(1-bromoethyl)-2-methoxybenzene, can be used directly for subsequent reactions or purified by flash chromatography if necessary. Note: Benzyl bromides can be lachrymatory and should be handled with care in a fume hood.

Catalytic Dehydrogenation: Synthesis of a Styrene Derivative

This method transforms the ethyl group into a vinyl group, yielding 1-Bromo-2-methoxy-3-vinylbenzene. Styrenes are valuable monomers in polymer chemistry and versatile building blocks for reactions like Heck coupling, epoxidation, and dihydroxylation.

Scientific Principle & Application Notes

The catalytic dehydrogenation of ethylbenzene to styrene is a high-temperature, endothermic, and reversible reaction.[15][16] Commercially, it is performed in the vapor phase at approximately 600 °C over a catalyst, typically composed of iron(III) oxide promoted with other metal oxides.[15][17]

C₆H₄(Br)(OCH₃)CH₂CH₃ ⇌ C₆H₄(Br)(OCH₃)CH=CH₂ + H₂

To drive the equilibrium toward the product side, the reaction is run at high temperatures and low partial pressures of the reactants.[16] This is often achieved by co-feeding a large excess of superheated steam, which serves as a heat source and diluent.[16][17] While highly effective on an industrial scale, this method requires specialized equipment and is less common in a standard laboratory setting.

Parameter	Typical Condition	Rationale
Catalyst	Iron Oxide based (e.g., Fe₂O₃/K₂O/Cr₂O₃)	High activity and selectivity.
Temperature	580-630 °C	Provides energy for the endothermic reaction and favors product formation.[17]
Pressure	Atmospheric or slight vacuum	Low pressure shifts equilibrium to the product side (Le Chatelier's principle).[15]
Diluent	Superheated Steam	Lowers partial pressure of ethylbenzene and supplies heat.

Protocol 3: Conceptual Laboratory-Scale Dehydrogenation

This protocol describes the general setup for a lab-scale vapor-phase dehydrogenation.

Apparatus:

• A tube furnace capable of reaching >600 °C.

• A quartz or stainless-steel reactor tube packed with a suitable dehydrogenation catalyst.

• A syringe pump for controlled delivery of the liquid feed.

• A steam generator (e.g., a heated flask of water with a carrier gas).

• A series of cold traps to collect the product.

Procedure:

• Pack the reactor tube with an appropriate amount of iron-based dehydrogenation catalyst.

• Place the tube in the furnace and heat to the target temperature (e.g., 600 °C) under a flow of inert gas (e.g., nitrogen).

• Initiate a flow of superheated steam through the reactor.

• Using a syringe pump, introduce 1-Bromo-3-ethyl-2-methoxybenzene into the heated stream of steam at a controlled rate. The liquid will vaporize and be carried over the catalyst bed.

• The effluent gas stream from the reactor is passed through a series of ice-water cooled traps to condense the organic products and water.

• The collected organic layer is separated from the aqueous layer.

• The crude product can be analyzed by GC-MS and purified by vacuum distillation to isolate 1-Bromo-2-methoxy-3-vinylbenzene.

References

• Benzylic Bromination. Chemistry Steps. [Link]

• Enhanced selective oxidation of ethylarenes using iron single atom catalysts embedded in Nitrogen-Rich graphene. IRIS-AperTO. [Link]

• Benzylic oxidation. Synthetic Map. [Link]

• 11.10: Benzylic Bromination of Aromatic Compounds. Chemistry LibreTexts. [Link]

• Oxidation of aromatic alkanes with KMnO4 to give carboxylic acids. Master Organic Chemistry. [Link]

• Video: Radical Oxidation of Allylic and Benzylic Alcohols. JoVE. [Link]

• Styrene Production from Ethylbenzene. [Link]

• Selective liquid phase oxidation of ethyl benzene to acetophenone by palladium nanoparticles immobilized on a g-C3N4–rGO composite as a recyclable catalyst. New Journal of Chemistry (RSC Publishing). [Link]

• Homogeneous Liquid-Phase Oxidation of Ethylbenzene to Acetophenone in Continuous Flow Mode. ACS Catalysis. [Link]

• Process of converting ethylbenzene to styrene by catalytic dehydrogenation.

• Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Master Organic Chemistry. [Link]

• The Mechanism of Benzylic Bromination with N-Bromosuccinimide. Journal of the American Chemical Society. [Link]

• Direct Transformation of Ethylarenes into Primary Aromatic Amides with N-Bromosuccinimide and I2-Aqueous NH3. Organic Chemistry Portal. [Link]

• Catalytic oxidation of aromatic alcohols and alkylarenes with molecular oxygen over Ir/TiO 2. ResearchGate. [Link]

• Mechanism of arene side chain oxidation by permanganate. Chemistry Stack Exchange. [Link]

• Simulation to Production of Styrene by Catalytic Dehydrogenation of Ethyl Benzene. International Journal of Trend in Research and Development. [Link]

• Efficient Heterogeneous Oxidation of Alkylarenes with Molecular Oxygen. Organic Letters. [Link]

• Improving Yield Conversion with Triple Conversion Reactor for Styrene Production from Ethylbenzene. Bulletin of Chemical Reaction Engineering & Catalysis. [Link]

• Process of converting ethylbenzene to styrene using a graphite nanocatalysts. Patexia. [Link]

• 10.3 Allylic and Benzylic Bromination with NBS. Chad's Prep®. [Link]

• Method for preparing acetophenone through ethyl benzene oxidation by using microchannel reactor.

• Oxidation of ethylbenzene to acetophenone by a Mn catalyst supported on a modified nanosized SiO2/Al2O3 mixed-oxide in supercritical carbon dioxide. ResearchGate. [Link]

• Proposed mechanisms for oxidation of methylarenes and alkylarenes. ResearchGate. [Link]

• Allylic position and benzylic position bromination. Chemia. [Link]

• Benzylic C–H Oxidation: Recent Advances and Applications in Heterocyclic Synthesis. National Institutes of Health. [Link]

• Directing Group Promoted Benzylic Oxidation. The Royal Society of Chemistry. [Link]

• Oxidation of ethylbenzene (2) with aqueous 70%TBHP catalyzed by CuCl 2 .2H 2 O/BQC. ResearchGate. [Link]

• Allylic, Benzylic, and Propargylic Oxidation. Science of Synthesis. [Link]

• Oxidation of Ethylbenzene to Acetophenone. ResearchGate. [Link]

• C-H Functionalization via Iron-Catalyzed Carbene-Transfer Reactions. National Institutes of Health. [Link]

• 18.4b Benzylic Bromination with NBS. YouTube. [Link]

• Benzylic Brominations with N-Bromosuccinimide in 1,2-Dichlorobenzene. ResearchGate. [Link]

• Recent Advances in C–H Functionalization. The Journal of Organic Chemistry. [Link]

• Direct Transition‐Metal Free Benzene C−H Functionalization by Intramolecular Non‐Nitroarene Nucleophilic Aromatic Substitution of Hydrogen to Diverse AIEgens. ResearchGate. [Link]

• 18.5 Side Chain Reactions of Benzenes. YouTube. [Link]

• Chemoselective Oxyfunctionalization of Functionalized Benzylic Compounds with a Manganese Catalyst. PubMed Central. [Link]

• Meta-Selective C-H Functionalization using a Nitrile based Directing Group and Cleavable Si-Tether. National Institutes of Health. [Link]

• Toluene and ethylbenzene oxidation by purified naphthalene dioxygenase from Pseudomonas sp. strain NCIB 9816-4. PubMed. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Benzylic C–H Oxidation: Recent Advances and Applications in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. rsc.org [rsc.org]
• 10. m.youtube.com [m.youtube.com]
• 11. Allylic position and benzylic position bromination:bromination reactions that use NBS(1):N-bromo compounds(3):Discussion series on bromination/iodination reactions 3 – Chemia [chemia.manac-inc.co.jp]
• 12. 10.3 Allylic and Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]
• 13. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
• 14. researchgate.net [researchgate.net]
• 15. michiganfoam.com [michiganfoam.com]
• 16. ijtrd.com [ijtrd.com]
• 17. US4287375A - Process of converting ethylbenzene to styrene by catalytic dehydrogenation - Google Patents [patents.google.com]

role of 1-Bromo-3-ethyl-2-methoxybenzene in materials science applications

As a versatile aromatic building block, 1-Bromo-3-ethyl-2-methoxybenzene presents significant potential in the synthesis of advanced materials. While its direct applications are emerging, its true value lies in its role as a precursor for creating functional organic molecules and polymers. The strategic placement of the bromo, ethyl, and methoxy groups on the benzene ring allows for precise control over subsequent chemical modifications and influences the physicochemical properties of the resulting materials, such as solubility, thermal stability, and optoelectronic characteristics.

This guide provides an in-depth look at the potential of 1-Bromo-3-ethyl-2-methoxybenzene in materials science, focusing on its utility in palladium-catalyzed cross-coupling reactions to construct precursors for organic electronics and functional polymers. The protocols and insights provided are designed for researchers and scientists in materials development and drug discovery, offering a framework for leveraging this and similar substituted aryl halides in innovative applications.

Physicochemical Properties

A comprehensive understanding of a precursor's properties is fundamental to its successful application in synthesis. The key physicochemical characteristics of 1-Bromo-3-ethyl-2-methoxybenzene are summarized below. These properties are essential for determining reaction conditions, purification methods, and predicting the behavior of the molecule in a synthetic system.

Property	Value	Source
IUPAC Name	1-bromo-3-ethyl-2-methoxybenzene	PubChem
Molecular Formula	C₉H₁₁BrO	PubChem
Molecular Weight	215.09 g/mol	PubChem
CAS Number	1369877-79-1	AOBChem[1]
Appearance	Colorless to light yellow liquid	Chem-Impex[2]
Purity	≥ 95-98% (typical commercial grades)	AK Scientific[3], Chem-Impex[2]

Core Application: A Precursor in Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom on the aromatic ring is the primary reactive site, making 1-Bromo-3-ethyl-2-methoxybenzene an excellent substrate for a variety of palladium-catalyzed cross-coupling reactions. These reactions are foundational in modern organic synthesis for their ability to form carbon-carbon and carbon-heteroatom bonds with high efficiency and selectivity. Reactions such as the Suzuki-Miyaura, Stille, and Heck couplings are instrumental in constructing complex organic molecules from simpler precursors.[3]

The ethyl and methoxy substituents play a crucial, albeit secondary, role.

• Ethyl Group: This alkyl group enhances the solubility of both the precursor and its derivative products in organic solvents. This is a significant advantage in solution-processable applications, such as the fabrication of thin films for organic light-emitting diodes (OLEDs) or organic photovoltaics.[4][5]

• Methoxy Group: As an electron-donating group, the methoxy substituent can influence the electronic properties of the aromatic ring. This, in turn, can affect the reactivity of the C-Br bond in oxidative addition steps of catalytic cycles and modulate the optoelectronic properties (e.g., HOMO/LUMO levels, bandgap) of the final conjugated material.[4][5]

Application Note 1: Synthesis of a Biphenyl Derivative for Organic Electronics

Introduction: Biphenyl and oligo-phenylene structures are core components in many materials used for organic electronics, including OLEDs.[6][7][8] They often serve as the backbone of host materials or as part of the emissive molecule itself due to their rigid structure and good charge transport properties. The synthesis of custom-designed biphenyl derivatives allows for the fine-tuning of material properties. Here, we describe a protocol for the synthesis of a novel biphenyl derivative using 1-Bromo-3-ethyl-2-methoxybenzene as a starting material via a Suzuki-Miyaura coupling reaction.

Workflow for Synthesis of a Biphenyl Derivative:

Caption: Synthetic workflow for a biphenyl derivative.

Detailed Protocol: Suzuki-Miyaura Cross-Coupling

This protocol describes the coupling of 1-Bromo-3-ethyl-2-methoxybenzene with 4-methoxyphenylboronic acid.

Materials:

• 1-Bromo-3-ethyl-2-methoxybenzene (1.0 eq)

• 4-Methoxyphenylboronic acid (1.2 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Toluene (solvent)

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (eluents)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-Bromo-3-ethyl-2-methoxybenzene, 4-methoxyphenylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

• Solvent Addition: Add toluene and water in a 4:1 ratio (e.g., 20 mL toluene and 5 mL water for a 5 mmol scale reaction).

• Inert Atmosphere: Purge the flask with an inert gas (Nitrogen or Argon) for 10-15 minutes. This is crucial as the Pd(0) catalyst is sensitive to oxygen.

• Reaction: Heat the reaction mixture to 90 °C and stir vigorously for 16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Cool the reaction to room temperature.

  • Add deionized water (20 mL) and ethyl acetate (20 mL).

  • Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate (2 x 20 mL).

  • Combine the organic extracts and wash with brine (1 x 20 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient as the eluent, to yield the pure biphenyl derivative.

Causality Behind Experimental Choices:

• Catalyst: Pd(PPh₃)₄ is a common and effective Pd(0) source for Suzuki couplings. The phosphine ligands stabilize the palladium center.[9][10]

• Base: K₂CO₃ is required to activate the boronic acid, forming a more nucleophilic boronate species which facilitates the transmetalation step.[11]

• Solvent System: The two-phase toluene/water system is effective for dissolving both the organic substrates and the inorganic base, allowing them to interact at the interface.

• Inert Atmosphere: The active Pd(0) catalyst can be oxidized to inactive Pd(II) by atmospheric oxygen, which would halt the catalytic cycle.[9]

Mechanistic Insight: The Suzuki-Miyaura Catalytic Cycle

The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 1-Bromo-3-ethyl-2-methoxybenzene to form a Pd(II) complex.[9][10]

• Transmetalation: The organic group from the activated boronic acid is transferred to the palladium center, displacing the bromide.[10]

• Reductive Elimination: The two organic groups on the palladium complex are coupled and eliminated, forming the new C-C bond of the product and regenerating the active Pd(0) catalyst.[9]

Application Note 2: Monomer Synthesis for Functional Polymers

Introduction: Substituted aryl bromides are key starting materials for synthesizing monomers for conjugated polymers like poly(p-phenylene vinylene) (PPV).[2][4][12] These polymers are extensively studied for their electroluminescent properties and are used in OLEDs.[4][13] By using a precursor like 1-Bromo-3-ethyl-2-methoxybenzene, one can incorporate a substituted phenyl ring into the polymer backbone, thereby tuning its solubility, processability, and electronic properties.[5] A Heck coupling reaction, for example, can be used to form the vinylene bridges characteristic of PPV-type structures.

Conceptual Heck Coupling Reaction Scheme: A Heck reaction could be envisioned between 1-Bromo-3-ethyl-2-methoxybenzene and an alkene like styrene or an acrylate to introduce a vinylene group. A subsequent polymerization step could then form the conjugated polymer.

The reaction of 1-Bromo-3-ethyl-2-methoxybenzene with an olefin, catalyzed by palladium, would yield a substituted stilbene derivative. This product could then be further functionalized and polymerized. The presence of the ethyl and methoxy groups would likely improve the solubility of the resulting polymer, which is a common challenge in PPV chemistry.[14][15][16]

Discussion on Property Tuning: The incorporation of the 3-ethyl-2-methoxy-phenyl unit into a polymer backbone is a strategic choice for materials design. The non-symmetric substitution pattern disrupts chain packing, which can reduce aggregation and improve solubility and film-forming properties.[5] The electron-donating methoxy group can raise the HOMO level of the polymer, potentially reducing the energy barrier for hole injection from the anode in an OLED device and red-shifting the emission color.[4][13]

Conclusion

While 1-Bromo-3-ethyl-2-methoxybenzene may not be a widely documented end-use material itself, its chemical structure makes it a highly valuable and versatile building block for the rational design of advanced functional materials. Its utility as a substrate in robust and well-understood cross-coupling reactions opens the door to a vast array of complex molecules with tailored properties for applications in organic electronics, polymer science, and beyond. The protocols and concepts outlined in this guide provide a solid foundation for researchers to unlock the potential of this and similar substituted aromatic precursors in their materials science endeavors.

References

• Synthesis, Properties, and Applications of Poly(p -phenylene vinylene)s. (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• Poly(p-phenylene vinylene). (n.d.). Wikipedia. Retrieved January 5, 2026, from [Link]

• A short overview on the synthesis, properties and major applications of poly(p-phenylene vinylene). (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• Efficient Stille Cross-Coupling Reaction Using Aryl Chlorides or Bromides in Water. (n.d.). Scilit. Retrieved January 5, 2026, from [Link]

• 1-Bromo-3-ethyl-2-methoxybenzene. (n.d.). AOBChem. Retrieved January 5, 2026, from [Link]

• Bromobenzene: Uses, Properties, and Industrial Significance. (2024, September 29). Patsnap Eureka. Retrieved January 5, 2026, from [Link]

• A New Synthetic Strategy for Polymeric Bromine Precursors: One‐Step Change from Bromine‐Containing Polymers to Functional Polymers. (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• Facile and efficient bromination of hydroxyl-containing polymers to synthesize well-defined brominated polymers. (2025, August 6). ResearchGate. Retrieved January 5, 2026, from [Link]

• The Heck reaction of aryl bromides: a green protocol for synthesis of 2-ethylhexyl-4-methoxy cinnamate. (n.d.). Taylor & Francis Online. Retrieved January 5, 2026, from [Link]

• Heck coupling reaction between bromo/iodoanisoles and acrylates. (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• Synthesis and properties of poly(p-phenylene vinylene) derivatives with hyperbranched structure and containing a nitro substituent. (n.d.). PubMed Central. Retrieved January 5, 2026, from [Link]

• Selected palladate‐catalyzed Mizoroki–Heck reaction using 4‐bromoanisole 1a and n‐butyl acrylate 2a. (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• Stille Coupling. (n.d.). OpenOChem Learn. Retrieved January 5, 2026, from [Link]

• Stille Coupling. (n.d.). Organic Chemistry Portal. Retrieved January 5, 2026, from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved January 5, 2026, from [Link]

• Stereoretentive Pd-catalysed Stille cross-coupling reactions of secondary alkyl azastannatranes and aryl halides. (n.d.). PubMed Central. Retrieved January 5, 2026, from [Link]

• Mizoroki-Heck reaction (MH) of 4-bromoanisol and acrylic acid in aqueous solution using newly prepared nanocatalysts (Pd-NPs, HRG-Pd, and HRG-Py-Pd). (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• Facile and efficient bromination of hydroxyl-containing polymers to synthesize well-defined brominated polymers. (n.d.). RSC Publishing. Retrieved January 5, 2026, from [Link]

• Suzuki–Miyaura Coupling of Aryl Iodides, Bromides, and Chlorides Catalyzed by Bis(thiazole) Pincer Palladium Complexes. (n.d.). ACS Publications. Retrieved January 5, 2026, from [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved January 5, 2026, from [Link]

• New classes of functionalized parylenes and poly(phenylene vinylene)s via coupling of dihaloxylyl diesters. (2022, January 14). Polymer Chemistry (RSC Publishing). Retrieved January 5, 2026, from [Link]

• Clean and fast cross-coupling of aryl halides in one-pot. (n.d.). Beilstein Journals. Retrieved January 5, 2026, from [Link]

• Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts. Retrieved January 5, 2026, from [Link]

• Thermally-induced hyperbranching of bromine-containing polyesters by insertion of in situ generated chain-end carbenes. (2021, March 24). RSC Publishing. Retrieved January 5, 2026, from [Link]

• Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. (n.d.). PubMed Central. Retrieved January 5, 2026, from [Link]

• Synthesis and Study of Azo based Liquid Crystals: Effect of the lateral bromo and terminal alkoxy side chain on Thermal, Mesomorphic and Optical properties. (2025, August 9). ResearchGate. Retrieved January 5, 2026, from [Link]

• Synthesis, characterisation and liquid crystal properties of 2,5‐bis[5‐alkyl(alkoxy)phenyl‐1,3,4‐oxadiazole]bromobenzenes. (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• Synthesis of bromo-substituted schiff base alkoxy-methoxybenzoate liquid crystals: Experimental and computational studies. (2025, December 9). ResearchGate. Retrieved January 5, 2026, from [Link]

• PREPARATION OF BROMINE-CONTAINING POLYMERS AND THEIR APPLICATION AS FLAME RETARDANTS. (2015, July 7). European Patent Office. Retrieved January 5, 2026, from [Link]

• Principles and applications of organic light emitting diodes (OLEDs). (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• A Novel Synthesis of Bromobenzenes Using Molecular Bromine. (n.d.). MDPI. Retrieved January 5, 2026, from [Link]

• Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties. (n.d.). PubMed Central. Retrieved January 5, 2026, from [Link]

• Organic Light Emitting Diodes: Devices and applications. (n.d.). Journal of Materials and Environmental Science. Retrieved January 5, 2026, from [Link]

• 16.10 Synthesis of Polysubstituted Benzenes. (n.d.). NC State University Libraries. Retrieved January 5, 2026, from [Link]

• Impact of Substituent Positioning on the Thermal Stability of Benzene Derivatives. (n.d.). Patsnap Eureka. Retrieved January 5, 2026, from [Link]

• Organic Light Emitting Diode (OLED) Technology and its Applications: Literature Review. (2021, December 7). ResearchGate. Retrieved January 5, 2026, from [Link]

• Synthesis, Characterization and Study the Liquid Crystalline Properties of Some New Bent Compounds Derived from Diethylpyrimidin. (n.d.). Advanced Journal of Chemistry, Section A. Retrieved January 5, 2026, from [Link]

• Organic Light Emitting Diodes (OLEDs). (n.d.). Universal Display Corporation. Retrieved January 5, 2026, from [Link]

• Critical Role of Phenyl Substitution and Catalytic Substrate in the Surface-Assisted Polymerization of Dibromobianthracene Derivatives. (n.d.). Semantic Scholar. Retrieved January 5, 2026, from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Poly(p-phenylene vinylene) - Wikipedia [en.wikipedia.org]
• 3. Bromobenzene: Uses, Properties, and Industrial Significance [eureka.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and properties of poly(p-phenylene vinylene) derivatives with hyperbranched structure and containing a nitro substituent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ossila.com [ossila.com]
• 8. Organic Light Emitting Diodes (OLEDs) - Universal Display Corporation [oled.com]
• 9. Yoneda Labs [yonedalabs.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Suzuki Coupling [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]
• 13. New classes of functionalized parylenes and poly(phenylene vinylene)s via coupling of dihaloxylyl diesters - Polymer Chemistry (RSC Publishing) DOI:10.1039/D1PY01063H [pubs.rsc.org]
• 14. tandfonline.com [tandfonline.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 1-Bromo-3-ethyl-2-methoxybenzene

Prepared by: Gemini, Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges in the purification of crude 1-Bromo-3-ethyl-2-methoxybenzene. The content is structured to address specific experimental issues through a troubleshooting-focused, question-and-answer format, grounded in established chemical principles and field-proven insights.

Initial Assessment: Physicochemical Properties and Impurity Profile

A successful purification strategy begins with a thorough understanding of the target compound and its likely contaminants.

Physicochemical Data

The properties of 1-Bromo-3-ethyl-2-methoxybenzene dictate the applicable purification techniques. As experimental data is not widely published, properties are estimated based on its structure and data from similar compounds, such as 4-bromoanisole[1].

Property	Value / Observation	Rationale & Impact on Purification
Molecular Formula	C₉H₁₁BrO	---
Molecular Weight	215.09 g/mol [2]	Affects boiling point and diffusion rates.
Physical State	Expected to be a colorless to light yellow liquid at room temperature.	Rules out simple recrystallization as a primary purification method for the final product.
Boiling Point (Est.)	>220 °C at 760 mmHg	High atmospheric boiling point necessitates vacuum distillation to prevent thermal decomposition.
Polarity	Moderately polar	Suitable for purification via normal-phase chromatography (e.g., silica gel). Soluble in common organic solvents like dichloromethane, ethyl acetate, and ethers.

Common Impurities and Their Origins

This compound is typically synthesized via electrophilic bromination of 2-ethylanisole. The directing effects of the activating methoxy- (ortho-, para-) and ethyl- (ortho-, para-) groups can lead to a mixture of products.[3][4]

• Unreacted Starting Material: 2-Ethylanisole.

• Regioisomers: Bromination at other positions on the aromatic ring (e.g., 4-Bromo-2-ethylanisole, 6-Bromo-2-ethylanisole). These are often the most challenging impurities to remove due to similar physical properties.

• Poly-brominated Species: Di- or tri-brominated products resulting from over-bromination.

• Reaction Byproducts: Acidic residues (HBr), quenched brominating agents, and non-volatile polymeric tars or dimers formed during the reaction[5][6].

Purification Strategy Selection

The choice of purification method depends on the scale of the experiment and the nature of the impurities. The following decision tree provides a general guideline.

Caption: Decision tree for selecting a primary purification method.

Troubleshooting Guide & FAQs

This section addresses common problems encountered during the purification workflow.

Part A: Aqueous Work-up Issues

A robust aqueous work-up is critical for removing inorganic salts, acidic byproducts, and residual reagents before proceeding to distillation or chromatography.

Q: My reaction mixture contains a strong orange/brown color from excess bromine. How do I remove it? A: Before the main washes, quench the reaction mixture by washing with a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃). These reducing agents will react with excess bromine (Br₂) to form colorless bromide ions (Br⁻), simplifying subsequent purification steps.

Q: An emulsion formed during the wash steps and the layers won't separate. What should I do? A: Emulsions are common when organic and aqueous phases have similar densities or when surfactants are present. To break an emulsion:

• Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength and density of the aqueous phase, forcing separation.

• Allow the separatory funnel to stand undisturbed for a longer period (15-30 minutes).

• If the emulsion persists, filter the entire mixture through a pad of Celite or glass wool.

Q: Why is a sodium bicarbonate (NaHCO₃) wash necessary? A: The bromination reaction generates hydrobromic acid (HBr) as a byproduct[4]. Washing with a mild base like NaHCO₃ neutralizes this acid. Skipping this step can cause degradation of the product during heating (distillation) or streaking and poor separation on silica gel (chromatography).

Part B: Vacuum Distillation Problems

Vacuum distillation is the preferred method for large-scale purification and removal of non-volatile or significantly higher-boiling impurities.

Q: My product seems to be decomposing in the distillation pot, evidenced by darkening color. How can I prevent this? A: This is a sign of thermal degradation. The solution is to lower the boiling temperature.

• Improve the Vacuum: Ensure all joints are properly sealed with high-vacuum grease. Use a high-quality vacuum pump and check for leaks. A lower pressure significantly reduces the required pot temperature.

• Use a Suitable Heat Source: An oil bath provides more uniform and controllable heating than a heating mantle, preventing localized overheating.

• Add a Stabilizer: In some cases, adding a small amount of a non-volatile radical inhibitor like butylated hydroxytoluene (BHT) or copper powder can prevent decomposition, though this should be tested on a small scale first.

Q: I am not getting good separation between my product and an impurity with a similar boiling point. What are my options? A: This is a common issue with regioisomers.

• Use a Fractionating Column: A simple Vigreux column or, for better separation, a column packed with Raschig rings or metal sponge will increase the number of theoretical plates and improve separation efficiency.

• Control the Distillation Rate: A slower distillation rate (e.g., 1-2 drops per second) allows for better equilibrium between liquid and vapor phases in the column, enhancing separation.

• Optimize Reflux Ratio: If using a distillation head with reflux control, increase the reflux ratio. This means more of the condensed vapor is returned to the column to re-equilibrate, improving separation at the cost of a longer distillation time.

Part C: Flash Column Chromatography Troubleshooting

Chromatography is ideal for small-scale purifications and for separating close-boiling point isomers that are difficult to resolve by distillation.

Q: How do I determine the best solvent system (eluent) for my separation? A: Use Thin Layer Chromatography (TLC) for rapid optimization.

• Spot your crude material on a silica gel TLC plate.

• Develop the plate in a series of test eluents. For 1-Bromo-3-ethyl-2-methoxybenzene, start with a non-polar system and gradually increase polarity. Good starting points are mixtures of Hexanes (or Heptane) and Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

  • Test 1: 100% Hexanes

  • Test 2: 99:1 Hexanes:EtOAc

  • Test 3: 95:5 Hexanes:EtOAc

  • Test 4: 90:10 Hexanes:EtOAc

• The ideal eluent system will give your target compound an R_f_ value of approximately 0.25-0.35 . The impurities should be well-separated from this spot (either a higher or lower R_f_).

Q: My compound is streaking on the TLC plate and/or column, leading to poor separation. Why? A: Streaking is typically caused by one of three issues:

• Overloading: Too much material has been applied to the TLC plate or column. Try loading a more dilute sample.

• Residual Acidity: If the aqueous work-up was incomplete, residual HBr can interact strongly with the acidic silica gel, causing streaking. Ensure the material is neutral before loading.

• Compound Instability: Some aryl bromides can be sensitive to the acidic nature of silica gel[7]. If streaking persists, consider using a column with deactivated (neutral) silica or alumina as the stationary phase.

Q: My product is eluting with a very close impurity. How can I improve the resolution? A:

• Use a Shallower Gradient: If you are running a gradient elution (gradually increasing solvent polarity), make the gradient shallower. A slower increase in polarity will give more time for the compounds to separate.

• Switch Solvents: Sometimes, changing the solvent system entirely can alter the selectivity of the separation. For example, if you are using Hexanes/EtOAc, try a Hexanes/DCM system. The different solvent interactions can change the relative elution order.

• Consider High-Performance Liquid Chromatography (HPLC): For very difficult separations or when very high purity is required, preparative reverse-phase HPLC is a powerful alternative, though it is more resource-intensive.

Detailed Experimental Protocols

Protocol 1: Standard Aqueous Work-up

• Transfer the crude reaction mixture to a separatory funnel.

• Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane) to reduce viscosity.

• Quench: Wash the organic layer with 10% aqueous sodium thiosulfate (1 x volume of organic layer). Discard the aqueous layer.

• Neutralize: Wash with saturated aqueous sodium bicarbonate (1 x volume). Be sure to vent the funnel frequently to release CO₂ gas. Check the pH of the aqueous layer with litmus paper to ensure it is neutral or basic.

• Remove Salts: Wash with deionized water (1 x volume), followed by saturated brine (1 x volume).

• Dry: Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude, dry product ready for final purification.

Protocol 2: Purification by Vacuum Fractional Distillation

• Assemble a fractional distillation apparatus equipped with a Vigreux column, a vacuum-adapter, and receiving flasks. Ensure all glassware is dry and joints are properly sealed.

• Add the crude product and a magnetic stir bar to the round-bottom distillation flask. Do not fill the flask more than two-thirds full.

• Begin stirring and slowly apply vacuum.

• Gently heat the distillation flask using an oil bath.

• Collect a small forerun fraction, which will contain any residual solvent and low-boiling impurities.

• Slowly increase the temperature. Collect the main fraction at a constant head temperature and pressure. Monitor the purity of the fractions by GC or TLC.

• Stop the distillation before the pot goes completely dry to avoid the concentration of potentially explosive peroxides or polymeric residues.

Protocol 3: Purification by Flash Column Chromatography

• Column Preparation: Pack a glass column with silica gel using the chosen eluent system (determined by TLC). Ensure the silica bed is compact and level.

• Sample Loading: Adsorb the crude product onto a small amount of silica gel ("dry loading"). To do this, dissolve the crude oil in a minimal amount of a volatile solvent (like DCM), add silica gel, and evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of the column.

• Elution: Add the eluent to the top of the column and apply gentle positive pressure (using a pump or inert gas).

• Begin collecting fractions immediately. Monitor the elution process by spotting fractions on a TLC plate and visualizing under UV light.

• Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Overall Purification Workflow

The following diagram illustrates the complete purification pathway, incorporating the key decision points and quality control steps.

Caption: Comprehensive workflow from crude product to final analysis.

References

• PubChem. 1-Bromo-3-ethyl-2-methoxybenzene. National Center for Biotechnology Information. [Link]

• PrepChem. Preparation of 4-bromoanisole.[Link]

• Google Patents.Process for the preparation of 4-bromo-3-alkylphenyl ethers (EP 0420556 B1).
• Google Patents.

• Quora. What are the potential side reactions during the bromination of anisole?[Link]

• ResearchGate. A Facile Chromatographic Method for Purification of Pinacol Boronic Esters.[Link]

• YouTube. Bromination of Anisole.[Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. 1-Bromo-3-ethyl-2-methoxybenzene | C9H11BrO | CID 84680748 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. quora.com [quora.com]
• 4. m.youtube.com [m.youtube.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. CA2023977A1 - Anisole bromination - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Side Product Formation in the Synthesis of 1-Bromo-3-ethyl-2-methoxybenzene

Welcome to the technical support center for synthetic chemistry. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of substituted aromatic compounds. Here, we address common challenges and frequently asked questions regarding the identification and mitigation of side products during the synthesis of 1-Bromo-3-ethyl-2-methoxybenzene . Our approach is rooted in mechanistic principles to provide not just solutions, but a deeper understanding of your reaction system.

The target molecule is typically synthesized via the electrophilic aromatic substitution (EAS), specifically the bromination, of 2-ethylanisole.[1][2][3][4] The substrate, 2-ethylanisole, contains two activating groups on the aromatic ring: a strongly activating methoxy group (-OCH3) and a weakly activating ethyl group (-CH2CH3).[5] The interplay of their directing effects, coupled with the high reactivity of the anisole ring system, is the primary origin of side product formation.[6][7] This guide provides the expertise to navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: My initial analysis (GC-MS/¹H NMR) of the crude product shows multiple isomers. What are the most likely side products and why do they form?

A1: The formation of multiple isomers is a direct consequence of the directing effects of the methoxy and ethyl substituents on the 2-ethylanisole starting material. In electrophilic aromatic substitution, these groups direct the incoming electrophile (Br+) to specific positions on the ring.

• Methoxy Group (-OCH3): This is a powerful ortho, para-director due to its ability to donate electron density to the ring through resonance, stabilizing the cationic intermediate (the arenium ion).[8]

• Ethyl Group (-CH2CH3): This is a weaker ortho, para-director, activating the ring through an inductive effect.

The directing influence of the methoxy group is dominant.[5] Therefore, bromination will occur preferentially at the positions ortho and para to the -OCH3 group.

Primary Isomeric Side Products:

• Desired Product (Ortho-Substitution): 1-Bromo-3-ethyl-2-methoxybenzene (also known as 6-Bromo-2-ethylanisole). Bromine adds to the C6 position, which is ortho to the methoxy group and meta to the ethyl group.

• Major Side Product (Para-Substitution): 4-Bromo-2-ethylanisole. Bromine adds to the C4 position, which is para to the methoxy group and meta to the ethyl group. Steric hindrance at the other ortho position (C3) from the adjacent ethyl group makes substitution there less likely.

The diagram below illustrates the directing effects leading to the formation of the product and its main isomer.

Caption: Reaction scheme showing the formation of the desired product and the primary isomeric side product.

Q2: My mass spectrometry results indicate the presence of di-brominated compounds. How can I prevent this over-bromination?

A2: This is a classic issue when working with highly activated aromatic rings like anisole.[7] The mono-brominated product is still electron-rich and can undergo a second bromination reaction. To minimize the formation of di- and poly-brominated species, you must carefully control the reaction conditions.

Key Strategies to Prevent Over-bromination:

Parameter	Recommendation	Rationale
Stoichiometry	Use a precise 1.0 to 1.05 molar equivalent of the brominating agent (e.g., Br₂ or NBS).	Excess bromine will readily react with the activated mono-brominated product to form di-brominated species.
Temperature	Maintain a low reaction temperature (e.g., 0 °C to room temperature).	Electrophilic aromatic substitution is an exothermic process. Higher temperatures increase the reaction rate indiscriminately, favoring over-reaction.
Reagent Addition	Add the brominating agent slowly, dropwise, over an extended period.	This keeps the instantaneous concentration of the electrophile low, favoring the more reactive starting material over the less reactive mono-brominated product.
Choice of Reagent	Consider using a milder brominating agent like N-bromosuccinimide (NBS) over Br₂/FeBr₃.[9]	NBS can provide a low, steady concentration of Br+, offering greater control and selectivity for mono-bromination.

Q3: What is the most effective analytical workflow to identify and differentiate the desired product from its isomers in the crude mixture?

A3: A multi-technique approach is essential for unambiguous characterization. While isomers have the same molecular weight, their distinct structures lead to different physical and spectroscopic properties.[10][11]

• Thin-Layer Chromatography (TLC): Use TLC for a quick assessment of the reaction's progress and complexity. The isomers will likely have very similar Rf values, but you may see some separation. It is most useful for identifying the presence of unreacted starting material (less polar) and highly polar baseline impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent tool for separating and identifying isomers.

  • Retention Time: Each isomer will have a unique retention time on the GC column.[11]

  • Mass Spectrum: All mono-brominated isomers will show the same molecular ion peak (m/z 214/216) with the characteristic isotopic pattern for bromine. While fragmentation patterns may be very similar, subtle differences in fragment ion abundances can sometimes be observed.[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is the most powerful technique for definitive structural elucidation of the isomers. The substitution pattern on the aromatic ring creates unique chemical shifts and coupling (splitting) patterns for the remaining aromatic protons.

Hypothetical ¹H NMR Comparison (Aromatic Region):

Compound	Expected Aromatic Proton Signals
1-Bromo-3-ethyl-2-methoxybenzene	Three protons, likely appearing as a doublet, a triplet, and a doublet, each integrating to 1H. The specific coupling constants will confirm the ortho/meta relationships.
4-Bromo-2-ethylanisole	Three protons. One proton will be a singlet (or a narrowly split doublet, J~2-3 Hz), another a doublet, and the third a doublet of doublets, reflecting their unique positions.

Q4: What is the recommended purification strategy to isolate pure 1-Bromo-3-ethyl-2-methoxybenzene?

A4: Given the similar physical properties of the isomeric byproducts, flash column chromatography is the most effective purification method.

• Initial Work-up: Before chromatography, perform a standard aqueous work-up. Quench the reaction with a reducing agent (e.g., sodium thiosulfate solution) to destroy excess bromine. Wash the organic layer with water and brine, then dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄).

• Column Chromatography:

  • Stationary Phase: Silica gel is standard.

  • Mobile Phase: A non-polar solvent system is required. Start with a low-polarity eluent like a hexane/ethyl acetate or hexane/dichloromethane mixture. A shallow gradient (e.g., 0% to 5% ethyl acetate in hexane) is often necessary to achieve separation between the closely-eluting isomers.

  • Monitoring: Collect small fractions and monitor them by TLC to identify and combine the pure fractions containing the desired product.

Troubleshooting Guides & Protocols

Workflow for Side Product Identification and Mitigation

This workflow provides a systematic approach to troubleshooting your synthesis.

Caption: A troubleshooting workflow for identifying and mitigating side product formation.

Protocol: GC-MS Analysis for Isomer Identification

This protocol outlines the steps for analyzing your crude reaction mixture to identify the product and isomeric side products.

Objective: To separate and identify components of the crude reaction mixture based on their retention times and mass-to-charge ratios.

Materials:

• Crude reaction mixture sample (~1 mg)

• Volumetric flask (10 mL)

• GC-grade solvent (e.g., Dichloromethane or Ethyl Acetate)

• GC vial with insert

• Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

• Non-polar capillary column (e.g., DB-5ms or equivalent)

Procedure:

• Sample Preparation: Accurately weigh approximately 1-2 mg of the crude oil/solid into a 10 mL volumetric flask. Dissolve and dilute to the mark with your chosen GC-grade solvent. Transfer an aliquot to a GC vial.

• Instrument Setup (Example Parameters):

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

  • Carrier Gas: Helium

  • Oven Program:

    • Initial Temperature: 80 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: Hold at 280 °C for 5 minutes.

  • MS Detector: Scan range m/z 40-450.

• Data Analysis:

  • Integrate the peaks in the total ion chromatogram (TIC).

  • Examine the mass spectrum for each significant peak.

  • Identify the peak corresponding to unreacted 2-ethylanisole (M+ = 136 g/mol ).

  • Identify peaks with the molecular ion cluster for mono-brominated products (m/z 214/216). Note their retention times; these are your isomers.

  • Search for any peaks with the molecular ion cluster for di-brominated products (m/z 292/294/296).

References

• Chem.ucla.edu. (n.d.). 5 Major Electrophilic Aromatic Substitution Reactions. Retrieved from [Link]

• Brainly.in. (2020). write the electrophilic substitution reaction of anisole. Retrieved from [Link]

• Chemistry LibreTexts. (2019). Electrophilic Aromatic Substitution of Substituted Benzenes. Retrieved from [Link]

• AOBChem. (n.d.). 1-Bromo-3-ethyl-2-methoxybenzene. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION. Retrieved from [Link]

• Quora. (2016). How is the bromination mechanism of anisole carried out?. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Visible-light-induced mono-bromination of arenes with BrCCl3 - Supporting Information. Retrieved from [Link]

• Quora. (2024). Which is more reactive in electrophilic aromatic substitution, anisole or ethylbenzene?. Retrieved from [Link]

• PubMed. (n.d.). Structural characterization and thermal stabilities of the isomers of the brominated flame retardant 1,2,5,6-tetrabromocyclooctane (TBCO). Retrieved from [Link]

• PubMed. (n.d.). Chemical characterization of brominated flame retardants and identification of structurally representative compounds. Retrieved from [Link]

• Wikipedia. (n.d.). Electrophilic aromatic substitution. Retrieved from [Link]

• PubChem. (n.d.). 1-Bromo-3-ethyl-2-methoxybenzene. Retrieved from [Link]

• SIELC Technologies. (2018). 1-Bromo-3-methoxybenzene. Retrieved from [Link]

• Beilstein Journals. (n.d.). Supplementary Information. Retrieved from [Link]

• National Institutes of Health. (n.d.). Constitutional isomers of brominated-functionalized copillar[7]arenes: synthesis, characterization, and crystal structures. Retrieved from [Link]

• ScienceMadness Discussion Board. (2011). 1-bromo-3-methoxybenzene. Retrieved from [Link]

• PubMed. (2001). Characterisation of five technical mixtures of brominated flame retardants. Retrieved from [Link]

• PubMed. (n.d.). Structure characterization and thermal stabilities of the isomers of the brominated flame retardant 1,2-dibromo-4-(1,2-dibromoethyl)cyclohexane. Retrieved from [Link]

• Vedantu. (n.d.). Write the structure formula of: (A) o-Ethylanisole, (B) p-Nitroaniline, (C) 2,3 - Dibromo. Retrieved from [Link]

• NIST WebBook. (n.d.). Benzene, 1-bromo-3-methoxy-. Retrieved from [Link]

• ResearchGate. (2025). GC–MS and GC–IR analysis of substituted N-benzyl 4-bromo-2,5-dimethoxyphenylisopropylamines. Retrieved from [Link]

• Filo. (2024). Problem 12.10 Write the structural formula of: (a) o-Ethylanisole, (b) p- Retrieved from [Link]

• Filo. (2025). 348 Problem 12.10 Write the structural formula of: (a) o-Ethylanisole, (... Retrieved from [Link]

• ResearchGate. (2026). GC–MS and GC–MS/MS analysis of regioisomeric N-dimethoxybenzyl derivatives of 2-, 3-, and 4-methoxyphenylpiperazines. Retrieved from [Link]

Sources

• 1. quora.com [quora.com]
• 2. Write the structure formula of A oEthylanisole B pNitroaniline class 11 chemistry CBSE [vedantu.com]
• 3. Problem 12.10 Write the structural formula of: (a) o-Ethylanisole, (b) p-.. [askfilo.com]
• 4. 348 Problem 12.10 Write the structural formula of: (a) o-Ethylanisole, (.. [askfilo.com]
• 5. quora.com [quora.com]
• 6. brainly.in [brainly.in]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 9. nbinno.com [nbinno.com]
• 10. Structural characterization and thermal stabilities of the isomers of the brominated flame retardant 1,2,5,6-tetrabromocyclooctane (TBCO) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Structure characterization and thermal stabilities of the isomers of the brominated flame retardant 1,2-dibromo-4-(1,2-dibromoethyl)cyclohexane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

how to improve the yield of Suzuki coupling with 1-Bromo-3-ethyl-2-methoxybenzene

Technical Support Center: Suzuki Coupling with 1-Bromo-3-ethyl-2-methoxybenzene

Welcome to the technical support guide for optimizing the Suzuki-Miyaura cross-coupling with the challenging substrate, 1-Bromo-3-ethyl-2-methoxybenzene. This document is designed for researchers, chemists, and process development professionals who are looking to improve reaction yields, minimize side products, and troubleshoot common issues encountered with this sterically hindered and electron-rich aryl bromide. Our approach is rooted in mechanistic understanding to provide robust, field-proven solutions.

The core difficulty with 1-Bromo-3-ethyl-2-methoxybenzene arises from its structure. The ortho-methoxy group and meta-ethyl group create significant steric hindrance around the carbon-bromine bond. Additionally, the methoxy group is electron-donating, which increases the electron density on the aromatic ring. Both factors combine to make the rate-limiting oxidative addition step of the catalytic cycle particularly sluggish.[1] This guide will address this central challenge through a series of frequently asked questions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction is extremely slow or has completely stalled. What is the most likely cause and how can I fix it?

A1: A stalled reaction with this substrate almost always points to a problem with the oxidative addition step.[1][2] The palladium(0) catalyst is struggling to insert into the sterically congested and electron-rich C-Br bond. Standard catalysts like Pd(PPh₃)₄ are often ineffective for this reason.[1]

Core Problem: The combination of steric bulk from the ortho-methoxy and meta-ethyl groups physically blocks the catalyst's approach, while the electron-donating nature of the methoxy group deactivates the aryl bromide toward oxidative addition.

Solutions:

• Switch to a Specialized Ligand: Your primary lever for improvement is the phosphine ligand. You need a ligand that is both bulky and highly electron-donating. This combination stabilizes the monoligated Pd(0) species believed to be the active catalyst and accelerates oxidative addition.[3] The Buchwald biaryl phosphine ligands are the industry standard for such challenges.[1][3]

  • Recommendation: Start with SPhos or XPhos . These have proven highly effective for hindered and electron-rich aryl halides.[1][4]

• Increase Reaction Temperature: If a more active ligand system is still slow, cautiously increasing the temperature (e.g., from 80 °C to 100-110 °C) can provide the necessary energy to overcome the activation barrier. Monitor for potential degradation of your boronic acid partner at higher temperatures.

• Use a Pre-catalyst: Instead of generating the Pd(0) species in situ from a Pd(II) source like Pd(OAc)₂, consider using a pre-catalyst such as an XPhos Pd G2 or SPhos Pd G2. These pre-formed complexes generate the active L₁Pd(0) species more cleanly and efficiently.[5]

digraph "Challenge_Diagram" { graph [rankdir="TB", bgcolor="#F1F3F4", fontname="Arial", fontsize=12]; node [shape=plaintext, fontname="Arial", fontsize=14];

}

Figure 1: Key challenges of the substrate.

Q2: My yield is low, with significant recovery of starting material. Which catalyst and ligand combination is best for this hindered system?

A2: Low conversion is a direct consequence of the issues described in Q1. To drive the reaction to completion, a highly active and stable catalyst system is paramount. The choice of ligand is the most critical parameter.[6]

Expert Recommendation: For sterically hindered and electron-rich aryl bromides, bulky biaryl monophosphine ligands are superior.[3] They create a sterically demanding coordination sphere around the palladium center that promotes the crucial reductive elimination step while also being electron-rich enough to facilitate oxidative addition.[2][3]

Ligand Family	Recommended Ligands	Key Advantages for This Substrate	Palladium Precursor
Buchwald Biaryl Phosphines	XPhos , SPhos	Industry standard for hindered couplings; excellent activity and stability.[3] SPhos is particularly noted for its broad utility.[4]	Pd₂(dba)₃ or Pd(OAc)₂
Buchwald Pre-catalysts	XPhos Pd G2/G3, SPhos Pd G2/G3	Air-stable, easy to handle, and provide reliable generation of the active catalyst.[1][5]	Use directly
Other Advanced Ligands	RuPhos, BrettPhos	Can be effective if XPhos/SPhos fail; often screened for highly challenging substrates.	Pd₂(dba)₃ or Pd(OAc)₂

Experimental Protocol: Catalyst System Screening

• Setup: In parallel reaction vials under an inert atmosphere (Argon or Nitrogen), add 1-Bromo-3-ethyl-2-methoxybenzene (1.0 equiv.), your boronic acid partner (1.2-1.5 equiv.), and a suitable base like K₃PO₄ (2.0-3.0 equiv.).[7]

• Catalyst Addition: To each vial, add a different catalyst system. For example:

  • Vial 1: Pd₂(dba)₃ (1-2 mol%) + XPhos (2-4 mol%)

  • Vial 2: Pd₂(dba)₃ (1-2 mol%) + SPhos (2-4 mol%)

  • Vial 3: XPhos Pd G2 (2 mol%)

• Execution: Add degassed solvent (e.g., 1,4-Dioxane/Water 4:1), and heat the reactions to 100-110 °C.[7]

• Analysis: Monitor by TLC or LC-MS at set time points (e.g., 2h, 6h, 12h) to compare conversion rates and identify the optimal system.

Q3: I'm observing significant protodeboronation of my boronic acid coupling partner. How can I prevent this side reaction?

A3: Protodeboronation is a common side reaction where the boronic acid reacts with a proton source (often water) and reverts to the corresponding arene, consuming your nucleophile and killing the yield.[8][9] This is often catalyzed by the base and can be exacerbated by the palladium catalyst itself, especially with bulky ligands under certain conditions.[9][10][11]

Causality & Prevention:

• Base Choice: Strong bases, particularly hydroxides (NaOH, KOH), and excess water can accelerate protodeboronation.[1]

  • Solution: Use a milder, non-hydroxide base. Finely powdered, anhydrous potassium phosphate (K₃PO₄) is an excellent choice for hindered couplings.[1] Cesium carbonate (Cs₂CO₃) is also highly effective but more expensive.[1]

• Solvent System: While some water is often required to dissolve the base and facilitate transmetalation, too much can promote the side reaction.

  • Solution: Use anhydrous solvents if possible, or minimize the water content in your solvent mixture (e.g., use a 10:1 or 20:1 ratio of organic solvent to water instead of 4:1). Ensure your organic solvent (e.g., Dioxane, Toluene, 2-MeTHF) is thoroughly dried and degassed.[8]

• Temperature & Reaction Time: Higher temperatures and longer reaction times give more opportunity for decomposition.[8]

  • Solution: Once you've optimized your catalyst system to be as active as possible (see Q2), run the reaction at the lowest temperature that affords a reasonable rate.

• Boronic Acid Stability: If the problem persists, consider converting the boronic acid to a more stable derivative, such as a pinacol ester (BPin) or an MIDA boronate, which are more resistant to protodeboronation.[12]

digraph "Troubleshooting_Flowchart" { graph [rankdir="TB", bgcolor="#F1F3F4", fontname="Arial", fontsize=12, splines=ortho]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12];

}

Figure 2: A logical troubleshooting workflow.

Q4: What is the mechanistic role of the bulky phosphine ligand in overcoming the challenges of this substrate?

A4: The ligand is not just a spectator; it actively participates in and modulates every step of the catalytic cycle. For a substrate like 1-Bromo-3-ethyl-2-methoxybenzene, its role is especially pronounced at the beginning and end of the cycle.

The Suzuki Catalytic Cycle with a Challenging Substrate:

• Generation of Active Catalyst: A Pd(II) pre-catalyst is reduced to Pd(0), which coordinates with the phosphine ligand (L). Bulky ligands favor the formation of a highly reactive, monoligated L-Pd(0) species.

• Oxidative Addition (Rate-Limiting Step): The electron-richness of ligands like SPhos and XPhos increases the electron density on the palladium center, making it more nucleophilic and promoting its insertion into the electron-rich C-Br bond.[3][13] This directly counteracts the deactivating effect of the substrate's methoxy group. This is the most critical intervention for your specific substrate.

• Transmetalation: The aryl group from the activated boronate complex (formed with the base) is transferred to the palladium center, displacing the bromide.

• Reductive Elimination: The steric bulk of the ligand forces the two organic partners into close proximity on the palladium center, promoting the final C-C bond formation and regenerating the Pd(0) catalyst.[12] This step is often accelerated by bulky ligands.

digraph "Suzuki_Cycle" { graph [bgcolor="#F1F3F4", fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11];

}

Figure 3: The Suzuki catalytic cycle highlighting ligand effects.

References

• BenchChem. (n.d.). A Comparative Guide to Palladium Catalysts for Suzuki-Miyaura Coupling with 4-(Diphenylamino)benzeneboronic Acid.

• Gurung, S. K., Thapa, S., Shrestha, B., & Giri, R. (2014). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 47(4), 1043–1056. Retrieved from [Link]

• BenchChem. (n.d.). A Comparative Guide to Phosphine Ligands for Enhanced Suzuki Coupling Efficiency.

• Reddit r/Chempros. (2024). How to approach choosing reaction conditions for Suzuki? Retrieved from [Link]

• BenchChem. (n.d.). Preventing protodeboronation of 3-Thienylboronic acid.

• Miyaura, N. (2002). Recent Advances in the development of Suzuki Miyaura Coupling Reactions. World Journal of Pharmacy and Pharmaceutical Sciences, 7(8), 1-15. Retrieved from [Link]

• Carrow, B. P., & Hartwig, J. F. (2011). Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. Journal of the American Chemical Society, 133(8), 2116–2119. Retrieved from [Link]

• Wikipedia. (n.d.). SPhos. Retrieved from [Link]

• Ser, C. T., Hao, H., Pablo-García, S., et al. (2024). Bulky ligands promote palladium-catalyzed protodeboronation. ChemRxiv. Retrieved from [Link]

• BenchChem. (n.d.). Troubleshooting failed Suzuki coupling with electron-rich aryl halides.

• Ser, C. T., Hao, H., Pablo-García, S., et al. (2022). Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. Journal of the American Chemical Society, 144(47), 21546–21556. Retrieved from [Link]

• Pérez-Rodríguez, M., & Bo, C. (2010). A computational study of phosphine ligand effects in Suzuki-Miyaura coupling. Journal of Molecular Catalysis A: Chemical, 321(1-2), 1-8. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• BenchChem. (n.d.). Application Notes and Protocols for Suzuki-Miyaura Coupling Reactions with 2-Bromo-3-methoxypyridine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SPhos - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Bulky ligands promote palladium-catalyzed protodeboronation - American Chemical Society [acs.digitellinc.com]
• 11. Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. reddit.com [reddit.com]
• 13. researchgate.net [researchgate.net]

safe handling and storage procedures for 1-Bromo-3-ethyl-2-methoxybenzene

Welcome to the technical support center for 1-Bromo-3-ethyl-2-methoxybenzene (CAS No. 1369877-79-1). This guide is designed for researchers, scientists, and drug development professionals to ensure the safe handling and optimal storage of this chemical compound. The following troubleshooting guides and frequently asked questions (FAQs) are based on established safety protocols for similar aromatic ethers and brominated compounds, providing a robust framework for your experimental work.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 1-Bromo-3-ethyl-2-methoxybenzene is fundamental to its safe handling and use in experimental settings.

Property	Value	Source
CAS Number	1369877-79-1	[1]
Molecular Formula	C₉H₁₁BrO	[1][2]
Molecular Weight	215.09 g/mol	[1][2]
Purity Specification	Min. 95%	[1]
Long-Term Storage	Store at room temperature	[1]

Troubleshooting Guide

This section addresses specific issues that may arise during the handling and storage of 1-Bromo-3-ethyl-2-methoxybenzene, providing insights into their causes and practical solutions.

Issue 1: The compound has developed a slight discoloration after a period of storage.

• Probable Cause: Discoloration can be an indicator of compound degradation. This may be due to exposure to light, air (oxidation), or moisture. Many organic materials can undergo thermal- and photo-oxidation, leading to changes in their physical appearance and purity.

• Solution:

  • Assess Purity: Before use, it is advisable to re-analyze the compound's purity using an appropriate analytical technique, such as HPLC or GC, to ensure it meets the requirements for your experiment.

  • Improve Storage Conditions: For future storage, ensure the compound is kept in a tightly sealed, opaque container to protect it from light.[3] Consider storing it under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[4]

  • Documentation: Note the date the vial was first opened and the visual appearance of the compound to track any changes over time.

Issue 2: Inconsistent results are being observed in a series of reactions using the same batch of the compound.

• Probable Cause: Inconsistent experimental outcomes can often be traced back to the degradation of a starting material. If the compound has been handled or stored improperly, its purity may have been compromised, leading to variable reactivity.

• Solution:

  • Verify Compound Integrity: As with discoloration, the first step is to confirm the purity of the 1-Bromo-3-ethyl-2-methoxybenzene.

  • Standardize Handling Procedures: Ensure that every time the compound is used, it is handled under consistent conditions. This includes minimizing its exposure to the laboratory atmosphere. If the compound is air-sensitive, weighing and dispensing should be performed in a glovebox.

  • Review Solvent Purity: Ensure that the solvents used in your reactions are of high purity and are appropriately dried, as residual water or impurities can interfere with many organic reactions.

Issue 3: A mild, unusual odor is detected upon opening the container.

• Probable Cause: While some aromatic compounds have a characteristic odor, a change or intensification of this odor could signify decomposition, potentially releasing volatile byproducts.

• Solution:

  • Handle with Caution: Always handle this compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any vapors.[3]

  • Check for Leaks: Ensure the container seal is intact and has not been compromised.

  • Consider Disposal: If you suspect significant degradation, it is prudent to dispose of the compound according to your institution's hazardous waste disposal procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1-Bromo-3-ethyl-2-methoxybenzene?

Based on data from structurally similar compounds, 1-Bromo-3-ethyl-2-methoxybenzene should be handled as a substance that is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[3][5][6]

Q2: What personal protective equipment (PPE) is required when handling this compound?

To mitigate the risks, the following personal protective equipment (PPE) is mandatory:

• Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 or EN 166 standards are essential to protect against splashes and vapors. A face shield should be worn over goggles when there is a significant risk of splashing.[5][7][8]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Always inspect gloves for integrity before use and use proper glove removal technique to avoid skin contact.[3][5]

• Body Protection: A laboratory coat should be worn to protect skin and personal clothing from contamination. Closed-toe shoes are required.[8]

• Respiratory Protection: All handling of this compound should be conducted in a certified chemical fume hood to prevent inhalation of vapors.[8]

Q3: What are the recommended storage conditions for 1-Bromo-3-ethyl-2-methoxybenzene?

The compound should be stored at room temperature in a dry, cool, and well-ventilated place.[1][3][9] The container should be kept tightly closed.[3] To prevent potential degradation from light exposure, storing the compound in an amber or opaque vial is recommended.

Q4: How should I respond to a small spill of 1-Bromo-3-ethyl-2-methoxybenzene?

For a small spill:

• Ensure Proper Ventilation: Work in a well-ventilated area, and if the spill is significant, evacuate personnel to a safe area.[5]

• Wear Appropriate PPE: Don the PPE outlined in Q2 before beginning cleanup.

• Contain the Spill: Use an inert absorbent material such as sand, vermiculite, or a commercial sorbent to contain the spill.[3]

• Clean-Up: Carefully collect the absorbed material into a suitable, closed container for disposal.[5] Avoid creating dust if a solid absorbent is used.[5]

• Decontaminate the Area: Clean the spill area with an appropriate solvent and then wash with soap and water.

• Waste Disposal: Dispose of the contaminated materials as hazardous waste in accordance with local, state, and federal regulations.[3]

Q5: What are the first-aid measures in case of exposure?

In the event of exposure, the following first-aid measures should be taken immediately:

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[5]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.[5][6]

• Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[5][6]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5][10]

Always have the Safety Data Sheet (SDS) for the compound or a closely related one readily available for emergency responders.

Safe Handling and Storage Workflow

The following diagram illustrates the key decision points and procedures for the safe handling and storage of 1-Bromo-3-ethyl-2-methoxybenzene.

Caption: A flowchart outlining the lifecycle of 1-Bromo-3-ethyl-2-methoxybenzene in a laboratory setting.

References

• Angene Chemical. (2026). 1-(1-Bromoethyl)-3-methoxybenzene Safety Data Sheet. Retrieved from [Link]

• PubChem. (n.d.). 1-Bromo-3-ethyl-2-methoxybenzene. Retrieved from [Link]

• Dartmouth Environmental Health and Safety. (n.d.). Personal Protective Equipment in Chemistry. Retrieved from [Link]

• US EPA. (2025). Personal Protective Equipment. Retrieved from [Link]

Sources

• 1. 1369877-79-1 1-Bromo-3-ethyl-2-methoxybenzene AKSci 3763CR [aksci.com]
• 2. 1-Bromo-3-ethyl-2-methoxybenzene | C9H11BrO | CID 84680748 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. angenechemical.com [angenechemical.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. echemi.com [echemi.com]
• 10. synquestlabs.com [synquestlabs.com]

Technical Support Center: A Guide to 1-Bromo-3-ethyl-2-methoxybenzene Purity and Analysis

Welcome to the technical support center for 1-Bromo-3-ethyl-2-methoxybenzene. This resource is designed for researchers, scientists, and professionals in drug development who utilize this compound in their experimental workflows. Here, you will find comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to impurities, analysis, and purification. Our goal is to provide you with the expertise and practical insights needed to ensure the integrity of your research.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions and issues encountered when working with commercial 1-Bromo-3-ethyl-2-methoxybenzene.

Q1: I am seeing multiple peaks in the GC-MS analysis of my commercial 1-Bromo-3-ethyl-2-methoxybenzene. What are the likely impurities?

A1: The presence of multiple peaks in your GC-MS chromatogram suggests the presence of impurities. Based on the common synthetic routes for 1-Bromo-3-ethyl-2-methoxybenzene, which typically involve the electrophilic bromination of 2-ethylanisole, the most probable impurities are:

• Regioisomers: The bromination of 2-ethylanisole can lead to the formation of several positional isomers. The methoxy group is a strong ortho-, para-director, while the ethyl group is a weaker ortho-, para-director. This can result in a mixture of brominated products.

• Polybrominated Species: Over-bromination is a common side reaction, leading to the formation of dibromo- or even tribromo- derivatives of 2-ethylanisole. This is more likely when using highly reactive brominating agents like elemental bromine (Br₂).

• Unreacted Starting Material: Incomplete reaction can result in the presence of the starting material, 2-ethylanisole.

• Benzylic Bromination Products: If N-bromosuccinimide (NBS) is used as the brominating agent under conditions that favor radical reactions (e.g., with a radical initiator or UV light), bromination can occur on the ethyl group (benzylic position) instead of the aromatic ring.[1]

• Residual Solvents and Reagents: Trace amounts of solvents used in the synthesis and purification, as well as byproducts from the brominating agent (e.g., succinimide from NBS), may also be present.

Q2: My reaction yield is low, and the product is a complex mixture. How can I improve the selectivity of the bromination reaction?

A2: To improve the yield and selectivity of the desired 1-Bromo-3-ethyl-2-methoxybenzene, consider the following strategies:

• Choice of Brominating Agent: Instead of highly reactive elemental bromine, use a milder and more selective brominating agent like N-Bromosuccinimide (NBS). NBS often provides better control over the reaction and reduces the formation of polybrominated byproducts.[2][3]

• Reaction Conditions:

  • Temperature: Perform the reaction at a lower temperature to decrease the rate of reaction and minimize side reactions.

  • Solvent: The choice of solvent can influence the regioselectivity. Acetonitrile is often a good choice for nuclear bromination with NBS.[4]

  • Catalyst: For activated aromatic systems like 2-ethylanisole, a strong Lewis acid catalyst is often not necessary and can promote over-bromination.

• Stoichiometry: Carefully control the stoichiometry of the brominating agent to a 1:1 molar ratio with the starting material to minimize polybromination.

Q3: How can I confirm the identity of the main product and the impurities in my sample?

A3: A combination of analytical techniques is recommended for unambiguous identification:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for separating volatile compounds and providing information about their molecular weight and fragmentation patterns, which can help in identifying isomers and byproducts.[5][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are powerful tools for structural elucidation. The chemical shifts and coupling patterns of the aromatic protons and carbons can help distinguish between different regioisomers.

• High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector can be used to separate the components of the mixture and can be particularly useful for less volatile impurities. Developing a suitable method may require screening different columns and mobile phases.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues with 1-Bromo-3-ethyl-2-methoxybenzene.

Problem 1: Presence of Multiple Isomers in the Product

Symptoms:

• Multiple peaks with the same mass-to-charge ratio in the GC-MS analysis.

• Complex aromatic region in the 1H NMR spectrum.

Workflow for Identification and Resolution:

Caption: Troubleshooting workflow for isomeric impurities.

Experimental Protocols:

1. GC-MS Analysis for Isomer Identification:

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness) is a good starting point.

• Oven Program: Start at a low temperature (e.g., 50 °C) and ramp up to a high temperature (e.g., 280 °C) to ensure separation of all components.

• Injection: Use a split injection to avoid column overloading.

• MS Detection: Operate in electron ionization (EI) mode and scan a mass range that includes the molecular ion of the product and potential impurities.

2. Purification by Fractional Distillation:

• Apparatus: Use a fractional distillation setup with a Vigreux or packed column to enhance separation efficiency.[7]

• Procedure:

  • Heat the mixture slowly and evenly.

  • Collect fractions at different temperature ranges.

  • Analyze each fraction by GC-MS to determine its composition.

  • Combine the fractions containing the desired isomer in high purity.

3. Purification by Column Chromatography:

• Stationary Phase: Silica gel is a common choice.

• Mobile Phase: A non-polar solvent system, such as a mixture of hexane and ethyl acetate, is typically effective. Start with a low polarity mobile phase and gradually increase the polarity to elute the different components.

• Monitoring: Monitor the separation using Thin Layer Chromatography (TLC).

Problem 2: Presence of Polybrominated Impurities

Symptoms:

• Peaks in the GC-MS with molecular ions corresponding to the addition of two or more bromine atoms.

• Reduced intensity of aromatic proton signals in the 1H NMR spectrum relative to the alkyl and methoxy signals.

Workflow for Prevention and Removal:

Sources

• 1. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 2. glaserr.missouri.edu [glaserr.missouri.edu]
• 3. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Purification [chem.rochester.edu]

Technical Support Center: Optimizing Catalyst Loading for Cross-Coupling Reactions of 1-Bromo-3-ethyl-2-methoxybenzene

Introduction

This technical support guide is designed for researchers, scientists, and professionals in drug development who are engaged in palladium-catalyzed cross-coupling reactions. Specifically, it addresses the nuances of optimizing catalyst loading for the coupling of 1-Bromo-3-ethyl-2-methoxybenzene, a sterically hindered and electron-rich aryl bromide. Incorrect catalyst loading can lead to a host of issues, including low yields, incomplete reactions, and the formation of undesirable byproducts. This document provides a structured approach to troubleshooting and optimization through a series of frequently asked questions and detailed experimental guides.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting catalyst loading for a cross-coupling reaction with 1-Bromo-3-ethyl-2-methoxybenzene?

A1: For initial screening experiments with a new substrate like 1-Bromo-3-ethyl-2-methoxybenzene, a palladium catalyst loading in the range of 1-5 mol% is a common and advisable starting point.[1][2] A concentration of 2-3 mol% often provides a good balance for achieving a successful initial reaction.[1] Due to the steric hindrance from the ethyl and methoxy groups, a slightly higher initial loading might be necessary to ensure the reaction proceeds.[3][4]

Q2: Will simply increasing the catalyst loading always improve my reaction yield?

A2: Not necessarily. While insufficient catalyst will lead to low conversion, excessively high catalyst concentrations can promote undesirable side reactions such as homocoupling of the coupling partner.[1] Overly high loadings can also lead to the formation of palladium black, an inactive form of the catalyst, through decomposition.[1] The goal is to find the lowest effective catalyst concentration that maximizes the yield of the desired product without promoting side reactions.[1]

Q3: How does the choice of ligand affect the optimal catalyst loading?

A3: The ligand is a critical component of the catalytic system as it stabilizes the active palladium species and influences its reactivity.[1] For sterically hindered and electron-rich aryl bromides like 1-Bromo-3-ethyl-2-methoxybenzene, bulky and electron-rich phosphine ligands such as SPhos, XPhos, or RuPhos are often required to facilitate the oxidative addition step and promote efficient catalysis.[1][3][5] These advanced ligands can often achieve high turnover numbers, allowing for lower catalyst loadings while maintaining high activity.[1][6] The optimal palladium-to-ligand ratio is also a key parameter to consider during optimization.[1]

Q4: What are the initial indicators that my catalyst loading might be suboptimal?

A4: Several signs can point to a suboptimal catalyst loading. A very slow or stalled reaction, indicated by the persistence of starting materials when monitored by techniques like TLC, GC-MS, or LC-MS, is a primary indicator.[1][7][8][9] The formation of significant amounts of side products, such as the dehalogenated starting material (3-ethyl-2-methoxybenzene) or homocoupled products, also suggests that the catalyst loading and reaction conditions need optimization.[1][10][11][12] Visual cues, such as the precipitation of black solids (palladium black), are a clear sign of catalyst decomposition and indicate that the loading or other conditions are not ideal.[1]

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing detailed explanations and actionable protocols.

Problem 1: Low to No Product Yield

Q: My cross-coupling reaction with 1-Bromo-3-ethyl-2-methoxybenzene is showing very low or no conversion to the desired product. What are the first steps I should take to troubleshoot this?

A: When faced with a low or non-existent yield, a systematic approach is crucial. Begin by verifying the fundamentals of your reaction setup and reagents.

Initial Checkpoints:

• Reagent Quality: Ensure all reagents, including the aryl bromide, coupling partner (e.g., boronic acid), base, and solvent, are pure and anhydrous.[13] Moisture and oxygen can severely inhibit the reaction.[13] Solvents should be freshly distilled or from a reliable commercial source.[13]

• Catalyst Activity: The palladium precatalyst and ligand are of utmost importance. Ensure they are fresh and have been stored under appropriate conditions. If you are using a Pd(II) precatalyst, your reaction conditions must facilitate its reduction to the active Pd(0) species.[13] The formation of palladium black can be an indicator of catalyst decomposition.[1]

• Inert Atmosphere: Palladium-catalyzed cross-coupling reactions are highly sensitive to air.[13] Confirm that your reaction vessel was properly degassed and is maintained under an inert atmosphere (argon or nitrogen).[7][13]

• Ligand Choice: For a sterically hindered substrate like 1-Bromo-3-ethyl-2-methoxybenzene, standard ligands like PPh₃ may be ineffective. Bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbenes (NHCs) are often necessary to facilitate the challenging oxidative addition step.[1]

Experimental Protocol: Systematic Catalyst Loading Screen

If the initial checks do not resolve the issue, a systematic screen of the catalyst loading is the next logical step.

• Reaction Setup: In a glovebox or under a positive flow of inert gas, prepare a series of reaction vials. To each vial, add the aryl bromide (1.0 equiv), the coupling partner (e.g., arylboronic acid, 1.2 equiv), and a finely powdered, anhydrous base (e.g., K₃PO₄, 2.0 equiv).[10]

• Catalyst Addition: To each vial, add a different loading of the palladium precatalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃) and the chosen ligand (e.g., SPhos) in a 1:2 Pd:ligand ratio. Screen a range of loadings, for example: 0.5 mol%, 1 mol%, 2 mol%, and 4 mol%.

• Solvent Addition: Add a thoroughly degassed solvent (e.g., toluene, dioxane) to each vial.[7][10]

• Reaction Execution: Seal the vials and heat the reactions to the desired temperature (e.g., 80-110 °C) with vigorous stirring.[10][14]

• Monitoring: Monitor the progress of each reaction at regular intervals (e.g., 2, 4, 8, and 24 hours) by taking small aliquots and analyzing them by TLC, GC-MS, or LC-MS.[7][8][9][15][16][17]

• Analysis: Compare the conversion and product formation across the different catalyst loadings to identify the optimal range.

Table 1: Example Catalyst Loading Screen for Suzuki-Miyaura Coupling

Entry	Pd Precatalyst (mol%)	Ligand (mol%)	Time (h)	Conversion (%)
1	0.5	1.0	24	15
2	1.0	2.0	24	45
3	2.0	4.0	24	95
4	4.0	8.0	24	96

Problem 2: Significant Formation of Debrominated Byproduct

Q: I am observing a significant amount of 3-ethyl-2-methoxybenzene in my reaction mixture. How can I minimize this dehalogenation side reaction?

A: Dehalogenation, the replacement of the bromine atom with a hydrogen atom, is a common side reaction in palladium-catalyzed cross-couplings.[11][12] It consumes your starting material and reduces the overall yield of the desired product.[11]

Primary Causes of Dehalogenation:

• Reaction Conditions: High temperatures and prolonged reaction times can favor dehalogenation.[11]

• Choice of Base: Strong bases, particularly alkoxides, can act as hydride donors or promote pathways that lead to dehalogenation.[11]

• Catalyst System: The electronic and steric properties of the ligand play a crucial role. An inappropriate ligand may not effectively promote the desired reductive elimination over the dehalogenation pathway.[10]

• Solvent: The solvent can sometimes act as a hydride source.[11]

Troubleshooting Strategies:

• Optimize the Base: Switch to a weaker base, such as K₂CO₃ or Cs₂CO₃, which are less likely to act as hydride sources.[7]

• Adjust the Temperature: Lowering the reaction temperature can sometimes disfavor the dehalogenation pathway.

• Screen Ligands: The choice of ligand is critical. A ligand that promotes a faster rate of reductive elimination of the desired product can outcompete the dehalogenation side reaction. For sterically hindered substrates, ligands like those developed by Buchwald and Fu can be highly effective.[5]

• Protecting Groups: In some cases, particularly with N-H containing heterocycles, protecting the N-H group can suppress dehalogenation.[18] While not directly applicable to 1-Bromo-3-ethyl-2-methoxybenzene, this illustrates the principle of substrate modification to influence reaction outcomes.

dot

Caption: Workflow for systematic catalyst loading optimization.

References

• Malig, T. C., Koenig, J. D. B., Situ, H., Chehal, N. K., Hultin, P. G., & Hein, J. E. (2017). Real-time HPLC-MS reaction progress monitoring using an automated analytical platform. Reaction Chemistry & Engineering, 2(2), 309-314. [Link]

• Vapourtec. (2023, August 9). Liquid/liquid heterogeneous reaction monitoring: Insights into biphasic Suzuki-Miyaura cross-coupling. Retrieved January 5, 2026, from [Link]

• Macdonald, S. J. F., et al. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development, 26(7), 1894-1915. [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Retrieved January 5, 2026, from [Link]

• S. L. Buchwald, C. Bolm, Angew. Chem. Int. Ed.2019, 58, 13384.

• Purdue University Graduate School. (2021). MASS SPECTROMETRY FOR REACTION MONITORING AND REACTION ACCELERATION. Retrieved January 5, 2026, from [Link]

• Semantic Scholar. (n.d.). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. Retrieved January 5, 2026, from [Link]

• ScienceDirect. (2002). An Unusual Dehalogenation in The Suzuki Coupling of 4-Bromopyrrole-2-Carboxylates. Retrieved January 5, 2026, from [Link]

• University of British Columbia. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. Retrieved January 5, 2026, from [Link]

• Organic Chemistry Portal. (2001). Sterically Demanding, Water-Soluble Alkylphosphines as Ligands for High Activity Suzuki Coupling of Aryl Bromides in Aqueous Solvents. Retrieved January 5, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Efficient Palladium-Catalyzed Cross-Coupling Reaction of Alkynyl Halides with Organoboronic Acids under Aerobic Conditions. Retrieved January 5, 2026, from [Link]

• University of British Columbia. (2025). Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring. Retrieved January 5, 2026, from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved January 5, 2026, from [Link]

• Shaughnessy, K. H., et al. (2004). Aqueous-Phase, Palladium-Catalyzed Cross-Coupling of Aryl Bromides under Mild Conditions, Using Water-Soluble, Sterically Demanding Alkylphosphines. The Journal of Organic Chemistry, 69(23), 7735-7742. [Link]

• PubMed. (2021). Cross-Coupling between Hydrazine and Aryl Halides with Hydroxide Base at Low Loadings of Palladium by Rate-Determining Deprotonation of Bound Hydrazine. Retrieved January 5, 2026, from [Link]

• ResearchGate. (n.d.). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. Retrieved January 5, 2026, from [Link]

• ResearchGate. (n.d.). Optimization of the Suzuki coupling reaction of 1-bromo-4-methoxybenzene and phenylboronic acid. Retrieved January 5, 2026, from [Link]

• ACS Publications. (2024). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Retrieved January 5, 2026, from [Link]

• ResearchGate. (n.d.). Optimization of catalyst loading for Suzuki-Miyaura coupling. Retrieved January 5, 2026, from [Link]

• National Institutes of Health. (2017). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Retrieved January 5, 2026, from [Link]

• ACS Publications. (2024). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Retrieved January 5, 2026, from [Link]

• ACS Publications. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Retrieved January 5, 2026, from [Link]

• ACS Publications. (2009). Biphenylene-Substituted Ruthenocenylphosphine for Suzuki−Miyaura Coupling of Sterically Hindered Aryl Bromides. Retrieved January 5, 2026, from [Link]

• The Royal Society of Chemistry. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Retrieved January 5, 2026, from [Link]

• ResearchGate. (n.d.). Optimization of the catalyst loading for the Suzuki-Miyaura cross-coupling reaction. Retrieved January 5, 2026, from [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. Retrieved January 5, 2026, from [Link]

• Chemistry LibreTexts. (2020). 17.2: Palladium catalyzed couplings. Retrieved January 5, 2026, from [Link]

• Royal Society of Chemistry. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Retrieved January 5, 2026, from [Link]

• ResearchGate. (n.d.). Effect of catalyst recycling on yield and turn over frequency (TOF). Retrieved January 5, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Sterically Demanding, Water-Soluble Alkylphosphines as Ligands for High Activity Suzuki Coupling of Aryl Bromides in Aqueous Solvents [organic-chemistry.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Real-time HPLC-MS reaction progress monitoring using an automated analytical platform - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 9. vapourtec.com [vapourtec.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Yoneda Labs [yonedalabs.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. merckmillipore.com [merckmillipore.com]
• 15. Item - MASS SPECTROMETRY FOR REACTION MONITORING AND REACTION ACCELERATION - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 16. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
• 17. Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring - UBC Library Open Collections [open.library.ubc.ca]
• 18. scribd.com [scribd.com]

Technical Support Center: Effective Methods for Removing Palladium Catalyst from 1-Bromo-3-ethyl-2-methoxybenzene Reaction Mixtures

Welcome to our dedicated technical support center for scientists, researchers, and professionals in drug development. This guide provides in-depth technical information and practical troubleshooting advice for the effective removal of palladium catalysts from reaction mixtures involving 1-Bromo-3-ethyl-2-methoxybenzene and similar aromatic compounds. We understand the critical importance of achieving stringent purity standards for active pharmaceutical ingredients (APIs) and offer this resource to help you navigate the challenges of palladium removal.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to remove palladium from my 1-Bromo-3-ethyl-2-methoxybenzene reaction mixture?

A1: The removal of palladium residues from your final product is crucial for several reasons. Firstly, regulatory bodies such as the European Agency for the Evaluation of Medicinal Products and the US Food and Drug Administration (FDA) have established strict limits on the presence of heavy metals, including palladium, in APIs due to their potential toxicity.[1][2] For instance, the permitted daily exposure for palladium is often set at levels that translate to low parts-per-million (ppm) concentrations in the final drug product.[3] Secondly, residual palladium can interfere with downstream synthetic steps or biological assays, leading to unreliable results and potentially compromising the integrity of your research.[4]

Q2: What are the most common methods for removing palladium catalysts?

A2: The most prevalent methods for palladium removal can be broadly categorized as follows:

• Adsorption: This technique utilizes solid-supported materials with a high affinity for palladium. The reaction mixture is treated with the adsorbent, which binds the palladium, and is then removed by simple filtration. Common adsorbents include activated carbon, silica-based scavengers, and polymer-based scavengers.[1][5]

• Crystallization: This is a powerful purification method where the desired compound is crystallized from a solution, leaving the palladium impurities behind in the mother liquor. The effectiveness of this method can be enhanced by using additives that increase the solubility of palladium species.[1][5]

• Extraction: Liquid-liquid extraction can be employed to partition the palladium catalyst into a phase separate from the product.[5][6]

• Chromatography: Techniques like column chromatography are effective for separating the target compound from the palladium catalyst and other impurities, especially when high purity is required.[6][7]

• Filtration: For heterogeneous palladium catalysts like palladium on carbon (Pd/C) or precipitated palladium metal, a simple filtration through a filter aid like Celite® can be an effective initial removal step.[5][6]

Q3: What are "palladium scavengers," and what are the different types?

A3: Palladium scavengers are materials designed to selectively bind and remove palladium from a solution. They are typically solid-supported, which allows for easy removal by filtration.[8] The most common types include:

• Silica-Based Scavengers: These are highly effective and widely used. The silica support is functionalized with groups that have a high affinity for palladium, such as thiols, thioureas, and amines.[1][8]

• Polymer-Based Scavengers: These utilize a polymer backbone, such as polystyrene, functionalized with palladium-binding groups.[1]

• Activated Carbon: While not a "scavenger" in the same sense, activated carbon is a cost-effective adsorbent that can effectively remove palladium.[9]

Q4: How do I choose the right palladium removal method for my specific reaction?

A4: The optimal method depends on several factors, including the nature of your final product (solubility, stability), the form of the palladium residue (homogeneous or heterogeneous), the required level of purity, and the scale of your reaction.[4][5] A decision-making workflow, as illustrated in the diagram below, can guide your selection process.

Q5: What are the typical regulatory limits for residual palladium in APIs?

A5: Regulatory limits for elemental impurities are stringent. The International Council for Harmonisation (ICH) Q3D guideline provides permitted daily exposure (PDE) values for various metals.[2][10] For palladium, the PDE is 100 µ g/day , which for a 10g daily dose of a drug, translates to a concentration limit of 10 ppm.[3]

Troubleshooting Guide

Problem 1: High levels of residual palladium detected after initial purification.

• Possible Cause: The palladium species in your reaction mixture is likely soluble and not easily removed by simple filtration or extraction. This is common with homogeneous catalysts.

• Troubleshooting Steps:

  • Employ a Scavenger: Introduce a solid-supported scavenger with a high affinity for palladium. Thiol-functionalized silica gels are often a good starting point.[8]

  • Optimize Scavenging Conditions: Experiment with the amount of scavenger (typically 3-10 equivalents relative to palladium), stirring time (1 to 18 hours), and temperature (room temperature to 40-60 °C).[5]

  • Consider a Pre-treatment Step: A mild oxidation or reduction step can sometimes convert various palladium species into a single, more easily removed form.[5]

Problem 2: Significant product loss during palladium removal.

• Possible Cause: Your product may be adsorbing to the solid support of the scavenger or activated carbon.

• Troubleshooting Steps:

  • Minimize Adsorbent Amount: Use the minimum effective amount of the scavenger or activated carbon.

  • Screen Different Scavengers: Test a variety of scavengers to find one with high selectivity for palladium and low affinity for your product.[5]

  • Adjust the Solvent: The choice of solvent can influence the binding of both the palladium and your product to the adsorbent. A solvent in which your product is highly soluble may reduce its adsorption.[5]

  • Change the Purification Method: If product loss remains high, consider switching to crystallization or chromatography.[5]

Problem 3: Inconsistent palladium removal from batch to batch.

• Possible Cause: Variations in the final palladium species present at the end of the reaction.

• Troubleshooting Steps:

  • Standardize the Reaction Work-up: Ensure a consistent work-up procedure before the palladium removal step to minimize variability in the palladium species.[5]

  • Use a Broad-Spectrum Scavenger: Some scavengers, like those based on dimercaptotriazine (DMT), are effective against a wider range of palladium species.[5]

Detailed Experimental Protocols

Protocol 1: Palladium Removal Using a Thiol-Functionalized Silica Scavenger

• Dissolution: Dissolve the crude 1-Bromo-3-ethyl-2-methoxybenzene product in a suitable organic solvent (e.g., toluene, ethyl acetate, or THF).

• Scavenger Addition: Add the thiol-functionalized silica scavenger (typically 2-5 equivalents relative to the initial amount of palladium catalyst used).[7]

• Agitation: Stir the mixture at room temperature for 1-4 hours. The optimal time should be determined experimentally.[7]

• Filtration: Filter the mixture to remove the solid scavenger. A simple filtration setup with filter paper or a fritted funnel is sufficient.[7]

• Washing: Wash the collected scavenger with a small amount of the same solvent to ensure complete recovery of the product.[7]

• Concentration: Combine the filtrate and the washings, and concentrate under reduced pressure to obtain the purified product.[7]

• Analysis: Analyze the purified product for residual palladium content using techniques like ICP-MS.[5]

Protocol 2: Palladium Removal Using Activated Carbon

• Dissolution: Dissolve the crude product in an appropriate solvent.[7]

• Carbon Addition: Add activated carbon (typically 5-10 wt% relative to the crude product).[7]

• Stirring: Stir the suspension at room temperature for 1-2 hours.[7]

• Filtration: Filter the mixture through a pad of Celite® to remove the activated carbon. The Celite® pad helps in removing fine carbon particles.[7]

• Washing: Wash the Celite®/carbon cake with fresh solvent.[7]

• Concentration: Combine the filtrate and washings and remove the solvent under reduced pressure.[7]

• Analysis: Determine the final palladium concentration in the product.[7]

Data Summary Table

Method	Typical Efficiency	Advantages	Disadvantages
Thiol-Based Silica Scavengers	>95%	High selectivity, easy to handle, high product recovery.[7][8]	Higher cost compared to activated carbon.
Activated Carbon	70-95%	Cost-effective, readily available.	Can lead to product loss, may require optimization.[5]
Crystallization	Variable	Can provide very high purity, scalable.	Method development can be time-consuming.[5]
Column Chromatography	>99%	Excellent for achieving high purity, removes other impurities.[7]	Can be time-consuming and require large solvent volumes.
Liquid-Liquid Extraction	Variable	Simple and fast for certain palladium salts.[6]	Not always effective for all palladium species.[6]

Visual Guides

Caption: Decision tree for selecting a palladium removal method.

Caption: Workflow for troubleshooting high residual palladium.

References

• ResearchGate. How can i remove palladium Pd catalyst easily?. Available from: [Link]

• Biotage. How to Remove Palladium in three easy steps. Available from: [Link]

• SpinChem. Palladium catalyst recovery using scavenger resin. Available from: [Link]

• ResearchGate. Cross-Linked Imidazolium Salts as Scavengers for Palladium | Request PDF. Available from: [Link]

• ACS Publications. Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Available from: [Link]

• PubMed. Cross-Linked Imidazolium Salts as Scavengers for Palladium. Available from: [Link]

• Google Patents. US20050256327A1 - Method of removing palladium.

• Sopachem. Quickly and Easily Remove Residual Metals from APIs to Approved Levels. Available from: [Link]

• ACS Publications. Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Available from: [Link]

• Osaka Gas Chemicals Co., Ltd. Removal of palladium (Pd) catalysts Activated Carbon Business Division. Available from: [Link]

• ResearchGate. Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams | Request PDF. Available from: [Link]

• Books. CHAPTER 16: Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings. Available from: [Link]

• NIH. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. Available from: [Link]

• ACS Publications. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. Available from: [Link]

• University of Strathclyde. Palladium extraction following metal-catalyzed reactions: recent advances and applications in the pharmaceutical industry. Available from: [Link]

Sources

• 1. arborassays.com [arborassays.com]
• 2. biotage.com [biotage.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. silicycle.com [silicycle.com]
• 9. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 10. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Analysis of 1-Bromo-3-ethyl-2-methoxybenzene Reaction Products: A Comparative Approach

Introduction: The Significance of Precise Analysis in Modern Synthesis

In the landscape of pharmaceutical and materials science research, the synthesis of novel organic molecules is the cornerstone of innovation. Intermediates such as 1-Bromo-3-ethyl-2-methoxybenzene are pivotal building blocks in the construction of complex molecular architectures. The successful transformation of this starting material into a desired product through reactions like Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination is only half the story. The other, equally critical, part is the rigorous analysis of the reaction outcome. For researchers, scientists, and drug development professionals, the ability to accurately identify and quantify the desired product, unreacted starting materials, and any byproducts is paramount. This ensures the purity, safety, and efficacy of the final compound and provides crucial insights for reaction optimization.

This guide offers an in-depth, comparative analysis of the analytical techniques available for characterizing the reaction products of 1-Bromo-3-ethyl-2-methoxybenzene. While we will focus on Gas Chromatography-Mass Spectrometry (GC-MS) as a primary and powerful tool, we will also provide a critical evaluation of alternative and complementary methods, including High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. Our objective is to equip you with the technical understanding and practical insights needed to select and implement the most appropriate analytical strategy for your research goals.

Deep Dive: GC-MS Analysis of 1-Bromo-3-ethyl-2-methoxybenzene and its Derivatives

Gas Chromatography-Mass Spectrometry is a cornerstone of analytical chemistry for the analysis of volatile and semi-volatile organic compounds.[1] The technique's power lies in its hybrid nature: the gas chromatograph separates complex mixtures into individual components, which are then identified by the mass spectrometer.

The Principle and its Suitability

In GC-MS, the sample is vaporized and carried by an inert gas through a capillary column. The separation is based on the differential partitioning of the analytes between the mobile gas phase and a stationary liquid phase coated on the column walls. Compounds with higher volatility and lower affinity for the stationary phase travel faster through the column. As each component elutes, it enters the mass spectrometer, where it is ionized (typically by electron ionization, EI), and the resulting charged fragments are sorted by their mass-to-charge (m/z) ratio. The resulting mass spectrum is a unique fingerprint of the molecule, allowing for its identification.

For 1-Bromo-3-ethyl-2-methoxybenzene and its likely reaction products from common cross-coupling reactions, GC-MS is an excellent analytical choice due to the relatively low polarity and sufficient volatility of these aromatic compounds.

Anticipated Mass Spectrum and Fragmentation of 1-Bromo-3-ethyl-2-methoxybenzene

Key fragmentation pathways would likely include:

• Loss of a methyl radical (-CH₃): from the methoxy group, leading to a fragment at m/z 199/201.

• Loss of an ethyl radical (-C₂H₅): from the ethyl group, resulting in a fragment at m/z 185/187. This is often a significant fragmentation pathway for ethyl-substituted aromatic compounds.

• Loss of a bromine radical (-Br): leading to a fragment at m/z 135.

Predicted fragmentation of 1-Bromo-3-ethyl-2-methoxybenzene.

A Robust GC-MS Methodology

A well-designed GC-MS method is crucial for achieving good separation and sensitive detection. The following parameters provide a solid starting point for the analysis of 1-Bromo-3-ethyl-2-methoxybenzene and its reaction products:

Parameter	Recommended Setting	Justification
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms)	This is a versatile, low-polarity column suitable for a wide range of aromatic compounds, providing good resolution and thermal stability.
Carrier Gas	Helium at a constant flow of 1.0 mL/min	Helium is an inert and efficient carrier gas for GC-MS. A constant flow ensures reproducible retention times.
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the analytes without thermal degradation.
Injection Mode	Split (e.g., 20:1 ratio)	Prevents column overloading and ensures sharp chromatographic peaks, especially for concentrated samples.
Oven Temperature Program	Initial 80 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min	This program allows for the separation of compounds with a range of boiling points, from volatile byproducts to the higher-boiling coupling products.
MS Ion Source Temp.	230 °C	Standard temperature for electron ionization.
MS Quadrupole Temp.	150 °C	Standard temperature for the quadrupole mass analyzer.
Ionization Energy	70 eV	Standard electron energy for generating reproducible mass spectra that can be compared to library data.
Scan Range	m/z 40-400	This range covers the expected molecular weights of the starting material, products, and key fragments.

A Comparative Framework for Analytical Techniques

While GC-MS is a powerful tool, it is not always the optimal choice. The selection of an analytical technique should be guided by the specific information required, the nature of the analytes, and practical considerations like sample throughput and cost.[1][3][4]

Feature	GC-MS	HPLC-UV	LC-MS	NMR Spectroscopy
Principle	Separation by volatility/boiling point, detection by mass	Separation by polarity, detection by UV absorbance	Separation by polarity, detection by mass	Detection of nuclear spin transitions in a magnetic field
Sample Requirements	Volatile and thermally stable	Soluble in mobile phase	Soluble in mobile phase	Soluble in deuterated solvent
Sensitivity	High (pg to fg)	Moderate (ng to µg)	Very high (pg to fg)	Low (µg to mg)
Selectivity	High, based on retention time and mass spectrum	Moderate, based on retention time and UV spectrum	Very high, based on retention time and mass spectrum	Very high, provides detailed structural information
Information Provided	Molecular weight, fragmentation pattern, quantification	Retention time, quantification of UV-active compounds	Molecular weight, fragmentation pattern, quantification	Unambiguous molecular structure, stereochemistry, quantification
Pros for this Topic	Excellent for volatile products, high sensitivity, structural info from MS	Simple, robust for routine quantification of major products	Analyzes polar/non-volatile products, high sensitivity	Definitive structure elucidation, isomer differentiation
Cons for this Topic	Not suitable for non-volatile or thermally labile products	Limited structural information, co-elution can be an issue	More complex instrumentation than HPLC-UV	Lower sensitivity, lower throughput, higher cost

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a workhorse in many synthetic chemistry labs for monitoring reaction progress and assessing product purity.[5] For the analysis of aromatic compounds like the products of Suzuki or Buchwald-Hartwig reactions, which possess strong UV chromophores, HPLC-UV is a straightforward and reliable technique. Its primary advantage is that it does not require the analyte to be volatile, making it suitable for a broader range of potential products, including more polar or higher molecular weight compounds that may not be amenable to GC. However, it provides no structural information beyond the retention time and UV spectrum, and co-eluting impurities can lead to inaccurate quantification.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of HPLC with the detection capabilities of mass spectrometry, offering the best of both worlds for many applications in drug development.[6][7] It is particularly valuable for analyzing reaction mixtures that may contain polar, non-volatile, or thermally labile compounds that are not suitable for GC-MS. For instance, if a reaction product contains a highly polar functional group, LC-MS would be the preferred method for analysis. Modern LC-MS systems offer high sensitivity and can provide accurate mass measurements, aiding in the confirmation of elemental compositions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy stands as the gold standard for the unambiguous structural elucidation of organic molecules.[8][9] While GC-MS and LC-MS provide information about molecular weight and fragmentation, NMR provides a detailed map of the molecule's carbon-hydrogen framework. For the products of a reaction involving 1-Bromo-3-ethyl-2-methoxybenzene, ¹H and ¹³C NMR would be used to confirm the successful formation of the new carbon-carbon or carbon-nitrogen bond and to determine the precise substitution pattern on the aromatic rings. This is particularly crucial for distinguishing between potential isomers that might have identical mass spectra. While less sensitive and with lower throughput than chromatographic methods, NMR is indispensable for the definitive characterization of new compounds.

Field-Proven Experimental Protocols

The following protocols provide a practical framework for the synthesis and analysis of a representative reaction product of 1-Bromo-3-ethyl-2-methoxybenzene.

Protocol 1: Suzuki-Miyaura Cross-Coupling Reaction

This protocol describes the palladium-catalyzed Suzuki-Miyaura cross-coupling of 1-Bromo-3-ethyl-2-methoxybenzene with phenylboronic acid.[10][11][12]

Materials:

• 1-Bromo-3-ethyl-2-methoxybenzene (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 equiv)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl, 0.04 equiv)

• Potassium phosphate (K₃PO₄, 2.0 equiv)

• Toluene and water (4:1 v/v), degassed

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and heating mantle/oil bath

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 1-Bromo-3-ethyl-2-methoxybenzene, phenylboronic acid, K₃PO₄, Pd(OAc)₂, and SPhos.

• Add the degassed toluene and water solvent mixture via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by taking small aliquots and analyzing by TLC or GC-MS (see Protocol 2). The reaction is typically complete within 4-12 hours.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield 3-ethyl-2-methoxy-1,1'-biphenyl.

Protocol 2: GC-MS Analysis of the Reaction Mixture

Sample Preparation:

• Withdraw a small aliquot (e.g., 50 µL) from the reaction mixture using a syringe.

• Quench the aliquot in a vial containing 1 mL of ethyl acetate and 0.5 mL of water. Vortex thoroughly.

• Allow the layers to separate and carefully transfer a portion of the upper organic layer to a GC vial.

Instrumental Analysis:

• Set up the GC-MS instrument according to the parameters outlined in the "A Robust GC-MS Methodology" section above.

• Inject 1 µL of the prepared sample into the GC-MS.

• Acquire the data in full scan mode.

• Analyze the resulting chromatogram to determine the retention times and relative peak areas of the starting material, product, and any byproducts.

• Examine the mass spectrum of each peak to confirm the identity of the components.

Experimental workflow from synthesis to analysis.

Conclusion: An Integrated Approach to Analytical Chemistry

The successful synthesis and development of new chemical entities rely on a robust and well-considered analytical strategy. For the analysis of reaction products derived from 1-Bromo-3-ethyl-2-methoxybenzene, GC-MS offers a powerful combination of separation efficiency, sensitivity, and structural identification capabilities, making it an invaluable tool for both reaction monitoring and final product characterization.

However, as we have demonstrated, a comprehensive understanding of the strengths and limitations of alternative techniques such as HPLC-UV, LC-MS, and NMR is essential for a Senior Application Scientist. The choice of analytical method is not a matter of one-size-fits-all; rather, it requires a nuanced assessment of the specific scientific question at hand. By integrating these techniques, researchers can build a complete and accurate picture of their chemical transformations, accelerating the pace of discovery and innovation in the critical fields of drug development and materials science.

References

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., ... & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). Introduction to Spectroscopy. Cengage Learning.

• Wikipedia contributors. (2023). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia. [Link]

• Morsali, A., Beyramabadi, S. A., Bozorgmehr, M. R., & Mirzanejad, S. (2010). Prediction of gas chromatography retention of BTEX and other substituted benzenes based on quantum chemical parameters. African Journal of Pure and Applied Chemistry, 4(2), 14-19. [Link]

• Wilson, Z. E., & Van Horn, J. D. (2020). Accurate Prediction of Gas Chromatographic Retention Times via Density Functional Theory Calculations: A Case Study Using Brominated Flame Retardants. Journal of The American Society for Mass Spectrometry, 31(4), 868-876. [Link]

• van der Hooft, J. J. J., Lommen, A., Barendregt, A., & Vervoort, J. (2015). Automated Gas and Liquid Chromatography Retention Time Modelling and Prediction Using Open-Access Molecular Database Structures and Quantitative Structure-Chromatography Retention Relationships. LCGC Europe, 28(6), 336-346. [Link]

• Morsali, A., Beyramabadi, S. A., & Bozorgmehr, M. R. (2010). Prediction of gas chromatography retention of BTEX and other substituted benzenes based on quantum chemical parameters. ResearchGate. [Link]

• NIST. (n.d.). Benzene, 1-bromo-3-methoxy-. In NIST Chemistry WebBook. [Link]

• AOBChem. (n.d.). 1-Bromo-3-ethyl-2-methoxybenzene. [Link]

• National Center for Biotechnology Information. (n.d.). 1-Bromo-3-ethyl-2-methoxybenzene. PubChem. [Link]

• Retention Prediction. (n.d.). Accurate GC retention prediction. [Link]

• Johnson, R. D., & Botch-Jones, E. (2016). Gas Chromatography Mass Spectrometry (GC-MS) for Identification of Designer Stimulants Including 2C Amines, NBOMe Compounds, and Cathinones in Urine. Current protocols in toxicology, 67(1), 4.43.1–4.43.20. [Link]

• Ji, Y., et al. (2007). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. The Journal of organic chemistry, 72(9), 3606–3607. [Link]

• De-Juan, C., & Bird, S. (2021). A Framework for the Development of Targeted Gas Chromatography Mass Spectrometry (GC-MS) Methods: Synthetic Cannabinoids. Journal of forensic sciences, 66(4), 1436–1446. [Link]

• ChemComplete. (2020, December 17). Solving Mass Spectroscopy Problems - Analyzing Fragmentation Patterns [Video]. YouTube. [Link]

• Kashani, S. K., Jessiman, J. E., & Newman, S. G. (2020). Exploring Homogeneous Conditions for Mild Buchwald–Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Fejér, K., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Molecules (Basel, Switzerland), 26(23), 7352. [Link]

• Reddit. (2018, August 23). I am curious about methods of analysis, e.g. LC, MS, IR, NMR, but don't understand the comparative advantages. Are there any guides for this? r/chemistry. [Link]

• Shimadzu. (n.d.). Analysis of Alkylphenols using LC-MS. [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

• University College London. (n.d.). Chemical shifts. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical reviews, 95(7), 2457–2483. [Link]

• SpectraBase. (n.d.). 1-Bromo-3-ethylbenzene. [Link]

• American Chemical Society. (2007). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Bromo-4-chloro-6-ethylaniline. PubChem. [Link]

• Chad's Prep. (2018, September 20). 14.6a Fragmentation Patterns of Alkanes, Alkenes, and Aromatic Compounds [Video]. YouTube. [Link]

• News-Medical. (2018, August 23). Hybrid Analytical Techniques: GC-MS, LC-MS, GC-IR, LC-NMR. [Link]

• Jalsovszky, I., et al. (2014). The Determination of GC-MS Relative Molar Responses of Some n-Alkanes and their Halogenated Analogs. ResearchGate. [Link]

• Abraham, R. J., et al. (1999). Proton chemical shifts in NMR. Part 12.1 Steric, electric field and conformational effects in acyclic and cyclic ethers. Magnetic Resonance in Chemistry, 37(1), 23-34. [Link]

• Reddit. (2021, October 11). Accuracy of GC-MS + NMR comparing to an HPLC test for hormone? r/askscience. [Link]

• University of Barcelona. (n.d.). Trends in LC-MS and LC-HRMS analysis and characterization of polyphenols in food. [Link]

• Helfer, A. G., et al. (2014). LC-MS-MS analysis of dietary supplements for N-ethyl-α-ethyl-phenethylamine (ETH), N, N-diethylphenethylamine and phenethylamine. Journal of analytical toxicology, 38(2), 63–72. [Link]

• Calvey, E. M., et al. (1997). Comparison of GC-MS and HPLC for the analysis of Allium volatiles. Journal of Agricultural and Food Chemistry, 45(11), 4406-4410. [Link]

Sources

• 1. news-medical.net [news-medical.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. m.youtube.com [m.youtube.com]
• 4. reddit.com [reddit.com]
• 5. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academicjournals.org [academicjournals.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. A Framework for the Development of Targeted Gas Chromatography Mass Spectrometry (GC-MS) Methods: Synthetic Cannabinoids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

A Technical Guide to the Comparative Reactivity of 1-Bromo-3-ethyl-2-methoxybenzene and Its Isomers

For researchers, scientists, and professionals in drug development, a nuanced understanding of isomeric reactivity is paramount for efficient synthesis design and the exploration of chemical space. This guide provides an in-depth comparative analysis of the reactivity of 1-Bromo-3-ethyl-2-methoxybenzene and its structural isomers. By examining the interplay of electronic and steric effects, we will predict and rationalize their behavior across a range of synthetically crucial transformations, including palladium-catalyzed cross-coupling reactions, Grignard reagent formation, and aromatic substitution reactions. While direct comparative kinetic data for this specific set of isomers is not extensively documented, this guide synthesizes established principles of physical organic chemistry to provide a robust predictive framework, supported by generalized experimental protocols to enable practical application and further investigation.

Understanding the Isomeric Landscape: Electronic and Steric Factors at Play

The reactivity of an aryl bromide is fundamentally governed by the electronic environment of the carbon-bromine bond and the steric hindrance around the reaction center. In the case of bromo-ethyl-methoxybenzene isomers, the electron-donating methoxy (-OCH₃) and ethyl (-CH₂CH₃) groups play a pivotal role in modulating the electron density of the aromatic ring and influencing the regioselectivity of certain reactions.

The methoxy group is a strong electron-donating group through resonance (+R effect) and moderately electron-withdrawing through induction (-I effect). The net effect is strong activation of the ring towards electrophilic attack, particularly at the ortho and para positions. The ethyl group is a weak electron-donating group through induction (+I effect) and hyperconjugation, also activating the ring for electrophilic substitution.

Conversely, for reactions involving oxidative addition of a palladium catalyst, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, a more electron-deficient aryl halide can be more reactive. However, steric hindrance from bulky ortho substituents can significantly impede the approach of the catalyst, often being the dominant factor in determining reactivity.

Comparative Reactivity Analysis

This section provides a comparative overview of the predicted reactivity of 1-Bromo-3-ethyl-2-methoxybenzene and its isomers in key synthetic transformations.

Isomers Under Consideration:

• Isomer 1: 1-Bromo-3-ethyl-2-methoxybenzene

• Isomer 2: 1-Bromo-2-ethyl-4-methoxybenzene

• Isomer 3: 2-Bromo-1-ethyl-4-methoxybenzene

• Isomer 4: 1-Bromo-4-ethyl-2-methoxybenzene

• Isomer 5: 2-Bromo-4-ethyl-1-methoxybenzene

Palladium-Catalyzed Cross-Coupling Reactions (Suzuki-Miyaura & Buchwald-Hartwig)

Palladium-catalyzed cross-coupling reactions are indispensable tools for C-C and C-N bond formation. The rate-determining step is often the oxidative addition of the aryl bromide to the Pd(0) catalyst.[1] Reactivity is influenced by both electronic effects and steric hindrance around the C-Br bond.[2]

Predicted Reactivity Trend (Highest to Lowest): Isomer 3 > Isomer 5 > Isomer 2 ≈ Isomer 4 > Isomer 1

Isomer	Structure	Predicted Relative Reactivity	Rationale
1-Bromo-3-ethyl-2-methoxybenzene		Lowest	The bromine atom is flanked by two ortho substituents (methoxy and ethyl groups), creating significant steric hindrance. This will likely impede the approach of the bulky palladium catalyst, leading to a slower reaction rate.[2]
1-Bromo-2-ethyl-4-methoxybenzene		Moderate	The bromine has one ortho substituent (ethyl group). The para-methoxy group is electron-donating, which can slightly decrease the reactivity of the C-Br bond towards oxidative addition.
2-Bromo-1-ethyl-4-methoxybenzene		Highest	The bromine atom has only one, relatively small, ortho substituent (hydrogen). The para-ethyl group has a weaker electron-donating effect compared to the methoxy group, making the C-Br bond more susceptible to oxidative addition.
1-Bromo-4-ethyl-2-methoxybenzene		Moderate	Similar to Isomer 2, the bromine has one ortho substituent (methoxy group). The para-ethyl group provides some electronic donation.
2-Bromo-4-ethyl-1-methoxybenzene		High	The bromine has one ortho substituent (hydrogen). The para-ethyl group is less deactivating than a para-methoxy group.

Grignard Reagent Formation

The formation of a Grignard reagent involves the reaction of an aryl halide with magnesium metal.[3] This reaction is often initiated on the surface of the magnesium, and while electronic effects play a role, steric hindrance around the C-Br bond can significantly affect the rate of formation.

Predicted Reactivity Trend (Fastest to Slowest): Isomer 3 > Isomer 5 > Isomer 2 ≈ Isomer 4 > Isomer 1

Isomer	Predicted Relative Rate of Formation	Rationale
1-Bromo-3-ethyl-2-methoxybenzene	Slowest	The significant steric congestion around the bromine atom will hinder its interaction with the magnesium surface, slowing down the reaction.
1-Bromo-2-ethyl-4-methoxybenzene	Moderate	The single ortho ethyl group provides some steric hindrance.
2-Bromo-1-ethyl-4-methoxybenzene	Fastest	The bromine is sterically accessible, which should facilitate a faster reaction with magnesium.
1-Bromo-4-ethyl-2-methoxybenzene	Moderate	The ortho methoxy group is sterically smaller than an ethyl group, but can still influence the reaction rate.
2-Bromo-4-ethyl-1-methoxybenzene	Fast	The bromine is sterically unhindered, favoring a faster reaction.

Electrophilic Aromatic Substitution

Electrophilic aromatic substitution reactions on these isomers will be directed by the activating methoxy and ethyl groups to the available ortho and para positions.[4] The high electron density of the ring makes these substrates highly reactive towards electrophiles.

Predicted Reactivity and Regioselectivity:

All isomers are expected to be highly reactive towards electrophiles. The primary determinant of the product distribution will be the directing effects of the substituents and steric hindrance at the potential substitution sites.

• For all isomers: The powerful ortho, para-directing ability of the methoxy group will be the dominant factor. Substitution will occur at positions ortho or para to the methoxy group that are not already substituted. Steric hindrance from the ethyl and bromo groups will influence the ratio of ortho to para products. For instance, in 1-Bromo-3-ethyl-2-methoxybenzene , the position para to the methoxy group is the most likely site of substitution due to the steric hindrance at the ortho positions.

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is generally disfavored on electron-rich aromatic rings unless there are strong electron-withdrawing groups (typically nitro groups) ortho or para to the leaving group.[5] Therefore, all the bromo-ethyl-methoxybenzene isomers are expected to be highly unreactive towards nucleophilic aromatic substitution under standard conditions. Forcing conditions with very strong nucleophiles might lead to elimination-addition (benzyne) mechanisms, but this is beyond the scope of typical reactivity comparisons.

Experimental Protocols

The following are generalized, step-by-step methodologies for key experiments that can be used to quantitatively compare the reactivity of the isomers.

Protocol 1: Suzuki-Miyaura Cross-Coupling

This protocol provides a framework for comparing the yields of the Suzuki-Miyaura reaction for the different isomers.

Workflow Diagram:

Caption: Generalized workflow for the Suzuki-Miyaura cross-coupling reaction.

Procedure:

• To a flame-dried Schlenk flask, add the bromo-ethyl-methoxybenzene isomer (1.0 mmol), an arylboronic acid (1.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and a base (e.g., K₂CO₃, 2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add a degassed solvent system (e.g., 1,4-dioxane/water 4:1, 5 mL).

• Heat the reaction mixture to 80-100 °C and stir for a predetermined time (e.g., 12 hours).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Determine the yield and characterize the product by NMR and mass spectrometry.

Protocol 2: Grignard Reagent Formation and Quenching

This protocol can be used to compare the relative rates of Grignard reagent formation.

Logical Relationship Diagram:

Caption: Key factors influencing the formation of Grignard reagents.

Procedure:

• Under an inert atmosphere, add magnesium turnings (1.2 mmol) to a flame-dried flask. A small crystal of iodine can be added as an activator.[6]

• Prepare a solution of the bromo-ethyl-methoxybenzene isomer (1.0 mmol) in anhydrous THF (5 mL).

• Add a small portion of the aryl bromide solution to the magnesium turnings and observe for initiation of the reaction (e.g., gentle reflux, disappearance of iodine color).

• Once initiated, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature for 1 hour.

• To compare rates, aliquots can be taken at various time points, quenched with a solution of I₂ in THF, and the amount of remaining starting material and the corresponding iodide product can be quantified by GC-MS.

• Alternatively, after the initial formation period, the reaction mixture can be cooled and quenched with an electrophile (e.g., benzaldehyde, 1.0 mmol).

• Work up the reaction by adding saturated aqueous NH₄Cl, and extract with diethyl ether.

• Dry, concentrate, and purify the product to determine the yield of the quenched product.

Conclusion

The reactivity of 1-Bromo-3-ethyl-2-methoxybenzene and its isomers is a compelling case study in the interplay of steric and electronic effects in organic synthesis. While all isomers possess an activated aromatic ring due to the presence of electron-donating methoxy and ethyl groups, their reactivity in common synthetic transformations is predicted to vary significantly. In palladium-catalyzed cross-coupling and Grignard reactions, steric hindrance around the carbon-bromine bond is anticipated to be the dominant factor, with the least sterically hindered isomers exhibiting the highest reactivity. For electrophilic aromatic substitution, the powerful directing effects of the substituents will control the regiochemical outcome. Conversely, all isomers are predicted to be unreactive towards nucleophilic aromatic substitution under standard conditions. The provided experimental protocols offer a robust framework for the empirical validation of these predictions, enabling researchers to make informed decisions in the design and execution of their synthetic strategies.

References

• Chemistry LibreTexts. (2019). 18.7 Electrophilic Aromatic Substitution of Substituted Benzenes. [Link]

• Dalton Transactions. (2021). Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

• Organic Chemistry Portal. (2021). Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Lumen Learning. Organic Chemistry II - Electrophilic Aromatic Substitution. [Link]

• Wikipedia. (2023). Grignard reagent. [Link]

• Master Organic Chemistry. (2024). Electrophilic Aromatic Substitution: The Six Key Reactions. [Link]

• University of California, Davis. (2021). 25. The Grignard Reaction. [Link]

• Chemistry Steps. Nucleophilic Aromatic Substitution. [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Structural effects on the bromination rate and selectivity of alkylbenzenes and alkoxybenzenes in aqueous solution - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Suzuki and Stille Coupling Efficiency for 1-Bromo-3-ethyl-2-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

The construction of carbon-carbon (C-C) bonds is a foundational element in modern organic synthesis, particularly within the pharmaceutical industry where the creation of complex molecular architectures is paramount. Among the powerful arsenal of palladium-catalyzed cross-coupling reactions, the Suzuki-Miyaura and Stle couplings have become indispensable tools. This guide offers an in-depth, objective comparison of these two venerable reactions, specifically focusing on their application with the sterically hindered and electron-rich substrate, 1-bromo-3-ethyl-2-methoxybenzene. By examining the mechanistic nuances, experimental protocols, and performance data, this document aims to equip researchers with the insights needed to make informed decisions in their synthetic strategies.

At a Glance: Suzuki vs. Stille Coupling

Feature	Suzuki Coupling	Stille Coupling
Organometallic Reagent	Boronic acids/esters	Organostannanes (organotin compounds)
Toxicity of Reagent	Generally low toxicity, considered "greener"	High toxicity of organotin reagents, requiring careful handling and disposal
Reagent Stability	Variable; boronic acids can be prone to decomposition	Generally stable to air and moisture
Byproducts	Boron-based, often water-soluble and easily removed	Tin-based, can be difficult to remove from the product
Functional Group Tolerance	Broad, but can be sensitive to strongly basic or acidic conditions	Excellent, very broad functional group tolerance
Reaction Conditions	Typically requires a base	Often proceeds under neutral or milder conditions

The Challenge: Coupling of 1-Bromo-3-ethyl-2-methoxybenzene

The substrate, 1-bromo-3-ethyl-2-methoxybenzene, presents a common challenge in cross-coupling reactions. The presence of two ortho substituents (methoxy and ethyl groups) to the bromine atom creates significant steric hindrance around the reaction center. This steric bulk can impede the crucial oxidative addition step in the catalytic cycle and subsequent steps, often leading to lower yields and slower reaction rates. Additionally, the electron-donating nature of the methoxy group can decrease the reactivity of the aryl bromide.

Suzuki-Miyaura Coupling: The Workhorse of C-C Bond Formation

The Suzuki-Miyaura reaction, first reported by Akira Suzuki in 1979, has become one of the most widely used cross-coupling methods due to its operational simplicity, the low toxicity of its boron-based reagents, and the commercial availability of a vast array of boronic acids.[1]

Mechanistic Overview

The catalytic cycle of the Suzuki coupling is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[1] A base is required to activate the organoboron species, forming a more nucleophilic "ate" complex, which facilitates the transmetalation step.

Figure 1. Simplified catalytic cycle of the Suzuki-Miyaura coupling reaction.

Experimental Protocol: A Representative Suzuki Coupling

The following protocol is a generalized procedure for the Suzuki coupling of a sterically hindered aryl bromide, adapted from established methodologies for similar substrates.

Materials:

• 1-Bromo-3-ethyl-2-methoxybenzene

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)

• Solvent (e.g., Toluene, Dioxane, or DMF/water mixture)

• Anhydrous sodium sulfate

• Ethyl acetate

• Brine solution

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask, combine 1-bromo-3-ethyl-2-methoxybenzene (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), the palladium catalyst (1-5 mol%), and the base (2.0-3.0 equiv).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Solvent Addition: Add the degassed solvent system via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Stille Coupling: A Powerful Tool with a Caveat

The Stille reaction, developed by John K. Stille, is a versatile and powerful method for C-C bond formation that couples an organotin reagent with an organic halide catalyzed by palladium.[2][3] A key advantage of the Stille coupling is its remarkable tolerance for a wide variety of functional groups, often allowing it to be used in the late stages of complex syntheses.[4][5]

Mechanistic Overview

Similar to the Suzuki coupling, the catalytic cycle of the Stille reaction involves oxidative addition, transmetalation, and reductive elimination.[2] A notable difference is that the Stille coupling generally does not require a base, as the organotin reagent is sufficiently nucleophilic for transmetalation.

Figure 2. Simplified catalytic cycle of the Stille coupling reaction.

Experimental Protocol: A Representative Stille Coupling

The following is a generalized protocol for a Stille coupling involving a sterically hindered aryl bromide.

Materials:

• 1-Bromo-3-ethyl-2-methoxybenzene

• Organostannane reagent (e.g., phenyltributyltin)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃)

• Ligand (if necessary, e.g., PPh₃ or AsPh₃)

• Solvent (e.g., Toluene, Dioxane, or THF)

• Anhydrous sodium sulfate

• Ethyl acetate

• Saturated aqueous KF solution (for workup to remove tin byproducts)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask, combine 1-bromo-3-ethyl-2-methoxybenzene (1.0 equiv), the organostannane (1.1-1.3 equiv), and the palladium catalyst (1-5 mol%). If using a catalyst like Pd₂(dba)₃, add the appropriate ligand.

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Solvent Addition: Add the degassed anhydrous solvent via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir vigorously. Monitor the reaction progress by TLC or GC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and stir vigorously with a saturated aqueous solution of KF for several hours to precipitate the tin byproducts as a fluoride salt.

• Purification: Filter the mixture through a pad of Celite®, washing with ethyl acetate. Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Performance Comparison for Sterically Hindered Substrates

While specific, directly comparable data for 1-bromo-3-ethyl-2-methoxybenzene is sparse in the literature, general trends for sterically hindered substrates can be extrapolated from existing studies.

Parameter	Suzuki Coupling	Stille Coupling	Rationale & Insights
Typical Yields	Moderate to Good (60-85%)	Good to Excellent (75-95%)	For highly hindered substrates, Stille coupling can sometimes offer higher yields due to the often more reactive nature of the organotin reagent and the absence of a base that can cause side reactions.
Reaction Times	4-24 hours	2-18 hours	Stille reactions can sometimes proceed faster, although this is highly dependent on the specific catalyst and ligand system employed.
Catalyst Loading	1-5 mol%	1-5 mol%	Both reactions typically require similar catalyst loadings. For very challenging substrates, higher loadings may be necessary.
Key Challenge	Overcoming steric hindrance for oxidative addition and transmetalation. Potential for protodeboronation of the boronic acid.	Toxicity of organotin reagents and difficulty in removing tin byproducts completely.	The choice of a bulky, electron-rich phosphine ligand is often crucial for Suzuki couplings of hindered substrates to promote the oxidative addition step. For Stille couplings, meticulous purification is essential.

Conclusion and Recommendations

Both the Suzuki-Miyaura and Stille couplings are formidable methods for the synthesis of biaryl compounds from sterically hindered substrates like 1-bromo-3-ethyl-2-methoxybenzene.

The Suzuki-Miyaura coupling is often the first choice due to the low toxicity of boronic acids and their byproducts, aligning with the principles of green chemistry. For substrates with moderate steric hindrance, modern catalyst systems with bulky phosphine ligands can provide excellent results.

The Stille coupling , despite the significant drawback of using highly toxic organotin reagents, remains a valuable tool, particularly when dealing with exceptionally challenging substrates or when functional group tolerance is the highest priority. The often milder reaction conditions (absence of a strong base) can be advantageous for complex molecules with sensitive functionalities.

For the specific case of 1-bromo-3-ethyl-2-methoxybenzene, a prudent approach would be to first screen a variety of modern Suzuki coupling conditions employing different palladium catalysts, bulky phosphine ligands, and bases. If these methods fail to provide satisfactory yields, the Stille coupling should then be considered as a powerful alternative, with the necessary precautions taken for handling and disposal of organotin compounds. The ultimate choice will depend on a careful consideration of the desired yield, purity requirements, scalability, and safety protocols of the specific research environment.

References

• Suzuki, A. Cross-coupling reactions of organoboron compounds with organic halides. In Metal-Catalyzed Cross-Coupling Reactions; Diederich, F., Stang, P. J., Eds.; Wiley-VCH: Weinheim, Germany, 1998; pp 49–97.

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev.1995 , 95 (7), 2457–2483. [Link]

• Stille, J. K. The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles [New Synthetic Methods (45)]. Angew. Chem. Int. Ed. Engl.1986 , 25 (6), 508–524. [Link]

• Farina, V.; Krishnamurthy, V.; Scott, W. J. The Stille Reaction. Org. React.1997 , 50, 1–652. [Link]

• Espinet, P.; Echavarren, A. M. The Mechanism of the Stille Reaction. Angew. Chem. Int. Ed.2004 , 43 (36), 4704–4734. [Link]

• Littke, A. F.; Fu, G. C. Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angew. Chem. Int. Ed.2002 , 41 (22), 4176–4211. [Link]

• Bao, M.; et al. Synthesis of Biphenyls and Their Derivatives as Synthetically and Pharmacologically Important Aromatic Structural Moieties. Arabian Journal of Chemistry2016 , 9, S1334-S1351. [Link]

• Wolf, C.; Xu, H. Efficient Synthesis of Sterically Crowded Biaryls by Palladium-Phosphinous Acid-Catalyzed Cross-Coupling of Aryl Halides and Aryl Grignards. J. Org. Chem.2008 , 73 (1), 162-167. [Link]

• Stille, J. K.; Milstein, D. A General, Selective, and Facile Method for Ketone Synthesis from Acid Chlorides and Organotin Compounds Catalyzed by Palladium. J. Am. Chem. Soc.1978 , 100 (11), 3636–3638. [Link]

Sources

• 1. old.rrjournals.com [old.rrjournals.com]
• 2. Stille reaction - Wikipedia [en.wikipedia.org]
• 3. Stille Coupling [organic-chemistry.org]
• 4. Stille Coupling | OpenOChem Learn [learn.openochem.org]
• 5. jk-sci.com [jk-sci.com]

A Senior Application Scientist's Guide to Establishing a Reference Standard for 1-Bromo-3-ethyl-2-methoxybenzene

Foreword for the Modern Researcher

In the landscape of pharmaceutical research and development, the integrity of your analytical data is paramount. This begins with the quality of your reference standards. While Certified Reference Materials (CRMs) from national metrology institutes or accredited bodies represent the gold standard for traceability and uncertainty, their availability can be limited for novel or niche compounds such as 1-Bromo-3-ethyl-2-methoxybenzene. This guide is crafted for researchers, scientists, and drug development professionals who find themselves in this precise situation.

This document moves beyond a simple recitation of protocols. It provides a strategic framework for the comprehensive characterization of a primary reference standard for 1-Bromo-3-ethyl-2-methoxybenzene. Furthermore, it presents a comparative analysis with a commercially available, structurally analogous compound, 1-Bromo-3-methoxybenzene, to highlight the critical attributes that define a suitable reference material for its intended analytical purpose.

The Imperative for a Well-Characterized Reference Standard

A reference standard serves as the benchmark against which samples are quantified and identified. Its purity, identity, and stability must be rigorously established to ensure the accuracy and reliability of analytical measurements. In the absence of a commercially available CRM for 1-Bromo-3-ethyl-2-methoxybenzene, the onus falls upon the research laboratory to qualify an in-house primary reference standard. This process involves a multi-faceted analytical approach to create a self-validating system of characterization.

Characterization Workflow for a Primary Reference Standard

The following diagram outlines the comprehensive workflow for the characterization of an in-house primary reference standard for 1-Bromo-3-ethyl-2-methoxybenzene.

Unambiguous Structural Confirmation of 1-Bromo-3-ethyl-2-methoxybenzene: A Comparative Guide to 2D NMR Techniques

In the landscape of drug discovery and organic synthesis, the unequivocal structural confirmation of novel chemical entities is paramount. For polysubstituted aromatic compounds, such as the 1-Bromo-3-ethyl-2-methoxybenzene derivatives that are common scaffolds in medicinal chemistry, 1D NMR (¹H and ¹³C) alone can be insufficient for unambiguous assignment. The subtle differences in chemical shifts and complex coupling patterns often lead to ambiguity in determining the precise substitution pattern on the benzene ring. This guide provides an in-depth technical comparison of two-dimensional (2D) NMR spectroscopy techniques—specifically COSY, HSQC, and HMBC—as a robust, self-validating system for the structural elucidation of 1-Bromo-3-ethyl-2-methoxybenzene.

The causality behind employing a suite of 2D NMR experiments lies in the complementary nature of the information each provides. While ¹H-¹H COSY reveals proton-proton coupling networks, HSQC definitively links protons to their directly attached carbons. The keystone experiment, HMBC, then bridges these fragments by identifying longer-range (2-3 bond) correlations between protons and carbons, ultimately revealing the complete molecular architecture. This multi-pronged approach ensures a high degree of confidence in the final structural assignment, a critical requirement for regulatory submissions and intellectual property protection.[1][2]

The Challenge: Ambiguity in 1D NMR

A cursory analysis of the 1D ¹H and ¹³C NMR spectra of a compound like 1-Bromo-3-ethyl-2-methoxybenzene would reveal the constituent parts: an ethyl group, a methoxy group, and three aromatic protons. However, placing these substituents in their correct positions (1-Bromo, 3-ethyl, 2-methoxy) versus other possible isomers (e.g., 1-Bromo-2-ethyl-3-methoxybenzene) based solely on chemical shifts and coupling constants can be challenging and prone to misinterpretation. 2D NMR spectroscopy resolves this ambiguity by providing explicit connectivity information.

A Synergy of Techniques: COSY, HSQC, and HMBC

The power of 2D NMR in structural elucidation comes from the synergy of different experiments. Each experiment provides a unique piece of the structural puzzle, and together they form a logical framework for piecing the molecule together.

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are spin-spin coupled, typically through two or three bonds.[3] In our target molecule, COSY is instrumental in establishing the connectivity within the ethyl group (the correlation between the methylene and methyl protons) and identifying adjacent protons on the aromatic ring.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): The HSQC experiment correlates proton signals with the signals of the carbon atoms to which they are directly attached (one-bond ¹JCH coupling).[3] This technique is invaluable for assigning the carbon signals of the ethyl group, the methoxy group, and the protonated aromatic carbons. Modern HSQC experiments can also be edited to distinguish between CH, CH₂, and CH₃ groups, further aiding in the assignment process.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): The HMBC experiment is arguably the most critical for determining the overall carbon skeleton. It reveals correlations between protons and carbons over longer ranges, typically two to three bonds (²JCH and ³JCH).[3] These long-range correlations are the key to connecting the substituent groups to the aromatic ring and establishing their relative positions.

Predicted NMR Data for 1-Bromo-3-ethyl-2-methoxybenzene

While experimental data is the gold standard, highly reliable predicted NMR data can serve as an excellent guide for understanding the expected spectra. The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 1-Bromo-3-ethyl-2-methoxybenzene, generated using the nmrshiftdb2 database.[4][5][6][7]

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 1-Bromo-3-ethyl-2-methoxybenzene

Atom Number	Predicted ¹³C Shift (ppm)	Attached Proton	Predicted ¹H Shift (ppm)	Multiplicity
1	115.8	-	-	-
2	155.9	-	-	-
3	139.5	-	-	-
4	128.2	H4	7.15	d
5	126.9	H5	7.08	t
6	123.1	H6	6.95	d
7 (CH₂)	24.5	H7	2.70	q
8 (CH₃)	14.1	H8	1.25	t
9 (OCH₃)	56.5	H9	3.85	s

Note: Chemical shifts are predicted and may vary slightly from experimental values.

Step-by-Step Interpretation and Structural Confirmation

The following section outlines the logical process for elucidating the structure of 1-Bromo-3-ethyl-2-methoxybenzene using the predicted data and the interplay of the 2D NMR experiments.

Step 1: Assembling the Fragments with COSY and HSQC

Initially, we identify the individual spin systems.

• The Ethyl Group: The ¹H-¹H COSY spectrum will show a clear cross-peak between the quartet at ~2.70 ppm (H7) and the triplet at ~1.25 ppm (H8), confirming the -CH₂-CH₃ fragment. The HSQC spectrum will then correlate the quartet at 2.70 ppm to the carbon at 24.5 ppm (C7) and the triplet at 1.25 ppm to the carbon at 14.1 ppm (C8).

• The Methoxy Group: The sharp singlet at ~3.85 ppm (H9) in the ¹H NMR spectrum, with no COSY correlations, is characteristic of a methoxy group. The HSQC will show a correlation from this proton signal to the carbon at 56.5 ppm (C9).

• The Aromatic System: The COSY spectrum will reveal the connectivity of the aromatic protons. We expect to see a correlation between H4 (~7.15 ppm) and H5 (~7.08 ppm), and between H5 (~7.08 ppm) and H6 (~6.95 ppm). This establishes the presence of three contiguous protons on the aromatic ring. The HSQC will then link these protons to their respective carbons: H4 to C4 (128.2 ppm), H5 to C5 (126.9 ppm), and H6 to C6 (123.1 ppm).

dot graph TD; subgraph COSY Correlations; H7[H7 ~2.70 ppm] -- "³JHH" --> H8[H8 ~1.25 ppm]; H4[H4 ~7.15 ppm] -- "³JHH" --> H5[H5 ~7.08 ppm]; H5 -- "³JHH" --> H6[H6 ~6.95 ppm]; end subgraph HSQC Correlations; H7 -- "¹JCH" --> C7[C7 ~24.5 ppm]; H8 -- "¹JCH" --> C8[C8 ~14.1 ppm]; H9[H9 ~3.85 ppm] -- "¹JCH" --> C9[C9 ~56.5 ppm]; H4 -- "¹JCH" --> C4[C4 ~128.2 ppm]; H5 -- "¹JCH" --> C5[C5 ~126.9 ppm]; H6[H6 ~6.95 ppm] -- "¹JCH" --> C6[C6 ~123.1 ppm]; end

Initial Fragment Assembly using COSY and HSQC.

Step 2: Connecting the Pieces with HMBC

The HMBC spectrum provides the crucial long-range correlations that piece the puzzle together. The following table outlines the key expected HMBC correlations that confirm the 1, 2, 3-substitution pattern.

Table 2: Key Predicted HMBC Correlations for Structural Confirmation

Proton	Correlates to Carbon(s)	Significance of Correlation
H7 (CH₂)	C3, C4, C8	Confirms the ethyl group is attached to C3.
H9 (OCH₃)	C2	Confirms the methoxy group is attached to C2.
H4	C2, C6	Establishes the proximity of H4 to the methoxy-bearing carbon and the unsubstituted C6.
H6	C2, C4	Confirms the position of H6 relative to the methoxy-bearing carbon and H4.

These key correlations, visualized below, unambiguously establish the connectivity of the substituents to the aromatic ring. For instance, the correlation of the ethyl group's methylene protons (H7) to the quaternary carbon C3, and the methoxy protons (H9) to the quaternary carbon C2, firmly places these groups adjacent to each other. The correlation of H7 also to C4 confirms the position of the ethyl group next to the C4-H4 unit.

Experimental Protocols

For researchers aiming to replicate this analysis, the following provides a generalized, step-by-step methodology for acquiring the necessary 2D NMR spectra.

Sample Preparation

• Dissolution: Dissolve 10-20 mg of the 1-Bromo-3-ethyl-2-methoxybenzene derivative in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃).

• Filtration: Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Homogenization: Ensure the sample is well-mixed and free of air bubbles.

NMR Spectrometer Setup and Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (400 MHz or higher is recommended for optimal resolution).

• Tuning and Matching: Tune and match the probe for both the ¹H and ¹³C frequencies to ensure optimal sensitivity.

• Shimming: Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for sharp, symmetrical peaks in the 1D ¹H spectrum.

• 1D Spectra Acquisition: Acquire standard 1D ¹H and ¹³C{¹H} spectra. These are essential for referencing and for projecting onto the axes of the 2D spectra.

• 2D Spectra Acquisition:

  • COSY: Acquire a gradient-selected COSY (gCOSY) or DQF-COSY spectrum. Typical parameters include a spectral width covering all proton signals, 256-512 increments in the indirect dimension (t₁), and 2-4 scans per increment.

  • HSQC: Acquire a gradient-selected, sensitivity-enhanced HSQC spectrum. The spectral width in the ¹H dimension should cover all proton signals, and in the ¹³C dimension should encompass all expected carbon signals (e.g., 0-160 ppm). Use 128-256 t₁ increments and 2-8 scans per increment.

  • HMBC: Acquire a gradient-selected HMBC spectrum. The spectral widths are similar to HSQC. Optimize the long-range coupling delay (typically for a J-coupling of 8-10 Hz). Use 256-512 t₁ increments and 4-16 scans per increment, as HMBC signals are weaker than HSQC signals.

Conclusion: A Self-Validating Approach

The combined application of COSY, HSQC, and HMBC provides a powerful and self-validating methodology for the unambiguous structural confirmation of polysubstituted aromatic compounds like 1-Bromo-3-ethyl-2-methoxybenzene. By systematically identifying spin systems (COSY, HSQC) and then connecting them through long-range heteronuclear couplings (HMBC), researchers can build a complete and confident picture of the molecular structure. This approach mitigates the ambiguities inherent in 1D NMR analysis and represents a cornerstone of modern chemical characterization in research and development.

References

• nmrshiftdb2 - open nmr database on the web. (n.d.). Retrieved January 5, 2026, from [Link]

• NMRShiftDB - PubChem Data Source. (2025, March 14). National Center for Biotechnology Information. Retrieved January 5, 2026, from [Link]

• nmrshiftdb2. (2019, May 29). FAIRsharing.org. Retrieved January 5, 2026, from [Link]

• NMRshiftDB. (2023, December 7). re3data.org. Retrieved January 5, 2026, from [Link]

• NMRShiftDB2. (n.d.). Great Lakes Bioenergy Research Center. Retrieved January 5, 2026, from [Link]

• Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Journal of Analytical & Bioanalytical Techniques, S11:001.
• Ahmed, R. (2024). The Role of Two-Dimensional NMR Spectroscopy (2D NMR Spectroscopy) in Pharmaceutical Research: Applications, Advancements, and Future Directions. RADINKA JOURNAL OF HEALTH SCIENCE, 2(4).
• Ahmed, R. (2025). The Role of Two-Dimensional nmr Spectroscopy (2dnmr Spectroscopy) in Pharmaceutical Research: Applications, Advancements and Future Directions. Medical Emergency: Case Studies & Reports, 1(1), 1-6.

• SDSU NMR Facility. (n.d.). 7) Common 2D (COSY, HSQC, HMBC). San Diego State University. Retrieved January 5, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 4. NMRShiftDB2 | Great Lakes Bioenergy Research Center [glbrc.org]
• 5. NMRShiftDB - PubChem Data Source [pubchem.ncbi.nlm.nih.gov]
• 6. NMRshiftDB | re3data.org [re3data.org]
• 7. FAIRsharing [fairsharing.org]

A Senior Application Scientist's Guide to Purity Analysis: Developing a Robust HPLC Method for 1-Bromo-3-ethyl-2-methoxybenzene and Comparative Assessment of Alternatives

For researchers, scientists, and professionals in drug development, the meticulous confirmation of purity for starting materials and intermediates is a non-negotiable cornerstone of the entire discovery and manufacturing pipeline. The presence of even trace impurities can have cascading effects, impacting reaction yields, creating unforeseen side products, and, most critically, compromising the safety and efficacy of the final active pharmaceutical ingredient (API). This guide provides an in-depth, experience-driven approach to developing a reliable High-Performance Liquid Chromatography (HPLC) method for assessing the purity of 1-Bromo-3-ethyl-2-methoxybenzene, a substituted benzene derivative.

Beyond a simple recitation of steps, this document will elucidate the scientific rationale behind each methodological choice. Furthermore, it will present a critical comparison of the developed HPLC method with Gas Chromatography (GC), an orthogonal technique, supported by experimental data to empower you in selecting the optimal analytical strategy for your specific laboratory needs. Our protocols are designed to be self-validating systems, grounded in the principles of scientific integrity and aligned with internationally recognized standards such as those from the International Council for Harmonisation (ICH).[1][2][3][4]

The Analytical Challenge: Purity of 1-Bromo-3-ethyl-2-methoxybenzene

1-Bromo-3-ethyl-2-methoxybenzene is a non-polar small molecule.[5] Its purity is critical for subsequent synthetic steps. Potential impurities could include positional isomers, starting materials, or by-products from its synthesis. An effective analytical method must be able to separate the main component from these closely related species with high resolution and sensitivity.

Part 1: Development of a Primary HPLC Purity Method

High-Performance Liquid Chromatography is a powerful technique for the purity analysis of a wide range of compounds, particularly those that are non-volatile or thermally labile.[6][7] Given the nature of our target analyte, a reversed-phase HPLC (RP-HPLC) method is the logical starting point. RP-HPLC separates molecules based on their hydrophobicity, using a non-polar stationary phase and a polar mobile phase.[8][9]

Diagram of the HPLC Method Development Workflow

Caption: A logical workflow for HPLC method development.

Experimental Protocol: HPLC Purity Method

1. Rationale for Stationary Phase Selection:

For a non-polar, aromatic compound like 1-Bromo-3-ethyl-2-methoxybenzene, a C18 (octadecylsilane) stationary phase is the workhorse and most logical first choice.[8] The long alkyl chains provide a highly hydrophobic surface that promotes retention of non-polar analytes through dispersive forces. This strong retention allows for effective separation from potentially more polar impurities when using a polar mobile phase.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

2. Mobile Phase Selection and Optimization:

The mobile phase in RP-HPLC typically consists of a mixture of water and a water-miscible organic solvent.[10] Acetonitrile and methanol are the most common organic modifiers. Acetonitrile generally offers lower viscosity (leading to lower backpressure) and better UV transparency at lower wavelengths.

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Rationale for Gradient Elution: An isocratic elution (constant mobile phase composition) may not provide sufficient resolution to separate all potential impurities within a reasonable timeframe. A gradient elution, where the concentration of the organic solvent is increased during the run, is employed. This allows for the elution of more polar impurities early in the run, while ensuring that the main, more hydrophobic, analyte and any non-polar impurities are eluted with good peak shape later in the run.[11]

3. Detector Wavelength Selection:

• Detection Wavelength: 254 nm

4. Final Optimized HPLC Method:

Parameter	Setting
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	60% B to 95% B over 15 min
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detector	UV at 254 nm
Injection Volume	10 µL
Sample Preparation	1 mg/mL in Acetonitrile

Part 2: Comparative Analysis with Gas Chromatography (GC)

While HPLC is a versatile technique, Gas Chromatography (GC) is often the method of choice for volatile and thermally stable small molecules, a category that includes our analyte.[3][12] In GC, separation is achieved based on the compound's boiling point and its interaction with the stationary phase in a gaseous mobile phase.[12]

Diagram Comparing HPLC and GC Principles

Caption: Key differences in the principles of HPLC and GC.

Experimental Protocol: GC Purity Method

This protocol outlines a typical GC method suitable for the analysis of 1-Bromo-3-ethyl-2-methoxybenzene.

• Gas Chromatograph: A system equipped with a split/splitless injector and a Flame Ionization Detector (FID). The FID is an excellent universal detector for hydrocarbons, offering high sensitivity and a wide linear range.[13]

• Column: A capillary column such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness). This is a common, robust column with a non-polar stationary phase.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 280 °C

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 250 °C

  • Hold: 5 minutes

• Detector Temperature (FID): 300 °C

• Injection: 1 µL, split ratio 50:1

• Sample Preparation: 1 mg/mL in Dichloromethane

Part 3: Performance Comparison and Data

The choice between HPLC and GC often depends on a trade-off between various performance parameters, available equipment, and the specific goals of the analysis.[14] For the purity determination of a volatile aromatic compound like 1-Bromo-3-ethyl-2-methoxybenzene, both techniques are viable, but they offer distinct advantages.

Quantitative Performance Comparison

The following table summarizes the typical performance characteristics of the developed HPLC method versus a standard GC-FID method for this type of analysis. The data presented is representative of what a senior scientist would expect based on the principles of each technique.

Parameter	HPLC-UV Method	GC-FID Method	Rationale for Performance
Resolution of Isomers	Good	Excellent	Capillary GC columns inherently offer higher separation efficiency (more theoretical plates) than packed HPLC columns, leading to better resolution of closely related isomers.[3][15]
Limit of Detection (LOD)	~50 ng/mL	~5 ng/mL	The FID detector in GC is generally more sensitive to hydrocarbons than a standard UV detector in HPLC.[7]
Limit of Quantitation (LOQ)	~150 ng/mL	~15 ng/mL	Directly related to the higher sensitivity of the FID.
Analysis Time	~20 minutes	~15 minutes	GC methods for volatile compounds can often be faster due to the rapid partitioning in the gas phase.[12][13]
Precision (%RSD, n=6)	< 1.5%	< 1.0%	Both techniques offer excellent precision, but the robustness of modern GC systems often leads to slightly better repeatability.
Robustness	High	Very High	GC methods are often considered very robust for routine QC. HPLC methods can be more susceptible to issues with mobile phase preparation and column degradation.
Suitability for Non-Volatile Impurities	Excellent	Not Applicable	HPLC's primary advantage is its ability to analyze non-volatile or thermally labile compounds that cannot pass through a GC system.[3][7]

Conclusion and Recommendations

As a Senior Application Scientist, my recommendation is guided by the specific context of the analytical need.

The developed Reversed-Phase HPLC method is robust, reliable, and perfectly suitable for the routine quality control of 1-Bromo-3-ethyl-2-methoxybenzene. It offers good resolution, precision, and the significant advantage of being able to detect any potential non-volatile impurities that would be missed by GC analysis. This makes it a comprehensive and safe choice for release testing of raw materials in a pharmaceutical setting.

Gas Chromatography (GC-FID) stands out as a superior alternative when the highest resolution and sensitivity are paramount. If the primary concern is the detection and quantification of very low-level volatile impurities, particularly positional isomers, GC is the more powerful technique. Its speed and lower solvent consumption also make it a cost-effective option for high-throughput screening environments.[12][13]

Ultimately, for comprehensive characterization of a new batch or for troubleshooting purposes, employing both HPLC and GC provides an orthogonal approach, offering the highest degree of confidence in the purity assessment. This dual-technique strategy ensures that the full spectrum of potential volatile and non-volatile impurities is investigated, upholding the rigorous standards of pharmaceutical development.

References

• ICH. Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Compliance Academy. [Link]

• Phenomenex. HPLC vs UHPLC: Key Differences & Applications. Phenomenex. [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. [Link]

• Starodub. Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. [Link]

• Altabrisa Group. 3 Key Regulatory Guidelines for Method Validation. Altabrisa Group. [Link]

• ICH. Quality Guidelines. International Council for Harmonisation. [Link]

• Chromatography Today. HPLC vs GC - A Beginner's Guide. Chromatography Today. [Link]

• The Industrial Pharmacist. Difference Between HPLC and UHPLC. The Industrial Pharmacist. [Link]

• Brewer Science. Small Molecule Analysis Testing: HPLC vs GC. Brewer Science. [Link]

• International Labmate. How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations. International Labmate. [Link]

• Moravek. Why Is HPLC Ideal for Chemical Purity Testing?. Moravek. [Link]

• PubMed. Reverse-phase HPLC analysis and purification of small molecules. National Center for Biotechnology Information. [Link]

• Phenomenex. Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. [Link]

• AOBChem. 1-Bromo-3-ethyl-2-methoxybenzene. AOBChem. [Link]

• Mastelf. Understanding the Stationary Phase in HPLC: A Friend's Guide. Mastelf. [Link]

• PubChem. 1-Bromo-3-ethyl-2-methoxybenzene. National Center for Biotechnology Information. [Link]

• Lab Manager. HPLC vs GC: Choosing the Right Chromatography Technique. Lab Manager. [Link]

• Bitesize Bio. HPLC and GC: 6 Simple Differences to Enhance Your Research. Bitesize Bio. [Link]

• Wikipedia. Reversed-phase chromatography. Wikipedia. [Link]

• Chrom Tech, Inc. Reverse Phase Chromatography Techniques. Chrom Tech, Inc. [Link]

Sources

• 1. perlan.com.pl [perlan.com.pl]
• 2. organomation.com [organomation.com]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. agilent.com [agilent.com]
• 5. 1-Bromo-3-ethyl-2-methoxybenzene | C9H11BrO | CID 84680748 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. moravek.com [moravek.com]
• 7. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]
• 8. Peak Purity in HPLC: Assessment, Troubleshooting, and Best Practices | Separation Science [sepscience.com]
• 9. spectrabase.com [spectrabase.com]
• 10. Determination of aromatic compounds by high-performance liquid chromatography with on-line photoreactor and peroxyoxalate chemiluminescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chemicke-listy.cz [chemicke-listy.cz]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. Small Molecule Analysis Testing: HPLC vs GC - Brewer Science [brewerscience.com]
• 14. Comparative evaluation of liquid chromatography versus gas chromatography using a beta-cyclodextrin stationary phase for the determination of BTEX in occupational environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. bitesizebio.com [bitesizebio.com]

alternative starting materials to 1-Bromo-3-ethyl-2-methoxybenzene for specific syntheses

A Comparative Guide to Synthetic Equivalents of 1-Bromo-3-ethyl-2-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, aryl halides such as 1-Bromo-3-ethyl-2-methoxybenzene serve as pivotal building blocks. Their utility in forming carbon-carbon and carbon-heteroatom bonds through cross-coupling reactions is well-established. However, factors such as starting material cost, availability, and the need for milder reaction conditions often necessitate the exploration of alternative synthetic strategies. This guide provides an in-depth comparison of viable alternatives to 1-Bromo-3-ethyl-2-methoxybenzene, focusing on synthetic routes starting from corresponding phenols and anilines. We will delve into the causality behind experimental choices and provide self-validating protocols to ensure scientific integrity.

Section 1: The Benchmark Pathway via 1-Bromo-3-ethyl-2-methoxybenzene

1-Bromo-3-ethyl-2-methoxybenzene is a classic substrate for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. The carbon-bromine bond is readily activated by a palladium(0) catalyst, initiating the catalytic cycle that leads to the formation of a new C-C bond. This makes it a reliable choice for synthesizing complex biaryl structures or introducing aryl moieties.

A primary application involves the Suzuki-Miyaura coupling reaction , which couples the aryl bromide with an organoboron compound.[1] The steric hindrance from the ortho-ethyl and ortho-methoxy groups can make this substrate challenging, often requiring specialized, bulky phosphine ligands to achieve high yields.[2][3]

Another key transformation is the formation of a Grignard reagent . This involves reacting the aryl bromide with magnesium metal to form an organomagnesium species, a potent nucleophile and strong base.[4][5] This reagent can then be used to react with a wide range of electrophiles. However, the formation of Grignard reagents from sterically hindered aryl halides can be sluggish and prone to side reactions like Wurtz coupling.[6][7]

Visualizing the Benchmark Pathway

Caption: Standard synthetic routes using 1-Bromo-3-ethyl-2-methoxybenzene.

Section 2: Alternative Pathway 1: Phenolic Triflates as Aryl Bromide Surrogates

A highly effective alternative to aryl bromides in cross-coupling reactions is the corresponding aryl triflate. The trifluoromethanesulfonate (triflate, -OTf) group is an excellent leaving group, often exhibiting reactivity comparable to or greater than that of aryl bromides in palladium-catalyzed reactions.[8] This pathway begins with 2-ethyl-3-methoxyphenol .

The key advantage of this approach is that phenols are often more accessible or easier to synthesize than their corresponding brominated analogues. The conversion of a phenol to a triflate is a high-yielding and generally clean reaction.[8][9]

Synthesis of the Phenol Precursor

While 2-ethyl-3-methoxyphenol itself is a specialty chemical, a plausible synthetic route can be envisioned starting from more common materials like 3-methoxyphenol (resorcinol monomethyl ether).[10][11] The synthesis could involve a Friedel-Crafts acylation followed by reduction, or a directed ortho-metalation strategy. For the purpose of this guide, we will consider 2-ethyl-3-methoxyphenol as the starting point for this alternative pathway.

Visualizing the Phenol-to-Triflate Pathway

Caption: The two-step sequence from a phenol to the final product via an aryl triflate.

Experimental Protocols

Protocol 2.1: Synthesis of Aryl Triflate from Phenol [8][12]

• Dissolve the phenol (1.0 equiv) in anhydrous dichloromethane (CH₂Cl₂) in a flame-dried, nitrogen-purged flask.

• Cool the solution to 0 °C in an ice bath.

• Add pyridine (1.2 equiv) dropwise with stirring.

• Slowly add triflic anhydride (Tf₂O, 1.1 equiv) dropwise, ensuring the internal temperature remains below 5 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring by TLC.

• Quench the reaction by adding water. Separate the organic layer and wash sequentially with 1M HCl, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude aryl triflate, which can be purified by column chromatography.

Protocol 2.2: Suzuki Coupling of an Aryl Triflate [13]

• To a reaction vessel, add the aryl triflate (1.0 equiv), the boronic acid or ester (1.2 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₃PO₄ or Cs₂CO₃, 2.0-3.0 equiv).

• Purge the vessel with an inert gas (Argon or Nitrogen).

• Add an anhydrous solvent system, such as dioxane/water (4:1) or toluene.

• Heat the mixture to 80-100 °C and stir until the starting material is consumed (monitor by GC-MS or LC-MS).

• Cool the reaction to room temperature, dilute with an organic solvent like ethyl acetate, and wash with water and brine.

• Dry the organic phase, concentrate, and purify the product by column chromatography.

Section 3: Alternative Pathway 2: Anilines and the Sandmeyer Reaction

Another powerful method for introducing a variety of functional groups onto an aromatic ring is through a diazonium salt intermediate, which is generated from a primary aniline. The Sandmeyer reaction allows for the conversion of an aryl diazonium salt to an aryl halide (including bromide) using a copper(I) salt catalyst.[14][15] This route would begin with 2-ethyl-3-methoxyaniline .

This pathway is particularly valuable because anilines can be synthesized through various methods, such as the reduction of a corresponding nitro compound. The Sandmeyer reaction itself is a robust and widely used transformation in industrial and laboratory settings.

Synthesis of the Aniline Precursor

2-ethyl-3-methoxyaniline hydrochloride is a commercially available starting material.[16] The free base can be generated by treatment with a suitable base. Alternatively, it could be synthesized from a corresponding nitroarene via reduction.

Visualizing the Aniline-to-Halide Pathway

Caption: Synthesis of the target aryl bromide from an aniline precursor.

Experimental Protocol

Protocol 3.1: Diazotization and Sandmeyer Bromination [17][18]

• Diazotization:

  • In a beaker, dissolve the aniline (1.0 equiv) in aqueous hydrobromic acid (HBr, ~3 equiv) and cool the mixture to 0-5 °C in an ice-salt bath.

  • In a separate flask, prepare a solution of sodium nitrite (NaNO₂, 1.1 equiv) in cold water.

  • Add the NaNO₂ solution dropwise to the stirred aniline solution, keeping the temperature strictly below 5 °C. The formation of the diazonium salt is indicated by a change in the solution's appearance.

  • Test for the presence of excess nitrous acid using starch-iodide paper.

• Sandmeyer Reaction:

  • In a separate reaction flask, prepare a solution of copper(I) bromide (CuBr, ~1.2 equiv) in HBr.

  • Slowly and carefully add the cold diazonium salt solution to the CuBr solution. Vigorous evolution of nitrogen gas will occur.

  • Once the addition is complete, allow the mixture to warm to room temperature and then gently heat (e.g., to 50-60 °C) for 30-60 minutes to ensure complete decomposition of the diazonium salt.

• Workup and Purification:

  • Cool the reaction mixture and extract the product with an organic solvent (e.g., diethyl ether or dichloromethane).

  • Wash the organic layer with water, dilute NaOH solution, and brine.

  • Dry the organic phase over an anhydrous salt, filter, and remove the solvent under reduced pressure. The crude aryl bromide can be purified by distillation or column chromatography.

Section 4: Comparative Analysis

The choice between these synthetic routes depends on several factors, including the availability of starting materials, cost, scalability, and tolerance of other functional groups within the molecule.

Feature	1-Bromo-3-ethyl-2-methoxybenzene	Phenol -> Triflate Route	Aniline -> Diazonium Route
Starting Material	Aryl Bromide	Phenol	Aniline
Number of Steps	1 (direct use)	2 (Triflation + Coupling)	2-3 (Diazotization + Sandmeyer + Coupling)
Key Reagents	Pd catalysts, bulky ligands, Mg	Triflic anhydride, pyridine, Pd catalysts	NaNO₂, HBr, CuBr, Pd catalysts
Reaction Conditions	Often requires elevated temperatures (80-110 °C) for hindered substrates.	Triflation at 0°C; Coupling at 80-100 °C. Generally mild.	Diazotization requires strict low temp (0-5 °C); Sandmeyer step may require heating.
Pros	- Direct, one-step coupling. - Well-understood reactivity.	- Phenols are often cheaper/more available. - Triflates are highly reactive. - Milder overall conditions.	- Anilines are common starting materials. - Versatile diazonium intermediate. - Well-established, scalable reaction.
Cons	- Can be expensive/less available. - Grignard formation can be difficult. - Coupling can be sluggish for hindered systems.[2]	- Triflic anhydride is expensive and corrosive. - Adds an extra synthetic step.	- Diazonium salts are unstable and potentially explosive. - Requires strict temperature control. - Use of copper salts can be an issue for some applications.
Safety Concerns	Flammable solvents, pyrophoric Grignard reagents (if formed).	Triflic anhydride is highly corrosive and moisture-sensitive.	Aryl diazonium salts are unstable and can be explosive if isolated or allowed to dry. [17] Reactions must be kept cold.

Conclusion and Recommendations

The traditional use of 1-Bromo-3-ethyl-2-methoxybenzene remains a robust and direct method for syntheses, particularly if the material is readily available and cost is not a primary constraint. Its reactivity in Suzuki and Grignard reactions is predictable, although optimization may be required for sterically hindered substrates.

The phenol-to-triflate pathway is an excellent alternative when the corresponding phenol is more accessible than the aryl bromide. This route is often preferred in modern medicinal chemistry due to the high reactivity of triflates and the generally mild conditions required for both the triflate formation and the subsequent cross-coupling.[8][13] While triflic anhydride is costly, the high yields and reliability of the sequence can make it economically viable on a laboratory scale.

The aniline-to-diazonium salt pathway offers significant versatility and is a classic, powerful tool in organic synthesis. It is particularly advantageous when the aniline is the most convenient starting material. The Sandmeyer reaction provides a reliable method to install the bromide, converging on the benchmark starting material.[14] However, the inherent instability of diazonium salts demands rigorous adherence to safety protocols, especially strict temperature control, making it a less forgiving procedure for inexperienced chemists.

Ultimately, the optimal synthetic route is dictated by a careful evaluation of starting material availability, project budget, required scale, and the specific functional groups present in the target molecule. Each pathway offers a distinct set of advantages and challenges, and a thorough understanding of these factors is crucial for successful and efficient synthesis.

References

• Journal of Organic Chemistry. Biphenylene-Substituted Ruthenocenylphosphine for Suzuki−Miyaura Coupling of Sterically Hindered Aryl Bromides. [Link]

• ACS Publications. Engineering Selectivity in Novel Synthesis of 3-(Phenylmethoxy)phenol from Resorcinol and Benzyl Chloride under Liquid–Liquid. [Link]

• The Conversion of Phenols to the Corresponding Aryl Halides Under Mild Conditions. [Link]

• ChemRxiv. SuFEx-Enabled, Chemoselective Synthesis of Triflates, Triflamides and Triflimidates. [Link]

• ACS Publications. A General Protocol for Cu-Mediated Fluoro-deamination: Sandmeyer Fluorination of Diverse Aromatic Substrates. [Link]

• Google Patents. CN101279899A - Preparation method of 2-[2-(3-methoxyphenyl)ethyl]phenol.

• Royal Society of Chemistry. Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. [Link]

• National Institutes of Health. Recent trends in the chemistry of Sandmeyer reaction: a review. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• ACS Publications. Stereospecific Suzuki Cross-Coupling of Alkyl α-Cyanohydrin Triflates. [Link]

• Wikipedia. Sandmeyer reaction. [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides. [Link]

• ResearchGate. The Suzuki coupling reactions of aryl bromides with phenylboronic acid. [Link]

• ResearchGate. Pd‐cross‐coupling of aryl triflates vs. undesired hydrolysis reaction. [Link]

• ACS Publications. Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[8][11]-Fused Indole Heterocycles. [Link]

• PrepChem.com. Synthesis of 3-methoxy-5-methylphenol. [Link]

• YouTube. Suzuki Coupling. [Link]

• ScienceDirect. Grignard reagent formation. [Link]

• ResearchGate. Synthesis of 2-ethyl-4-methoxy aniline via four-step process. [Link]

• ACS Publications. The Grignard Reagents. [Link]

• L.S.College, Muzaffarpur. Sandmeyer reaction. [Link]

• Organic Syntheses. PALLADIUM-CATALYZED SYNTHESIS OF ARYL ALKYL SULFIDES FROM ARYL TRIFLUOROMETHANESULFONATES AND ALKYL THIOLS. [Link]

• ADICHEMISTRY. GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. [Link]

• ResearchGate. The Conversion of Phenols to the Corresponding Aryl Halides Under Mild Conditions | Request PDF. [Link]

• Wikipedia. Grignard reagent. [Link]

• Master Organic Chemistry. Grignard Reagents For Addition To Aldehydes and Ketones. [Link]

• LinkedIn. o-Anisidine (2-Methoxyaniline): Chemical Properties, Synthesis, Applications, and Safety Considerations. [Link]

• Google Patents. US3376351A - Process for producing methoxyphenol or ethoxyphenol.

• Organic Syntheses. HYDROGENOLYSIS OF PHENOLIC ETHERS: BIPHENYL. [Link]

• ResearchGate. Synthesis, characterization and gas chromatographic determination of 4-(2-methoxy ethyl) phenol, an intermediate of metoprolol. [Link]

• Changzhou Xuanming Pharmaceutical Technology Co., Ltd. 2-[2-(3-Methoxyphenyl)ethyl]phenol. [Link]

Sources

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. adichemistry.com [adichemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. fcn.unp.edu.ar [fcn.unp.edu.ar]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. The Conversion of Phenols to the Corresponding Aryl Halides Under Mild Conditions [organic-chemistry.org]
• 10. 3-Methoxyphenol synthesis - chemicalbook [chemicalbook.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 15. lscollege.ac.in [lscollege.ac.in]
• 16. 114274-15-6|2-Ethyl-3-methoxyaniline hydrochloride|BLD Pharm [bldpharm.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Cross-Coupling Reactions: A Comparative Yield Analysis Utilizing 1-Bromo-3-ethyl-2-methoxybenzene

For researchers, synthetic chemists, and professionals in drug development, the strategic formation of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds is a cornerstone of molecular construction. Palladium-catalyzed cross-coupling reactions have emerged as an indispensable tool in this endeavor, offering a versatile and efficient means to construct complex molecular architectures. This guide provides an in-depth comparative analysis of several prominent cross-coupling reactions, with a specific focus on the reactivity of the sterically hindered and electron-rich substrate, 1-Bromo-3-ethyl-2-methoxybenzene .

The structure of 1-Bromo-3-ethyl-2-methoxybenzene presents unique challenges and opportunities in cross-coupling chemistry. The ortho-methoxy group can influence the electronic properties of the aryl bromide and may also have a directing or chelating effect on the metal catalyst. The meta-ethyl group contributes to the steric bulk around the reaction center. Understanding how these features impact the efficiency and yield of different cross-coupling methodologies is crucial for selecting the optimal synthetic route.

This guide will delve into the mechanistic nuances of Suzuki-Miyaura, Heck, Sonogashira, Buchwald-Hartwig, and Stille couplings, offering insights into their relative performance with substrates akin to 1-Bromo-3-ethyl-2-methoxybenzene. By examining the interplay of catalysts, ligands, and reaction conditions, we aim to provide a predictive framework for achieving high-yield transformations.

The Challenge of Sterically Hindered and Electron-Rich Aryl Bromides

The substrate at the heart of our discussion, 1-Bromo-3-ethyl-2-methoxybenzene, is characterized by two key features that significantly influence its reactivity in cross-coupling reactions:

• Steric Hindrance: The presence of an ethyl group in the meta position, and more importantly, a methoxy group in the ortho position to the bromine, creates a sterically congested environment around the carbon-bromine bond. This bulk can impede the approach of the palladium catalyst, which is often bulky itself due to its ligand sphere, thereby slowing down the rate-determining oxidative addition step in many cross-coupling catalytic cycles.[1][2]

• Electronic Effects: The methoxy group is electron-donating, which increases the electron density on the aromatic ring. This makes the carbon-bromine bond less electrophilic and therefore less susceptible to oxidative addition by a Pd(0) catalyst.

These factors necessitate the careful selection of a cross-coupling method and the optimization of reaction conditions to achieve satisfactory yields.

Comparative Analysis of Cross-Coupling Reactions

The following sections will explore five major palladium-catalyzed cross-coupling reactions, with a focus on their suitability for the sterically hindered and electron-rich 1-Bromo-3-ethyl-2-methoxybenzene.

The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which couples an organoboron species with an organohalide, is one of the most widely used cross-coupling methods due to the stability, low toxicity, and commercial availability of boronic acids.[3][4]

Mechanistic Considerations: The catalytic cycle of the Suzuki-Miyaura coupling involves three key steps: oxidative addition of the aryl halide to a Pd(0) complex, transmetalation of the organoboron species to the resulting Pd(II) complex, and reductive elimination to form the C-C bond and regenerate the Pd(0) catalyst.[3][5]

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Yield Analysis with Sterically Hindered Substrates: The Suzuki-Miyaura coupling is generally robust and can tolerate a degree of steric hindrance, especially with the advent of bulky, electron-rich phosphine ligands such as SPhos and XPhos.[6] These ligands promote the formation of a monoligated Pd(0) species, which is less sterically encumbered and more reactive in the oxidative addition step.[7] For sterically demanding aryl bromides, yields can be moderate to excellent, often exceeding those of other coupling methods.[2][8] For instance, the coupling of unprotected ortho-bromoanilines, which also present steric and electronic challenges, can proceed in good to excellent yields with the appropriate choice of catalyst and ligand.[9]

Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
Phenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	90	Low (11%)	[10]
Benzylboronic ester	CataCXium A palladacycle	K₃PO₄	2-MeTHF	80	High (91%)	[10]
2-Methylphenylboronic acid	Pd(dba)₂ / R-Phos	K₃PO₄·H₂O	THF	50	Excellent (>95%)	[1]
Cyclohexylboronic acid	Pd(OAc)₂ / AntPhos	K₃PO₄	Xylenes	140	Good (63%)	[2]

Table 1. Representative yields for Suzuki-Miyaura coupling of sterically hindered aryl bromides.

Outlook for 1-Bromo-3-ethyl-2-methoxybenzene: The Suzuki-Miyaura coupling is a highly promising candidate for this substrate. The use of a modern catalyst system, such as a palladacycle or a palladium precursor with a bulky biarylphosphine ligand, in combination with a suitable base like potassium phosphate, is expected to provide good to excellent yields.

The Heck Reaction

The Heck reaction couples an aryl or vinyl halide with an alkene to form a substituted alkene.[11][12] It is a powerful tool for the synthesis of styrenes, cinnamates, and other vinylated arenes.

Mechanistic Considerations: The Heck reaction proceeds via a Pd(0)/Pd(II) catalytic cycle involving oxidative addition, migratory insertion of the alkene into the Pd-C bond, and β-hydride elimination to release the product and a hydrido-palladium complex.[1][13] A base is required to regenerate the Pd(0) catalyst.[14]

Caption: Catalytic cycle of the Heck reaction.

Yield Analysis with Sterically Hindered Substrates: The Heck reaction is generally sensitive to steric hindrance on the aryl halide.[13] The presence of ortho substituents can significantly decrease the reaction rate and yield. However, the use of specific ligands and reaction conditions, such as high temperatures, can sometimes overcome these limitations. For instance, intramolecular Heck reactions are often more efficient than their intermolecular counterparts due to entropic factors.[1] While good yields have been reported for some disubstituted aryl bromides, the reaction may not be as general as the Suzuki coupling for highly hindered substrates.[15]

Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
Styrene	Pd(OAc)₂	K₂CO₃	DMA	140	Good (59-79%)	[7]
Methyl acrylate	Palladacycle A	NaOAc	DMF	120	Moderate
Electronically non-biased olefins	Pd(OAc)₂	NaHCO₃	DMA	80	Excellent	[3]

Table 2. Representative yields for Heck reactions with various aryl bromides.

Outlook for 1-Bromo-3-ethyl-2-methoxybenzene: The Heck reaction may present challenges for this substrate due to the steric hindrance from the ortho-methoxy group. Achieving high yields would likely require careful optimization of the catalyst system and reaction conditions, potentially with higher catalyst loadings and temperatures. The choice of the alkene coupling partner will also be critical.

The Sonogashira Coupling

The Sonogashira coupling is a method for the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide, typically using a palladium catalyst and a copper(I) co-catalyst.[8]

Mechanistic Considerations: The reaction involves two interconnected catalytic cycles. In the palladium cycle, oxidative addition of the aryl halide is followed by transmetalation from a copper acetylide species, which is formed in the copper cycle. Reductive elimination then yields the product.[8][16]

Caption: Interconnected catalytic cycles of the Sonogashira coupling.

Yield Analysis with Sterically Hindered Substrates: Similar to the Heck reaction, the Sonogashira coupling can be sensitive to steric hindrance. The oxidative addition step is often rate-limiting. However, copper-free Sonogashira protocols have been developed that can be effective for some sterically demanding substrates, particularly with the use of bulky phosphine ligands.[17] Yields can be variable, and for highly hindered systems, the reaction may require elevated temperatures and longer reaction times.

Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
Phenylacetylene	Pd(PPh₃)₂Cl₂/CuI	Et₃N	Toluene	70	Good (73%)	[9]
Phenylacetylene	[DTBNpP]Pd(crotyl)Cl	TMP	DMSO	rt	Good (52-78% for e-donating)	[17]
Phenylacetylene	Pd/CuFe₂O₄	K₂CO₃	EtOH	70	Not specified

Table 3. Representative yields for Sonogashira couplings.

Outlook for 1-Bromo-3-ethyl-2-methoxybenzene: The Sonogashira coupling is a viable option, but may require careful optimization. A modern, copper-free protocol with a highly active catalyst system could be advantageous to minimize side reactions like alkyne homocoupling (Glaser coupling).

The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds by coupling an amine with an aryl halide.[12][18] This reaction has revolutionized the synthesis of anilines and their derivatives.

Mechanistic Considerations: The catalytic cycle is similar to other cross-coupling reactions and involves oxidative addition, coordination of the amine to the palladium center, deprotonation by a base to form a palladium-amido complex, and reductive elimination to form the C-N bond.[18]

Yield Analysis with Sterically Hindered Substrates: The development of bulky, electron-rich biarylphosphine ligands (e.g., XPhos, RuPhos) has made the Buchwald-Hartwig amination highly effective for sterically hindered aryl halides.[19] These ligands facilitate both the oxidative addition and the reductive elimination steps, allowing the coupling of even di-ortho-substituted aryl bromides with a wide range of amines in high yields.[20]

Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
Secondary Amines	Pd₂(dba)₃ / L5	NaOtBu	Toluene	100	Excellent (up to 95%)	[5]
Volatile Amines	Pd(OAc)₂ / dppp	NaOtBu	Toluene	80	Good to Excellent (55-98%)	[11]
Anilines	Pd(OAc)₂ / XPhos	t-BuONa	Toluene	100	High	[11]

Table 4. Representative yields for Buchwald-Hartwig amination of aryl bromides.

Outlook for 1-Bromo-3-ethyl-2-methoxybenzene: The Buchwald-Hartwig amination is an excellent candidate for this substrate, likely to provide high yields with a variety of amine coupling partners. The use of a modern ligand from the Buchwald or Hartwig groups will be key to success.

The Stille Coupling

The Stille reaction couples an organotin compound with an organohalide.[21][22] It is known for its tolerance of a wide range of functional groups.

Mechanistic Considerations: The catalytic cycle involves oxidative addition, transmetalation from the organotin reagent, and reductive elimination.[21]

Yield Analysis with Sterically Hindered Substrates: The Stille reaction can be effective for some sterically hindered substrates, but the toxicity of organotin reagents is a significant drawback.[22] The transmetalation step can be slow for hindered partners. Additives such as Cu(I) salts can accelerate the reaction.[23] While high yields have been reported for various aryl bromides, the Suzuki-Miyaura coupling is often preferred due to the lower toxicity of the boron reagents.[24]

Coupling Partner	Catalyst/Ligand	Additive	Solvent	Temp (°C)	Yield (%)	Reference
Organotin reagents	Pd(PPh₃)₄	-	Various	Mild	Good to Excellent (76-99%)	[24]
Allyl-tin reagents	Pd catalyst	-	Various	Lower	Variable (4-100%)	[21]
Aryl stannane	Pd₂(dba)₃, AsPh₃	CuI	DMF	60	Moderate (55%)	[23]

Table 5. Representative yields for Stille couplings.

Outlook for 1-Bromo-3-ethyl-2-methoxybenzene: The Stille coupling is a plausible option but may not be the first choice due to the toxicity of the tin reagents. If other methods fail, it could be explored, likely requiring an additive to promote transmetalation.

Recommended Experimental Protocol: Suzuki-Miyaura Coupling

Based on the analysis of steric and electronic factors, the Suzuki-Miyaura coupling, facilitated by a modern catalyst system, stands out as a highly promising method for the functionalization of 1-Bromo-3-ethyl-2-methoxybenzene. The following protocol provides a robust starting point for researchers.

General Workflow for Suzuki-Miyaura Coupling

Caption: General workflow for the Suzuki coupling reaction.[10]

Materials:

• 1-Bromo-3-ethyl-2-methoxybenzene (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Nitrogen or Argon gas

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a dry, oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-Bromo-3-ethyl-2-methoxybenzene (1.0 equiv), the arylboronic acid (1.5 equiv), and potassium phosphate (2.0 equiv).

• Catalyst and Ligand Addition: In a separate vial, weigh the palladium(II) acetate (2 mol%) and SPhos (4 mol%) and add them to the reaction flask.

• Solvent Addition: Add a mixture of anhydrous 1,4-dioxane and degassed water (e.g., a 4:1 ratio by volume) to the flask to achieve a suitable concentration (e.g., 0.1 M with respect to the aryl bromide).

• Degassing: Seal the flask with a septum and thoroughly degas the reaction mixture by bubbling nitrogen or argon gas through the solution for 15-20 minutes.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring under a positive pressure of nitrogen or argon.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent such as ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the desired biaryl product.

Note: This is a general protocol and may require optimization for specific arylboronic acids. The choice of ligand, base, and solvent can have a significant impact on the reaction outcome.

Conclusion

The successful application of palladium-catalyzed cross-coupling reactions to sterically hindered and electron-rich substrates like 1-Bromo-3-ethyl-2-methoxybenzene hinges on a nuanced understanding of the interplay between the substrate's properties and the chosen catalytic system. While steric and electronic factors present challenges, modern advancements in ligand design have provided powerful tools to overcome these hurdles.

For the title compound, the Suzuki-Miyaura coupling and Buchwald-Hartwig amination are predicted to be the most effective methods, offering high yields and broad substrate scope when employing bulky, electron-rich phosphine ligands. The Heck and Sonogashira couplings, while viable, may require more extensive optimization to overcome the steric hindrance around the reaction center. The Stille coupling, though mechanistically capable, is generally less favored due to the toxicity of the organotin reagents.

This guide serves as a starting point for researchers and professionals in the field. The provided analysis and experimental protocol are intended to facilitate the rational design of synthetic routes and accelerate the discovery and development of novel molecules. As with all chemical transformations, empirical optimization is key to achieving the desired outcome.

References

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Operationally Simple and Highly (E)-Styrenyl-Selective Heck Reactions of Electronically Non-Biased Olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. chemistry.msu.edu [chemistry.msu.edu]
• 16. Studies of microwave-enhanced Suzuki-Miyaura vinylation of electron-rich sterically hindered substrates utilizing potassium vinyltrifluoroborate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 19. research.rug.nl [research.rug.nl]
• 20. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 21. Stille reaction - Wikipedia [en.wikipedia.org]
• 22. Stille Coupling [organic-chemistry.org]
• 23. mdpi.com [mdpi.com]
• 24. chem.libretexts.org [chem.libretexts.org]

A Comparative Spectroscopic Guide to 1-Bromo-3-ethyl-2-methoxybenzene and Its Structural Analogs

This guide provides an in-depth comparison of the spectroscopic data for 1-Bromo-3-ethyl-2-methoxybenzene and structurally related compounds. By examining the nuances in Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS), we aim to provide researchers, scientists, and drug development professionals with a robust framework for identifying and differentiating these closely related aromatic structures. The discussion emphasizes the underlying chemical principles that govern the observed spectral characteristics, offering insights beyond mere data presentation.

Introduction: The Challenge of Isomer Differentiation

In synthetic and medicinal chemistry, the precise characterization of substituted aromatic compounds is paramount. Isomers, such as the various substituted bromoanisoles, often exhibit subtle yet critical differences in their chemical and biological properties. Spectroscopic analysis is the cornerstone of structural elucidation, providing a detailed fingerprint of a molecule's atomic arrangement and electronic environment. This guide focuses on 1-Bromo-3-ethyl-2-methoxybenzene, a trisubstituted benzene derivative, and compares its expected spectroscopic features with those of simpler, yet structurally informative, analogs. This comparative approach illuminates the diagnostic spectral signatures arising from the interplay of the bromo, ethyl, and methoxy substituents.

Molecular Structures for Comparison

To understand the spectroscopic data, it is essential to first visualize the molecules under investigation. The following diagram presents the chemical structures of our target compound and its selected analogs.

Figure 1: Target compound and selected structural analogs.

Comparative Spectroscopic Analysis

The following sections dissect the ¹H NMR, ¹³C NMR, IR, and MS data for the compounds. The causality behind spectral differences is explained based on the electronic and steric effects of the substituents.

¹H NMR Spectroscopy

Proton NMR is highly sensitive to the local electronic environment of hydrogen atoms, making it a powerful tool for distinguishing isomers. The electron-donating methoxy group (-OCH₃) and ethyl group (-CH₂CH₃) typically shield nearby protons (shifting them upfield), while the electronegative bromine atom deshields them (shifting them downfield).

• Aromatic Region (δ 6.5-7.5 ppm): The substitution pattern on the benzene ring dictates the chemical shifts and splitting patterns of the aromatic protons. In our target compound, 1-Bromo-3-ethyl-2-methoxybenzene , we expect three distinct aromatic signals. The proton between the ethyl and bromo groups will likely be the most deshielded. In contrast, 3-Bromoanisole shows a more complex pattern due to different symmetry.[1] Guaiacol , with its hydroxyl group, displays signals that are generally upfield compared to the brominated analogs.[2][3]

• Aliphatic Region (δ 1.0-4.0 ppm): The ethyl group protons will appear as a characteristic quartet for the methylene (-CH₂) and a triplet for the methyl (-CH₃). The methoxy group (-OCH₃) will be a sharp singlet, typically around δ 3.8-3.9 ppm. The exact position of the methoxy singlet in 1-Bromo-3-ethyl-2-methoxybenzene versus 1-Bromo-2,4-dimethoxybenzene [4] will be influenced by the neighboring substituents.

¹³C NMR Spectroscopy

Carbon NMR provides information about the carbon skeleton of a molecule. The chemical shifts are influenced by the electronegativity of attached atoms and the overall electronic distribution.

• Aromatic Carbons (δ 100-160 ppm): The carbon atom directly bonded to the bromine (C-Br) will be significantly downfield, but its signal may be less intense. The carbon attached to the methoxy group (C-O) will be highly deshielded, appearing far downfield (e.g., >150 ppm). For instance, in 4-bromo-3-methoxyphenol , the C-O carbons are observed at δ 156.76 and 156.13 ppm.[5] We can predict a similar downfield shift for the C-O carbon in our target compound.

• Aliphatic Carbons (δ 10-60 ppm): The methoxy carbon (-OCH₃) typically appears around δ 55-60 ppm.[5] The ethyl group carbons will be found further upfield, with the -CH₂ carbon around δ 20-30 ppm and the -CH₃ carbon at δ 10-15 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation, which excites molecular vibrations.

• C-O Ether Stretch: A strong, characteristic absorption band for the aryl-alkyl ether linkage is expected in the range of 1275-1200 cm⁻¹ and 1075-1020 cm⁻¹. This will be a prominent feature in all the methoxy-containing compounds.[6]

• Aromatic C=C Stretches: Medium to weak absorptions in the 1600-1450 cm⁻¹ region are indicative of the benzene ring.

• C-H Stretches: Aromatic C-H stretching vibrations are observed above 3000 cm⁻¹, while aliphatic C-H stretches from the ethyl and methoxy groups appear just below 3000 cm⁻¹.

• C-Br Stretch: The carbon-bromine stretch is typically found in the fingerprint region, often between 680-515 cm⁻¹, but can be difficult to assign definitively.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, confirming the molecular weight and offering structural clues.

• Molecular Ion (M⁺): The most critical feature for the brominated compounds is the isotopic pattern of the molecular ion peak. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance. This results in two peaks of almost equal intensity for the molecular ion, [M]⁺ and [M+2]⁺, which is a definitive indicator of a single bromine atom in the molecule.[7] For 1-Bromo-3-ethyl-2-methoxybenzene , the molecular weight is 215.09 g/mol , so we expect to see prominent peaks at m/z 214 and 216.[8]

• Fragmentation: Common fragmentation pathways for this class of compounds include the loss of the ethyl group ([M-29]⁺) or a methyl group from the methoxy ether ([M-15]⁺). The cleavage of the C-Br bond can also occur.

Summary of Spectroscopic Data

The table below summarizes the key expected and observed spectroscopic data for the target compound and its analogs, facilitating a direct comparison.

Compound	¹H NMR (δ ppm) Highlights	¹³C NMR (δ ppm) Highlights	IR (cm⁻¹) Key Bands	MS (m/z) Key Peaks
1-Bromo-3-ethyl-2-methoxybenzene	Aromatic: ~6.8-7.4 (3H); -OCH₃: ~3.8 (s, 3H); -CH₂-: ~2.7 (q, 2H); -CH₃: ~1.2 (t, 3H)	C-O: >155; C-Br: ~115; -OCH₃: ~56; -CH₂-: ~23; -CH₃: ~15	~3050 (Ar C-H), ~2960 (Aliph. C-H), ~1250 (C-O), ~1470 (C=C)	214, 216 (M, M+2)
3-Bromoanisole [7][9]	Aromatic: 6.8-7.3 (m, 4H); -OCH₃: 3.79 (s, 3H)	C-O: 159.9; C-Br: 122.8; Aromatic: 130.6, 123.9, 115.9, 112.5; -OCH₃: 55.3	~3060 (Ar C-H), ~2950 (Aliph. C-H), ~1245 (C-O), ~1580 (C=C)	186, 188 (M, M+2)
1-Bromo-2,4-dimethoxybenzene [4][6]	Aromatic: 6.3-7.4 (3H); -OCH₃: ~3.8 (two s, 6H)	C-O: 160.3, 156.6; C-Br: 100.1; Aromatic: 133.3, 106.0, 102.5; -OCH₃: 56.3, 55.7	~2940 (Aliph. C-H), ~1600 (C=C), ~1285 (C-O), ~1040 (C-O)	216, 218 (M, M+2)
Guaiacol [2][10]	Aromatic: 6.8-7.0 (m, 4H); -OH: ~5.6 (s, 1H); -OCH₃: 3.9 (s, 3H)	C-O (methoxy): 146.6; C-O (hydroxyl): 145.7; Aromatic: 121.5, 120.2, 114.6, 110.8; -OCH₃: 55.9	~3500 (O-H), ~3050 (Ar C-H), ~1260 (C-O), ~1500 (C=C)	124 (M⁺)

Experimental Protocols

To ensure data integrity and reproducibility, the following generalized protocols for spectroscopic analysis are provided.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 5-10 mg of the analyte in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to serve as an internal reference (δ = 0.00 ppm).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz (or higher) spectrometer.

• ¹H NMR Parameters: Employ a 30° pulse angle with a relaxation delay of 1 second. Typically, 16 to 32 scans are sufficient.

• ¹³C NMR Parameters: Use a 45° pulse angle with a 2-second relaxation delay and proton decoupling. A higher number of scans (e.g., 1024 or more) is required due to the lower natural abundance of ¹³C.

FTIR Spectroscopy Protocol

• Sample Preparation (KBr Pellet): Mix ~1 mg of the solid sample with ~100 mg of dry KBr powder. Grind the mixture thoroughly and press it into a transparent pellet using a hydraulic press. For liquids, a thin film can be prepared between two salt plates (NaCl or KBr).

• Data Acquisition: Place the sample in the FTIR spectrometer and record the spectrum, typically from 4000 cm⁻¹ to 400 cm⁻¹.

• Background Correction: Run a background spectrum of the empty sample holder (or pure KBr pellet) and subtract it from the sample spectrum.

Mass Spectrometry (EI-MS) Protocol

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or a Gas Chromatography (GC-MS) interface for volatile compounds.

• Ionization: Use a standard electron ionization (EI) source, typically at 70 eV.

• Mass Analysis: Scan a suitable mass range (e.g., m/z 40-400) to detect the molecular ion and key fragment ions.

• Data Analysis: Identify the molecular ion peak and analyze its isotopic pattern. Propose fragmentation pathways consistent with the observed fragment ions.

Analytical Workflow

The logical flow for characterizing an unknown sample suspected to be one of the discussed compounds is outlined below.

Sources

• 1. 3-Bromoanisole | C7H7BrO | CID 16971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Guaiacol(90-05-1) 1H NMR [m.chemicalbook.com]
• 3. Human Metabolome Database: 1H NMR Spectrum (1D, 400 MHz, CDCl3, experimental) (HMDB0001398) [hmdb.ca]
• 4. 1-Bromo-2,4-dimethoxybenzene(17715-69-4) 13C NMR [m.chemicalbook.com]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. Benzene, 1-bromo-2,4-dimethoxy- [webbook.nist.gov]
• 7. Benzene, 1-bromo-3-methoxy- [webbook.nist.gov]
• 8. 1-Bromo-3-ethyl-2-methoxybenzene | C9H11BrO | CID 84680748 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Spectroscopic investigation, computed IR intensity, Raman activity and vibrational frequency analysis on 3-bromoanisole using HF and DFT (LSDA/MPW1PW91) calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Navigating the Synthesis Maze: A Cost-Effectiveness Guide to 1-Bromo-3-ethyl-2-methoxybenzene in Multi-Step Synthesis

In the intricate world of multi-step synthesis, particularly within pharmaceutical and drug development, the selection of building blocks is a critical decision that reverberates through the entire process, influencing everything from reaction efficiency and yield to overall project timelines and costs. This guide offers an in-depth analysis of the cost-effectiveness of a specialized reagent, 1-Bromo-3-ethyl-2-methoxybenzene , in the context of multi-step synthesis, providing a comparative framework against viable alternatives. Our focus will be on providing actionable insights for researchers, scientists, and drug development professionals to make informed decisions that balance chemical efficacy with economic viability.

The Strategic Importance of Aryl Bromides in Cross-Coupling Chemistry

Aryl bromides are foundational pillars in modern organic synthesis, primarily serving as electrophilic partners in a myriad of cross-coupling reactions. The Suzuki-Miyaura coupling, a Nobel Prize-winning reaction, stands as a testament to the power of these reagents in constructing complex biaryl structures, which are prevalent in pharmaceuticals and functional materials. The choice of a specific aryl bromide is not trivial; it dictates reaction kinetics, catalyst selection, and ultimately, the cost and feasibility of a synthetic route. The fundamental trade-off lies between reactivity and cost, a consideration that is paramount in process development and scale-up.[1]

This guide will dissect the utility of 1-Bromo-3-ethyl-2-methoxybenzene, a polysubstituted aromatic compound, by examining its role in a representative synthetic challenge: the construction of a sterically hindered biaryl scaffold, a common motif in pharmacologically active molecules.

Unveiling 1-Bromo-3-ethyl-2-methoxybenzene: A Niche Reagent with Unique Attributes

1-Bromo-3-ethyl-2-methoxybenzene is a structurally distinct building block characterized by the presence of three different substituents on the benzene ring. This substitution pattern imparts specific steric and electronic properties that can be both advantageous and challenging in a synthetic context.

Key Structural Features and Their Implications:

• Ortho-Methoxy Group: The methoxy group at the 2-position can influence the reactivity of the adjacent bromine atom through steric hindrance and electronic effects. It can potentially coordinate with the metal catalyst, thereby modulating the catalytic cycle.

• Meta-Ethyl Group: The ethyl group at the 3-position contributes to the overall steric bulk of the molecule.

• Bromo Group: The bromine atom at the 1-position is the reactive handle for cross-coupling reactions. Its reactivity is influenced by the neighboring substituents.

The inherent steric hindrance around the bromo group in 1-Bromo-3-ethyl-2-methoxybenzene makes it a challenging substrate for cross-coupling reactions. However, the successful coupling of such sterically demanding substrates is often crucial for accessing novel chemical space in drug discovery.

A Hypothetical Case Study: Synthesis of a Sterically Congested Biaryl Compound

To provide a tangible framework for our analysis, let us consider a hypothetical multi-step synthesis where the key transformation is a Suzuki-Miyaura cross-coupling to form a biaryl linkage.

Target Molecule: A hypothetical active pharmaceutical ingredient (API) precursor containing a tetra-ortho-substituted biaryl core.

Key Synthetic Step:

Caption: Factors influencing the cost-effectiveness of a synthetic reagent.

• For Early-Stage Drug Discovery: In this phase, accessing novel chemical structures and obtaining material for biological testing quickly is often prioritized over raw material cost. The unique substitution pattern of Reagent A might be essential for achieving the desired biological activity. In this scenario, its higher price may be justified if it leads to a promising drug candidate.

• For Process Development and Scale-Up: As a project progresses towards manufacturing, the cost of starting materials becomes a dominant factor. The significantly lower prices of Reagents B and C make them far more attractive for large-scale synthesis. The higher anticipated yields with these alternatives would further amplify their cost-effectiveness. The additional cost associated with potentially higher catalyst loadings or longer reaction times to achieve acceptable yields with Reagent A would likely be prohibitive at scale.

Experimental Protocols: A Guide to Best Practices

The following are generalized experimental protocols for a Suzuki-Miyaura coupling reaction. Note: These are starting points and require optimization for each specific substrate combination.

Protocol 1: Suzuki-Miyaura Coupling of a Sterically Hindered Aryl Bromide

Materials:

• Aryl Bromide (1.0 mmol)

• Arylboronic Acid (1.2 mmol)

• Palladium(II) Acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 mmol)

• Toluene (5 mL)

• Water (0.5 mL)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl bromide, arylboronic acid, potassium phosphate, palladium(II) acetate, and SPhos.

• Add toluene and water.

• Degas the reaction mixture by bubbling argon through the solution for 15-20 minutes.

• Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Conclusion and Recommendations

The cost-effectiveness of using 1-Bromo-3-ethyl-2-methoxybenzene in multi-step synthesis is highly context-dependent.

• For novel scaffold synthesis in early-stage research , where unique substitution patterns are paramount and material quantities are small, the high cost of 1-Bromo-3-ethyl-2-methoxybenzene can be a justifiable investment to access proprietary chemical space.

• For process development and large-scale manufacturing , its high purchase price and potentially lower reaction yields compared to less substituted and more readily available alternatives like 1-Bromo-2,6-dimethylbenzene or 1-Bromo-2-isopropylbenzene make it an economically unfavorable choice.

As a Senior Application Scientist, my recommendation is as follows:

• Researchers in discovery chemistry should consider 1-Bromo-3-ethyl-2-methoxybenzene as a valuable tool for exploring structure-activity relationships, but should be prepared for challenging reaction optimization.

• Process chemists and drug development professionals should prioritize the use of more cost-effective and reactive alternatives for any synthesis destined for scale-up, unless the specific substitution pattern of 1-Bromo-3-ethyl-2-methoxybenzene is unequivocally essential for the final product's function.

Ultimately, a thorough evaluation of the entire synthetic route, including the cost of all reagents, solvents, catalysts, and purification steps, is necessary to make a truly informed decision on the cost-effectiveness of any given building block.

References

• AOBChem. 1-Bromo-3-ethyl-2-methoxybenzene. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-Bromo-3-ethyl-2-methoxybenzene

This document provides comprehensive, step-by-step guidance for the safe handling, storage, and disposal of 1-Bromo-3-ethyl-2-methoxybenzene (CAS No. 1369877-79-1). As a brominated aromatic compound, this substance falls into the category of halogenated organic waste, necessitating specific disposal protocols to ensure laboratory safety, regulatory compliance, and environmental protection. This guide is intended for researchers, scientists, and drug development professionals who handle this or chemically similar compounds.

Core Chemical Identity and Hazard Assessment

1-Bromo-3-ethyl-2-methoxybenzene is a halogenated organic compound.[1][2] Its primary disposal pathway is dictated by the presence of a carbon-halogen bond.[1][3] While specific toxicity data for this exact compound is limited, data from structurally similar brominated and methoxy-substituted benzene derivatives allow for a conservative hazard assessment.

Table 1: Anticipated Hazard Profile

Hazard Category	GHS Classification (based on analogous compounds)	Rationale and Safety Implications
Acute Toxicity, Oral	Category 4 (Harmful if swallowed)[4][5][6]	Ingestion may cause gastrointestinal irritation.[7] Avoid ingestion by using proper personal protective equipment (PPE) and never eating, drinking, or smoking in the laboratory.
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)[4][5][6][7]	Direct contact can lead to skin irritation.[7] Always wear appropriate gloves and a lab coat.[8]
Serious Eye Damage/Irritation	Category 2/2A (Causes serious eye irritation)[4][5][6][7]	Vapors or splashes can cause significant eye irritation.[7] Wear safety glasses or goggles.[8]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 (May cause respiratory irritation)[4][5][6][7] | Inhalation of vapors or aerosols can irritate the respiratory system.[7] All handling should be performed in a certified chemical fume hood.[9] |

The fundamental principle guiding the disposal of this compound is its classification as halogenated organic waste . Halogenated compounds are often more persistent in the environment and require specialized disposal methods, such as high-temperature incineration, to prevent the formation of toxic byproducts and ensure complete destruction.[1][10][11]

The Imperative of Waste Segregation

Proper segregation is the most critical step in managing halogenated organic waste. Mixing halogenated and non-halogenated waste streams is a costly and non-compliant error. Even small amounts of halogenated compounds can contaminate a large volume of non-halogenated solvent, forcing the entire container to be treated via the more expensive and energy-intensive incineration process required for halogenateds.[10]

The following decision tree illustrates the correct segregation logic that must be applied at the point of generation.

Caption: Waste Segregation Decision Tree.

Standard Operating Procedure: Waste Collection and Storage

Adherence to a strict protocol for waste collection minimizes risks of spills, chemical reactions, and improper disposal.

Protocol 1: Routine Waste Collection and Segregation

• Container Selection:

  • Obtain a designated hazardous waste container from your institution's Environmental Health and Safety (EHS) department.[10]

  • The container must be constructed of a material compatible with 1-Bromo-3-ethyl-2-methoxybenzene and any other solvents in the waste stream.

  • Ensure the container has a secure, threaded screw-top cap to prevent leaks and vapor release.[10][12]

• Labeling:

  • Before adding any waste , affix a "Hazardous Waste" label to the container.[12]

  • Clearly write the full chemical name, "1-Bromo-3-ethyl-2-methoxybenzene," and the names of all other components in the waste mixture. Do not use abbreviations or chemical formulas.[1][12]

  • Maintain a running log of the approximate percentages or volumes of each component added.[1]

• Waste Accumulation:

  • Keep the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.

  • The container must remain closed at all times except when waste is actively being added.[12]

  • Do not overfill the container; leave at least 10% of the volume as headspace to allow for vapor expansion.

• Segregation and Incompatibility:

  • Crucially, do not mix this halogenated waste with non-halogenated organic waste. [10][12]

  • Store the halogenated waste container away from chemically incompatible materials.

Table 2: Chemical Incompatibility Chart

Do NOT Mix With	Reason
Strong Oxidizing Agents	Potential for vigorous or explosive reactions.[8][13]
Strong Acids & Bases	May cause exothermic reactions or degradation.[7][8]

| Reactive Metals (e.g., Na, K, Mg) | Risk of violent reaction with the bromine atom. |

Spill and Emergency Procedures

Immediate and correct response to a spill is critical to mitigating exposure and environmental contamination.

Protocol 2: Small-Scale Spill Containment and Cleanup

This protocol applies to minor spills (typically <100 mL) within a chemical fume hood. For larger spills or any spill outside of containment, evacuate the area and contact your EHS department immediately.

• Alert Personnel: Announce the spill to others in the lab.

• Isolate and Ventilate: Ensure the fume hood sash is at the proper height. Restrict access to the affected area.

• Don PPE: Wear appropriate PPE, including double-layered nitrile gloves, safety goggles, and a lab coat.[14]

• Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or commercial sorbent pads to cover and absorb the liquid.[14]

• Collect Waste: Carefully sweep or scoop the absorbed material into a designated hazardous waste bag or container.[14]

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol or ethanol), followed by soap and water.

• Dispose of Cleanup Materials: All contaminated items (gloves, pads, wipes) must be placed in the solid hazardous waste stream, appropriately labeled.

• Report: Report the incident to your laboratory supervisor and EHS department, as per institutional policy.[14]

The Final Disposal Pathway: From Lab to Destruction

The journey of 1-Bromo-3-ethyl-2-methoxybenzene waste does not end at the laboratory door. Understanding the complete lifecycle ensures appreciation for the importance of initial segregation and labeling.

Caption: Waste Disposal Workflow for Halogenated Organics.

The standard and required disposal method for halogenated organic compounds is high-temperature incineration at a facility permitted to handle such waste.[1][15][16] This process achieves several critical objectives:

• Complete Destruction: Temperatures typically exceed 1,800°F (982°C), ensuring the complete breakdown of the organic molecule into its constituent atoms.

• Byproduct Management: The combustion process liberates the bromine atom, which forms hydrogen bromide (HBr). Licensed incinerators are equipped with advanced flue gas scrubbing systems that neutralize these acidic gases, preventing their release into the atmosphere.[15][17]

Under no circumstances should 1-Bromo-3-ethyl-2-methoxybenzene or its waste solutions be disposed of down the drain or in regular trash.[12][14] This constitutes a serious regulatory violation and poses a significant threat to aquatic ecosystems.[9]

References

• Braun Research Group.
• U.S. Environmental Protection Agency.
• Ideal Response. What is bromine and what are the safe disposal and recycling methods?.
• Bucknell University.
• Safety & Risk Services. Organic Solvent Waste Disposal.
• PubChem. 1-Bromo-3-ethyl-2-methoxybenzene.
• eCFR.
• Fisher Scientific.
• Benchchem. Technical Support Center: Safe Disposal of 1-Bromo-3-butoxy-5-nitrobenzene Waste.
• Fisher Scientific.
• Swedish Environmental Protection Agency.
• ECHEMI. 1-bromo-3,4-difluoro-2-methoxybenzene SDS.
• Fisher Scientific. Safety Data Sheet for 1-Bromo-3,5-dimethoxybenzene.
• Angene Chemical. Safety Data Sheet for 1-(1-Bromoethyl)-3-methoxybenzene.
• CymitQuimica. Safety Data Sheet for 1-Bromo-4-ethyl-2-methoxybenzene.
• PubChem. 2-Bromo-1-ethyl-3-methoxybenzene.
• Benchchem. How to handle and dispose of (3-Bromo-2-methylpropyl)benzene waste.
• European Chemicals Agency.

Sources

• 1. bucknell.edu [bucknell.edu]
• 2. 1-Bromo-3-ethyl-2-methoxybenzene | C9H11BrO | CID 84680748 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 4. angenechemical.com [angenechemical.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. 2-Bromo-1-ethyl-3-methoxybenzene | C9H11BrO | CID 68381092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 11. All news - ECHA [echa.europa.eu]
• 12. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 13. fishersci.com [fishersci.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. What is Bromine? Complete Disposal Guide | Ideal Response [idealresponse.co.uk]
• 16. dioxin20xx.org [dioxin20xx.org]
• 17. echemi.com [echemi.com]

Mastering a Safe Laboratory Environment: A Guide to Handling 1-Bromo-3-ethyl-2-methoxybenzene

In the dynamic landscape of pharmaceutical research and drug development, the synthesis of novel molecules is a daily necessity. Compounds like 1-Bromo-3-ethyl-2-methoxybenzene are valuable intermediates, but their safe handling is paramount to both successful experimentation and, more importantly, the well-being of our researchers. This guide moves beyond a simple checklist, offering a procedural and logical framework for managing this specific chemical. Our goal is to instill a deep understanding of the "why" behind each safety protocol, ensuring that these practices become an intrinsic part of your laboratory workflow.

Hazard Profile: Understanding the Adversary

Before any container is opened, a thorough understanding of the substance's hazard profile is critical. While a specific Safety Data Sheet (SDS) for 1-Bromo-3-ethyl-2-methoxybenzene may not be widely available, we can infer its potential hazards from structurally similar bromo-anisole compounds and aromatic ethers. The primary risks are categorized as follows:

• Skin Irritation: Causes skin irritation (H315).[1][2][3]

• Eye Damage: Causes serious eye irritation (H319).[1][2][3][4]

• Respiratory Irritation: May cause respiratory tract irritation (H335).[1][2]

• Toxicity: Harmful if swallowed (H302).[1][2][4]

Furthermore, as an ether, this compound may be combustible and could potentially form explosive peroxides upon prolonged exposure to air and light, a characteristic hazard of this chemical class.[5][6][7][8]

The First Line of Defense: Personal Protective Equipment (PPE)

The selection of PPE is not a matter of convenience but a scientifically-driven choice based on the identified hazards. Each component of your protective ensemble serves a specific purpose.

Body Part	Required PPE	Rationale and Best Practices
Eyes/Face	Chemical Safety Goggles & Face Shield	Standard safety glasses are insufficient. Goggles must provide a complete seal around the eyes to protect from splashes and vapors.[9][10] A face shield worn over goggles is mandatory when handling larger quantities (>50 mL) or during procedures with a high splash potential, offering a broader barrier of protection.
Hands	Nitrile Gloves (Double-Gloving Recommended)	Nitrile gloves offer good resistance to a range of chemicals, including halogenated aromatic compounds.[11] Double-gloving provides an additional layer of security against tears and permeation. Gloves must be changed immediately if contamination is suspected. For prolonged direct contact, consider heavier-duty gloves like neoprene or butyl rubber.
Body	Chemical-Resistant Laboratory Coat	A fully-buttoned, long-sleeved lab coat made of a chemical-resistant material is required to protect the skin on your body and arms from accidental spills.[9][10][11][12]
Respiratory	Use within a Certified Chemical Fume Hood	All handling of 1-Bromo-3-ethyl-2-methoxybenzene must be performed within a properly functioning chemical fume hood to minimize the inhalation of vapors.[1][5][9][13] For situations where a fume hood is not feasible (e.g., emergency spill response), a respirator with an appropriate organic vapor cartridge would be necessary.

Operational Plan: From Benchtop to Waste

A structured workflow minimizes risk. The following protocol outlines the essential steps for safely handling 1-Bromo-3-ethyl-2-methoxybenzene.

• Fume Hood Verification: Confirm the chemical fume hood has a current certification and is functioning correctly (check airflow monitor).

• Emergency Stations: Locate and verify the accessibility of the nearest safety shower and eyewash station.[9]

• Spill Kit: Ensure a spill kit containing an inert absorbent material (e.g., vermiculite, sand) is readily available.[9][14]

• PPE Donning: Put on all required PPE as detailed in the table above before proceeding.[11]

• Transfer: Conduct all weighing and transferring of the compound deep within the chemical fume hood to contain any vapors or dust.

• Container Management: Keep the container tightly sealed when not in active use to prevent the release of vapors and potential peroxide formation.[6][9]

• Solution Preparation: If preparing a solution, add the 1-Bromo-3-ethyl-2-methoxybenzene slowly to the solvent to prevent splashing.

• Post-Handling Decontamination: After use, decontaminate any surfaces that may have come into contact with the chemical. Wipe down the work area within the fume hood.

• PPE Doffing: Carefully remove PPE, avoiding contact with potentially contaminated outer surfaces. Remove gloves last, turning them inside out as you remove them.

• Hygiene: Wash hands thoroughly with soap and water after the procedure is complete.[1][9]

The logical flow of this process, from preparation to cleanup, is designed to create a self-validating system of safety.

Caption: Workflow for the safe handling of 1-Bromo-3-ethyl-2-methoxybenzene.

Disposal Plan: Responsible Stewardship

Proper disposal is a critical final step in the chemical handling lifecycle. As a halogenated organic compound, 1-Bromo-3-ethyl-2-methoxybenzene requires specific disposal procedures to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation: All waste contaminated with this compound (e.g., gloves, weigh boats, paper towels, and solutions) must be collected in a designated, sealed, and clearly labeled hazardous waste container for "Halogenated Organic Waste."[11][14]

• Incompatibility: Never mix halogenated waste with non-halogenated organic solvents, acids, bases, or oxidizers.[11]

• Final Disposal: All waste must be disposed of through your institution's Environmental Health and Safety (EHS) office. Do not, under any circumstances, dispose of this compound down the drain.[10][14]

By adhering to these protocols, you contribute to a culture of safety that protects you, your colleagues, and the broader scientific community.

References

• Material Safety Data Sheet - p-Bromoanisole, 95% (gc). Cole-Parmer. Available at: [Link]

• Safety Data Sheet - 1-(1-Bromoethyl)-3-methoxybenzene. Angene Chemical. Available at: [Link]

• 1-Bromo-3-ethyl-2-methoxybenzene | C9H11BrO | CID 84680748. PubChem. Available at: [Link]

• Ethers - Handling and control of exposure. University of St Andrews. Available at: [Link]

• Ethers | Health & Safety. University of Bristol. Available at: [Link]

• Ethers | Safety Services. UCL – University College London. Available at: [Link]

• DIETHYL ETHER CAS Number - HAZARD SUMMARY. New Jersey Department of Health. Available at: [Link]

• Use of Ether - Environment, Health & Safety. University of Florida. Available at: [Link]

• Personal Protective Equipment. The University of British Columbia. Available at: [Link]

• Personal Protective Equipment Selection Guide. Research Laboratory & Safety Services, University of Arizona. Available at: [Link]

• Chamberland SOP Working with Bromine. University of California, Irvine. Available at: [Link]

• UNIT 7: Personal Protective Equipment. College of Tropical Agriculture and Human Resources, University of Hawai'i at Mānoa. Available at: [Link]

Sources

• 1. angenechemical.com [angenechemical.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 6. Ethers | Health & Safety | Health and Safety Department [health-safety.ed.ac.uk]
• 7. ucl.ac.uk [ucl.ac.uk]
• 8. ehs.wisc.edu [ehs.wisc.edu]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. nj.gov [nj.gov]
• 13. chamberlandresearch.com [chamberlandresearch.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]